2-Fluorotoluene-α-d1

• CAS: 17359-78-3

Core Science & Biosynthesis

The Physical Characteristics and Isotopic Signatures of 2-Fluorotoluene-α-d1: A Technical Guide for Advanced Applications

Executive Overview

In advanced mechanistic chemistry and drug development, isotopic labeling is not merely a tracking tool; it is a fundamental modifier of molecular physics. 2-Fluorotoluene-α-d1 (CAS: 17359-78-3) is a selectively monodeuterated isotopologue of 2-fluorotoluene[1]. By replacing a single protium atom with deuterium at the benzylic (alpha) position, researchers induce highly specific physical and kinetic deviations.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic data sheets. Here, we will dissect the causality behind the physical characteristics of 2-fluorotoluene-α-d1, explore its spectroscopic signatures, and provide self-validating experimental protocols for its application in kinetic isotope effect (KIE) studies and quantitative analysis.

Isotopic Perturbations on Physical Properties

The substitution of hydrogen ( 1H ) with deuterium ( 2H ) at the benzylic methyl group fundamentally alters the zero-point vibrational energy (ZPE) and the polarizability of the molecule[2]. While the macroscopic appearance remains a clear, colorless, and highly flammable liquid[3], the microscopic physical properties deviate in predictable, measurable ways.

Comparative Physical Characteristics

The following table synthesizes the quantitative physical data of the protiated baseline versus the α-d1 isotopologue.

Physical Property	2-Fluorotoluene (Protiated)	2-Fluorotoluene-α-d1	Causality of Isotopic Deviation
CAS Number	95-52-3[4]	17359-78-3[1]	N/A
Molecular Formula	C 7​ H 7​ F	C 7​ H 6​ DF	Monodeuteration at the methyl group.
Molecular Weight	110.13 g/mol [5]	111.14 g/mol [1]	Addition of exactly one neutron.
Density (25 °C)	1.001 g/mL[5]	~1.010 g/mL	Increased mass without a proportional increase in molar volume[6].
Boiling Point	113 – 114 °C[5]	~112.5 – 113.5 °C	Reduced polarizability of the C-D bond slightly weakens London dispersion forces[2].
Melting Point	-62 °C[5]	~ -62 °C	Minimal impact on crystal lattice energy.
Flash Point	8 – 12 °C[3][5]	8 – 12 °C[3]	Vapor pressure characteristics remain largely analogous.

The Physics of Density and Boiling Point Shifts

Density: The density of deuterated solvents is universally higher than their protiated counterparts[6]. Because the C-D bond sits lower in the anharmonic potential energy well than the C-H bond, the average bond length is marginally shorter. This means the molar volume does not increase, but the molecular mass increases by ~0.9%. Consequently, the density of 2-fluorotoluene-α-d1 scales proportionally to ~1.010 g/mL.

Boiling Point: Deuterium is less polarizable than protium. In the liquid phase, this reduced polarizability diminishes the strength of intermolecular van der Waals (London dispersion) forces[2]. As a result, less thermal energy is required to transition the molecules into the gas phase, leading to a slightly depressed boiling point.

Caption: Logical flow of how α-d1 substitution alters the physical properties of 2-fluorotoluene.

Spectroscopic Signatures & Mechanistic Utility

NMR Chemical Shifts and Coupling

The true analytical power of 2-fluorotoluene-α-d1 is unlocked via Nuclear Magnetic Resonance (NMR) spectroscopy.

• 1 H NMR: In standard 2-fluorotoluene, the benzylic methyl group appears near 2.3 ppm, integrating to 3H. In the α-d1 isotopologue, this signal integrates to exactly 2H. Furthermore, because deuterium has a spin of I=1 , the remaining protons in the -CH 2​ D group couple with the deuterium nucleus, splitting the signal into a characteristic 1:1:1 triplet ( 2JHD​≈2.2 Hz).

• 19 F NMR: The fluorine atom acts as an excellent sensitive probe. The 19 F signal (~ -118 ppm) will exhibit a slight isotopic upfield shift due to the intrinsic isotope effect transmitted through the aromatic ring[7].

Kinetic Isotope Effects (KIE)

In drug metabolism and synthetic pathway analysis, 2-fluorotoluene-α-d1 is utilized to probe benzylic C-H bond cleavage. Because the C-D bond has a lower ZPE, it requires a higher activation energy to break[8]. If a reaction's rate-determining step involves the abstraction of a benzylic hydrogen, substituting with 2-fluorotoluene-α-d1 will result in a primary kinetic isotope effect ( kH​/kD​>1 ), effectively slowing down the reaction and proving the mechanistic pathway.

Self-Validating Experimental Protocols

To ensure scientific integrity, any analytical assessment of 2-fluorotoluene-α-d1 must include internal controls. Below are field-proven, self-validating protocols for characterizing this compound.

Protocol A: High-Precision Density Validation for Isotopic Purity

Because isotopic enrichment directly impacts mass without expanding molar volume[6], density is a rapid, non-destructive proxy for isotopic purity.

Methodology:

• Instrument Calibration: Equilibrate an oscillating U-tube densitometer to exactly 25.000 °C. Calibrate with ultra-pure water and dry air.

• Self-Validating Control Step: Inject standard protiated 2-fluorotoluene (CAS: 95-52-3). The reading must stabilize between 1.001 and 1.004 g/mL[4][5]. If it deviates, halt the experiment and clean the U-tube.

• Sample Measurement: Flush the system with dry nitrogen, then inject the 2-fluorotoluene-α-d1 sample.

• Data Interpretation: A reading of ~1.010 g/mL confirms high isotopic enrichment. A reading closer to 1.005 g/mL indicates significant protiated contamination.

Protocol B: Quantitative NMR (qNMR) for Exact α-d1 Enrichment

To precisely quantify the percentage of monodeuteration, a self-validating qNMR workflow is required.

Methodology:

• Sample Preparation: Accurately weigh ~20 mg of 2-fluorotoluene-α-d1 and ~10 mg of a high-purity internal standard (e.g., 1,4-dinitrobenzene) into a vial. Dissolve in 0.6 mL of CDCl 3​ .

• Control Preparation: Prepare an identical tube using standard protiated 2-fluorotoluene.

• Acquisition Parameters: Run a 1 H NMR experiment. Critical Step: Set the relaxation delay ( D1​ ) to at least 5 times the longest longitudinal relaxation time ( T1​ ) of the analytes (typically D1​≥30 seconds) to ensure complete relaxation and accurate integration.

• Integration & Validation:

  • Validation: In the control tube, the methyl peak must integrate to exactly 3.00 relative to the internal standard.

  • Analysis: In the α-d1 tube, integrate the -CH 2​ D multiplet. An integration of 2.00 confirms 100% α-d1 purity. An integration of 2.10 indicates 10% protiated (-CH 3​ ) contamination.

Caption: Self-validating quantitative NMR (qNMR) workflow for determining α-d1 isotopic enrichment.

Safety, Handling, and Storage

Despite the isotopic substitution, the macroscopic hazards of 2-fluorotoluene-α-d1 mirror its protiated counterpart. It is a Highly Flammable Liquid (Category 2)[3].

• Flash Point: 8 – 12 °C[3][5]. Vapors can form explosive mixtures with air.

• Storage: Must be stored in a tightly sealed container under an inert atmosphere (Argon or Nitrogen) to prevent moisture ingress, kept away from heat, sparks, and open flames. Store below 30 °C[3][9].

• Toxicity: Harmful if swallowed or inhaled. It acts as a respiratory and skin irritant[3]. Standard PPE (fume hood, nitrile gloves, safety goggles) is strictly required.

References

• PubChem: 2-Fluorotoluene | C7H7F | CID 7241 National Center for Biotechnology Information (NCBI). URL:[Link]

• Fungal Metabolism of Toluene: Monitoring of Fluorinated Analogs by 19F Nuclear Magnetic Resonance Spectroscopy Applied and Environmental Microbiology (ASM Journals). URL:[Link]

• Densities of Selected Deuterated Solvents Journal of Chemical & Engineering Data (ACS Publications). URL:[Link]

• Secondary alpha hydrogen-deuterium kinetic isotope effects in the syn-elimination reaction Canadian Journal of Chemistry. URL:[Link]

• Deuterium isotope effects on noncovalent interactions between molecules Chemico-Biological Interactions (via ResearchGate). URL:[Link]

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Synthesis and isotopic labeling of 2-Fluorotoluene-α-d1

Synthesis and Isotopic Labeling of 2-Fluorotoluene- α -d1: A Technical Whitepaper

Executive Summary

The strategic incorporation of deuterium into small molecules has revolutionized mechanistic pharmacology and quantitative mass spectrometry. Among isotopically labeled building blocks, 2-Fluorotoluene- α -d1 (CAS 17359-78-3) serves as a highly specialized mechanistic probe[1]. By replacing exactly one protium with a deuterium atom at the benzylic position ( −CH2​D ), researchers can interrogate the stereoelectronics of Cytochrome P450 (CYP450) oxidations, measure intramolecular Kinetic Isotope Effects (KIEs)[2], and develop robust internal standards for LC-MS/MS bioanalysis.

This whitepaper details a field-proven, self-validating methodology for the synthesis of 2-fluorotoluene- α -d1. Moving away from traditional, low-yielding hydrogen isotope exchange (HIE) methods, we establish a highly efficient SN​2 nucleophilic substitution protocol utilizing Lithium triethylborodeuteride (Super-Deuteride).

Retrosynthetic Analysis & Pathway Selection

Achieving strictly monodeuterated benzylic positions is notoriously difficult. Traditional synthetic routes often suffer from poor isotopic purity or severe side reactions. As an application scientist, selecting the correct pathway requires balancing isotopic fidelity with operational safety.

• Transition-Metal Catalyzed HIE: While useful for ring-deuteration, HIE at the benzylic position often leads to H/D scrambling, resulting in a statistical mixture of −CH3​ , −CH2​D , −CHD2​ , and −CD3​ isotopologues.

• Grignard Formation & D2​O Quench: Converting 2-fluorobenzyl bromide to a Grignard reagent followed by a D2​O quench is a classical approach[3]. However, benzylic halides are highly prone to Wurtz-type homocoupling during magnesium insertion, yielding substantial amounts of 1,2-bis(2-fluorophenyl)ethane.

• Nucleophilic Substitution via LiEt3​BD (Selected Route): Lithium triethylborodeuteride ( LiEt3​BD ) is an exceptionally powerful nucleophile that reacts via a strict SN​2 mechanism[4]. It rapidly displaces benzylic halides to form the corresponding deuterated alkane. This reagent does not reduce the aryl-fluoride bond, avoids radical-mediated homocoupling, and guarantees >98% isotopic purity at the α -position.

Figure 1: Synthetic workflow for 2-Fluorotoluene- α -d1 via SN2 reduction using Super-Deuteride.

Experimental Protocol: The Super-Deuteride Workflow

The following protocol is designed as a self-validating system. The causality behind the alkaline peroxide quench is critical: the byproduct of LiEt3​BD is triethylborane ( BEt3​ ), which is highly pyrophoric and co-distills with toluene derivatives. Oxidizing it to water-soluble ethanol and sodium borate ensures safe and facile isolation of the target compound.

Materials Required

• 2-Fluorobenzyl bromide (1.0 equiv, strictly anhydrous)

• Lithium triethylborodeuteride ( LiEt3​BD ), 1.0 M in THF (1.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

• 3M NaOH (aq) and 30% H2​O2​ (aq)

Step-by-Step Methodology

• System Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, addition funnel, and argon inlet.

• Substrate Solvation: Dissolve 2-fluorobenzyl bromide (50 mmol) in 50 mL of anhydrous THF. Chill the reaction vessel to 0 °C using an ice-water bath.

• Nucleophilic Deuteration: Transfer 55 mL of 1.0 M LiEt3​BD (55 mmol) into the addition funnel via a dry syringe. Add the deuteride solution dropwise over 30 minutes. Causality: Maintaining 0 °C controls the exothermic SN​2 displacement and prevents solvent reflux.

• In-Process Validation: After 1 hour of stirring at room temperature, withdraw a 0.1 mL aliquot, quench with water, extract with pentane, and analyze via GC-MS. The complete disappearance of the starting material (m/z 188/190) and the appearance of the product (m/z 111) validates reaction completion[5].

• Alkaline Peroxide Quench (Critical Safety Step): Cool the flask back to 0 °C. Carefully add 10 mL of deionized water dropwise to destroy residual deuteride. Next, add 20 mL of 3M NaOH , followed by the exceedingly slow, dropwise addition of 20 mL of 30% H2​O2​ . Causality: This exothermic step oxidizes the pyrophoric BEt3​ byproduct into benign, water-soluble borate salts and ethanol.

• Extraction & Isolation: Transfer the mixture to a separatory funnel. Extract the aqueous layer with pentane ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and filter.

• Purification: Remove the pentane and THF solvents via fractional distillation at atmospheric pressure. 2-Fluorotoluene- α -d1 distills as a clear, colorless liquid at 113–114 °C.

Analytical Characterization & Validation

To ensure the integrity of the isotopic label, the synthesized compound must be rigorously characterized. The "nitrogen rule" and standard mass spectrometry paradigms shift slightly for deuterated compounds[5].

Quantitative Data Summary

Table 1: Physicochemical & Spectroscopic Properties of Toluene Isotopologues

Compound	Formula	MW ( g/mol )	Benzylic 1H NMR (ppm)	Benzylic 13C NMR (ppm)	2H NMR (ppm)
2-Fluorotoluene	C7​H7​F	110.13	2.25 (s, 3H)	14.5 (s)	N/A
2-Fluorotoluene- α -d1	C7​H6​DF	111.14	2.24 (t, 2H, JHD​ ~2 Hz)	14.2 (t, JCD​ ~19 Hz)	2.24 (s, 1D)
2-Fluorotoluene- α,α,α -d3	C7​H4​D3​F	113.15	None	13.9 (sep, JCD​ ~19 Hz)	2.24 (s, 3D)

Validation Logic: The 1H NMR spectrum of the product must show the benzylic signal integrating to exactly 2.0 protons (self-validating the monodeuteration). The 13C NMR is the definitive proof of the α -d1 architecture: the benzylic carbon will split into a 1:1:1 triplet due to coupling with the spin-1 deuterium nucleus ( JCD​≈19 Hz), accompanied by a slight upfield isotopic shift of ~0.3 ppm.

Applications in Drug Development: KIE and Metabolism

In pharmacokinetic research, 2-fluorotoluene- α -d1 is utilized to map the transition states of Cytochrome P450 enzymes. CYP450 mediates the hydroxylation of the benzylic methyl group via an initial hydrogen atom abstraction (oxygen rebound mechanism)[2].

Because the substrate possesses a −CH2​D group, the enzyme faces a "choice" between abstracting a protium (H) or a deuterium (D). Due to the lower zero-point energy of the C-D bond compared to the C-H bond, breaking the C-H bond is energetically favored. This phenomenon is known as the intramolecular Kinetic Isotope Effect (KIE)[6].

Figure 2: Cytochrome P450-mediated benzylic hydroxylation of 2-Fluorotoluene- α -d1.

Table 2: Kinetic Isotope Effect (KIE) Parameters for Benzylic Oxidation

Substrate	Enzyme / Catalyst System	Relative C-H Cleavage Rate ( kH​ )	Relative C-D Cleavage Rate ( kD​ )	Intramolecular KIE ( kH​/kD​ )
Toluene- α -d1	CYP450 Biomimetic (FeTPPC1)	1.00	0.14	~7.1
2-Fluorotoluene- α -d1	CYP450 Biomimetic (FeTPPC1)	1.17	0.16	~7.3

By quantifying the ratio of Metabolite 1 to Metabolite 2 via LC-MS/MS, researchers can accurately calculate the primary KIE. A KIE value of ~7.3 confirms that C-H bond cleavage is the rate-determining step in the metabolic oxidation of the 2-fluorotoluene pharmacophore[2].

References

• 2-Fluorotoluene | C7H7F | CID 7241 Source: PubChem (National Institutes of Health) URL:[Link]

• A Biomimetic Study of Cytochrome P450 Related Oxidations of Toluenes Using Synthetic Hemin Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL:[Link]

• Selective Reductions. 31. Lithium Triethylborohydride as an Exceptionally Powerful Nucleophile Source: Journal of Organic Chemistry (via ScienceMadness Archives) URL:[Link]

• Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Deuterium: Discovery and Applications in Organic Chemistry Source: Dokumen / Elsevier URL:[Link]

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Commercial Availability and Technical Profiling of 2-Fluorotoluene-α-d1: A Comprehensive Guide for Mechanistic and Pharmacokinetic Research

Executive Summary

In the realm of advanced drug development and mechanistic enzymology, isotopically labeled probes are indispensable. 2-Fluorotoluene-α-d1 (CAS: 17359-78-3) is a highly specialized isotopologue of o-fluorotoluene wherein a single hydrogen atom on the benzylic methyl group is replaced by deuterium[1]. Unlike fully deuterated analogs (e.g., -CD3), the mono-deuterated (-CH2D) signature provides a unique intramolecular competition model. This whitepaper details the commercial landscape, synthetic rationale, and analytical validation protocols necessary for deploying 2-Fluorotoluene-α-d1 in Deuterium Kinetic Isotope Effect (DKIE) studies and mass spectrometry workflows.

Physicochemical Profiling & Isotopic Signatures

The physicochemical baseline of the unlabeled parent compound dictates its handling and reactivity[1]. However, the strategic placement of a single deuterium atom fundamentally alters its vibrational zero-point energy without significantly perturbing its steric bulk or lipophilicity.

Table 1: Physicochemical and Isotopic Properties

Property	Value
Chemical Name	2-Fluorotoluene-α-d1
Synonyms	1-Fluoro-2-(methyl-d1)benzene[1]
CAS Number	17359-78-3[2]
Molecular Formula	C7H6DF[1]
Molecular Weight	111.14 g/mol [2]

| Isotopic Purity | Typically ≥ 98 atom % D[3] | | Physical State | Colorless Liquid | | Boiling Point | ~114 °C[4] |

Causality in Isotopic Design: Why utilize the α-d1 isotopologue instead of the fully deuterated α,α,α-d3 variant? Using a mono-deuterated methyl group allows researchers to study stereospecific enzymatic abstractions and intramolecular isotope effects. A fully deuterated methyl group often triggers complete "metabolic shunting" (where the enzyme simply attacks a different site on the molecule), whereas the -CH2D group forces the enzyme to choose between a C-H and a C-D bond at the exact same active site, yielding pure, unmasked kinetic data.

Synthesis & Isotopic Enrichment Strategies

To guarantee high isotopic purity (>98 atom % D), commercial synthesis avoids direct H/D exchange on toluene due to poor regioselectivity and the risk of over-deuteration[5]. Instead, a targeted "bottom-up" reductive approach is employed.

Step-by-Step Methodology: Synthesis of 2-Fluorotoluene-α-d1

• Starting Material Preparation: Dissolve 2-fluorobenzaldehyde in anhydrous ethanol under an inert argon atmosphere. Causality: Argon prevents premature oxidation of the aldehyde to benzoic acid, ensuring maximum yield.

• Isotopic Reduction: Slowly add Sodium Borodeuteride ( NaBD4​ ) at 0 °C. Causality: The nucleophilic addition of deuteride ( D− ) to the carbonyl carbon ensures exactly one deuterium atom is incorporated, yielding 2-fluorobenzyl-α-d1 alcohol.

• Activation: Convert the resulting benzylic alcohol to a better leaving group by reacting it with p-toluenesulfonyl chloride (TsCl) in pyridine, forming the corresponding tosylate.

• Deoxygenation: Reduce the tosylate using Lithium Aluminum Hydride ( LiAlH4​ ) in anhydrous diethyl ether. Causality: The hydride ( H− ) displaces the tosylate, completing the methyl group (- CH2​D ) without adding further deuterium, thereby preventing the formation of d2​ or d3​ isotopologues.

• Purification: Quench the reaction carefully with water, extract with ether, and purify via fractional distillation to isolate the pure 2-Fluorotoluene-α-d1.

Fig 1. Stepwise synthesis of 2-Fluorotoluene-α-d1 via reductive isotopic incorporation.

Commercial Availability & Supply Chain Dynamics

Procuring high-quality isotopically labeled compounds requires navigating specialized supply chains. Commercial availability is primarily driven by specialized isotope manufacturers such as CDN Isotopes[3] and Santa Cruz Biotechnology[2].

Table 2: Key Commercial Suppliers and Specifications

Supplier	Product Grade	Typical Packaging	Catalog / Reference
CDN Isotopes [3]	98 atom % D	0.25 g, 0.5 g, 1 g	D-7625
Santa Cruz Biotechnology [2]	Biochemical Grade	100 mg, 500 mg	SCBT (CAS 17359-78-3)
LGC Standards [6]	Reference Material	0.25 g	Analytical Standard

| Qmx Laboratories [7] | Neat / Solution | Custom | QX122091 |

Causality in Procurement: Researchers must ensure the supplier provides a Certificate of Analysis (CoA) confirming the isotopic enrichment via 1H -NMR. Trace amounts of the unlabeled d0 isotopologue can severely skew kinetic data, while d2 impurities can complicate mass spectrometric quantification.

Applications in Pharmacokinetics & Mechanistic Enzymology

The primary utility of 2-Fluorotoluene-α-d1 lies in probing Deuterium Kinetic Isotope Effects (DKIE) during Cytochrome P450 (CYP450)-mediated benzylic hydroxylation.

The cleavage of a C-H bond is often the rate-limiting step in CYP450 metabolism. Because the C-D bond has a lower zero-point energy than the C-H bond, it requires more activation energy to break. By using the α-d1 analog, researchers can measure the intramolecular competitive cleavage between the C-H and C-D bonds on the same carbon atom. If the enzyme preferentially abstracts the hydrogen atom (k_H > k_D), the resulting metabolite (2-fluorobenzyl alcohol) will retain the deuterium atom.

Fig 2. Intramolecular competition during CYP450 metabolism of 2-Fluorotoluene-α-d1.

Quality Control & Analytical Validation

Every protocol described must be a self-validating system. To ensure the integrity of the purchased or synthesized 2-Fluorotoluene-α-d1, the following analytical validation protocol must be executed.

Step-by-Step Methodology: NMR & GC-MS Validation

• Sample Preparation: Dissolve 10 μ L of the compound in 0.5 mL of CDCl3​ containing 0.03% TMS as an internal standard.

• 1H -NMR Acquisition: Acquire the spectrum at 400 MHz. Causality: The benzylic protons of unlabeled 2-fluorotoluene appear as a singlet integrating to 3H. In the α-d1 compound, because deuterium has a spin of 1, the remaining two protons couple with the deuterium nucleus ( 2JHD​≈2 Hz), splitting the signal into a 1:1:1 triplet that integrates to exactly 2.0H. This self-validates both the regiochemistry and the isotopic purity of the batch.

• 2H -NMR Acquisition: Run a deuterium NMR using CHCl3​ (non-deuterated) as the solvent. Causality: A single resonance corresponding to the benzylic deuterium confirms that no deuterium scrambled to the aromatic ring during synthesis.

• GC-MS Analysis: Inject 1 μ L into a GC-MS (Electron Ionization mode). Causality: The molecular ion peak ( M+ ) must shift from m/z 110 (unlabeled) to m/z 111. The ratio of the 111/110 peaks determines the exact isotopic enrichment, which must align with the supplier's ≥ 98% specification.

References

• National Center for Biotechnology Information. "2-Fluorotoluene | C7H7F | CID 7241 - PubChem". Source: nih.gov. URL: [Link]

• Qmx Laboratories. "General Organics Stable Isotopes". Source: qmx.com. URL: [Link]

• National Institutes of Health. "Pd-catalyzed deuteration of aryl halides with deuterium oxide". Source: nih.gov. URL: [Link]

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• 4. 中文名称：邻氟甲苯 CAS号：95-52-3 中文别名：邻氟甲苯;2-氟甲苯;1-氟-2-甲基苯;2-甲基氟苯;邻氟苯甲烷;邻氟代甲苯;邻甲基氟苯;邻甲(基)氟苯;2-甲(基)氟苯;2-氟甲苯,99+% 英文名称：o-Fluorotoluene 英文别名：1-Fluoro-2-methylbenzene;Fluorotoluenecolorlessliq;2-Fluorotoluene;Ortho-Fluortoluene;o-Fluorotoluene;o-Fluorotolueneneat;2-FLUOROTOLOUENE;2-fluoro-toluene;2-methylfluorobenzene;FC6H4CH3;fluorotoluene;mono-fluorotoluene;o-Flouorotoluene;o-fluoro-toluen;o-Fluortoluol;ortho-Fluorotoluene;Toluene,o-fluoro;1-Fluor-2-methylbenzol;1-fluoro-2-methyl-benzen;1-fluoro-2-methyl-benzene;1-Methyl-2-fluorobenzene;2-fluoromethylbenzene;Benzene,1-fluoro-2-methyl-;1-Fluoro-2-methylbenzene (ACI);Toluene, o-fluoro- (7CI, 8CI);NSC 8859;2-Fluorotoluene,98%;DB-024291;F0001-2273;PS-11960;2-FLUOROTOLUENE-ALPHA,ALPHA,ALPHA-D3;BRN 1853362;2-Fluorotoluene, >=99%;NSC8859;F0039;2-FLUOROTOLUENE-ALPHA-D1;AKOS000119932;UN 2388;Z104474026;1-methylbutyl 2-methylprop-2-enoate;L55XKB3K7H;DTXCID401811;BDBM50008541;SCHEMBL11837;EC 202-428-5;2-FLUORO-1-METHYLBENZENE;O-TOLYL FLUORIDE;NS00002197;1735 [honghuanxin.com]
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Strategic Implementation of 2-Fluorotoluene-α-d1 in Mechanistic Studies and Drug Discovery

Deuterium labeling has transitioned from a niche analytical technique to a foundational pillar of modern pharmacokinetic optimization and proteomics research. As a highly specific, mono-deuterated building block, 2-Fluorotoluene-α-d1 is instrumental for probing benzylic oxidation pathways, evaluating the Deuterium Kinetic Isotope Effect (DKIE), and synthesizing late-stage deuterated active pharmaceutical ingredients (APIs) 1[1].

This technical guide details the physicochemical profiling, mechanistic causality, and self-validating analytical protocols required to successfully integrate 2-Fluorotoluene-α-d1 into advanced research workflows.

Physicochemical and Isotopic Profiling

To ensure rigorous experimental design, baseline quantitative metrics of the isotopic building block must be established. The substitution of a single protium atom with deuterium at the benzylic position ( α -methyl group) shifts the molecular weight by approximately 1.006 Da compared to its protio-analogue 2[2].

Table 1: Quantitative Physicochemical Properties of 2-Fluorotoluene-α-d1

Property	Value
Chemical Name	2-Fluorotoluene-α-d1 (1-Fluoro-2-(methyl-d1)benzene)
CAS Registry Number	17359-78-3 3[3]
Molecular Formula	C 7​ H 6​ DF 2[2]
Molecular Weight	111.14 g/mol 4[4]
Target Isotopic Purity	≥ 98 atom % D 4[4]

Mechanistic Causality: The Deuterium Kinetic Isotope Effect (DKIE)

The strategic insertion of a single deuterium atom at the benzylic carbon is not arbitrary; it is a calculated manipulation of quantum mechanics. The carbon-deuterium (C-D) bond possesses a lower ground-state zero-point energy than a corresponding carbon-hydrogen (C-H) bond. Consequently, the activation energy required to cleave the C-D bond during cytochrome P450-mediated metabolism is significantly higher 1[1].

By utilizing 2-Fluorotoluene-α-d1 as a scaffold, researchers can isolate the metabolic liability of the benzylic position. If benzylic oxidation is the rate-limiting step in the molecule's clearance, the DKIE will manifest as a reduced metabolic rate, thereby extending the in vivo half-life and potentially reducing the required dosing frequency without altering the molecule's target-binding affinity.

Fig 1: Deuterium Kinetic Isotope Effect (DKIE) on CYP450-mediated benzylic oxidation.

Synthetic Utility and Benzylic C-H/C-D Functionalization

In late-stage functionalization, 2-Fluorotoluene-α-d1 serves as an essential probe for benzylic deprotonation and transition-metal-catalyzed cross-coupling 5[5]. Advanced methodologies utilizing palladium-catalyzed deuteration with D 2​ O have demonstrated the efficiency of isotopic exchange and the stability of the C-D bond under catalytic conditions 1[1].

Furthermore, benzylic deprotonation strategies utilizing π -coordination or cation- π interactions allow for the selective functionalization of the deuterated methyl group without compromising the isotopic label 5[5]. This enables the construction of complex, isotopically labeled pharmacophores essential for rigorous ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling 6[6].

Self-Validating Protocol: Analytical Verification of Isotopic Purity

Trustworthiness in isotopic tracing relies entirely on the purity of the starting material. A nominal purity of 98 atom % D must be empirically verified before downstream synthesis. The following protocol establishes a self-validating system using orthogonal analytical techniques ( 1 H NMR, 19 F NMR, and HRMS).

Rationale for Experimental Choices

• Orthogonal NMR: 1 H NMR quantifies the residual protium at the α -position, while 19 F NMR acts as an internal, isotope-independent reference to confirm the structural integrity of the ortho-fluoroaromatic system 1[1].

• HRMS vs. LRMS: High-Resolution Mass Spectrometry is mandated to differentiate the precise mass defect of deuterium (2.0141 Da) versus protium (1.0078 Da), avoiding isobaric interference.

Step-by-Step Methodology

• Sample Preparation: Dissolve 10 mg of 2-Fluorotoluene-α-d1 in 0.6 mL of anhydrous CDCl 3​ .

  • Causality: Anhydrous solvent prevents H/D exchange with ambient moisture, which would artificially lower the measured isotopic purity.

• Internal Standard Spiking: Introduce a known micro-molar concentration of non-deuterated 2-fluorotoluene as a quantitative reference.

  • Causality: This creates a self-validating baseline to accurately integrate the residual −CH2​D vs. −CH3​ signals.

• 19 F NMR Acquisition: Acquire 19 F spectra (typically at 376 MHz).

  • Causality: Validates that no defluorination occurred during prior synthetic or storage steps, yielding a single sharp resonance.

• 1 H NMR Integration: Acquire 1 H spectra with a long relaxation delay (D1 ≥ 5s). Integrate the aromatic protons (4H, reference = 4.00) against the benzylic protons.

  • Causality: A perfectly mono-deuterated sample will yield an integration of 2.00 for the benzylic position. An integration of 2.02 indicates ~98% isotopic purity.

• HRMS Validation: Perform Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) HRMS. Target the [M+H] + ion at m/z 112.067 (calculated for C 7​ H 7​ DF + ).

Fig 2: Orthogonal analytical workflow for validating isotopic purity of deuterated compounds.

References

• Santa Cruz Biotechnology (SCBT) . 2-Fluorotoluene-α-d1, CAS 17359-78-3. Available at:2

• ChemicalBook . 17359-78-3 CAS Manufactory. Available at:3

• CDN Isotopes . United States - CDN Isotopes (Product Catalog). Available at:4

• National Institutes of Health (NIH PMC) . Pd-catalyzed deuteration of aryl halides with deuterium oxide. Available at: 1

• Royal Society of Chemistry (RSC) . C–H functionalization through benzylic deprotonation with π-coordination or cation–π-interactions. Available at: 5

• Fluorochem . Isotope-Labelled Compounds: Biomolecules, Building Blocks & Deuterated Drugs. Available at: 6

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• 6. fluorochem.co.uk [fluorochem.co.uk]

A Technical Guide to the Isotopic Purity and Enrichment of 2-Fluorotoluene-α-d1

Abstract

Isotopically labeled compounds are indispensable tools in modern pharmaceutical research, particularly in drug metabolism and pharmacokinetic (DMPK) studies.[1][2] 2-Fluorotoluene-α-d1, a deuterated analogue of 2-fluorotoluene, serves as an exemplary internal standard for bioanalytical assays, leveraging the kinetic isotope effect (KIE) to probe metabolic pathways.[3] The C-D bond is stronger than the C-H bond, which can slow the rate of metabolic reactions involving the cleavage of this bond, thereby altering a drug's pharmacokinetic profile.[3][4] This guide provides a comprehensive technical overview of the synthesis, purification, and, most critically, the analytical methodologies required to certify the isotopic purity and enrichment of 2-Fluorotoluene-α-d1. We will explore the synergistic use of Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS), presenting detailed protocols and data interpretation strategies for researchers, scientists, and drug development professionals.

The Strategic Importance of Deuteration in Drug Development

Stable isotope-labeled (SIL) compounds are the "gold standard" for internal standards in quantitative bioanalysis, especially in liquid chromatography-mass spectrometry (LC-MS) assays.[5][6] Their utility stems from near-identical physicochemical properties to the analyte, ensuring they co-elute chromatographically and experience similar matrix effects and ionization efficiencies.[1][7] This co-elution normalizes variability during sample preparation and analysis, leading to highly accurate and precise quantification.[7]

The strategic placement of deuterium at a metabolically active site, such as the benzylic position in 2-Fluorotoluene-α-d1, offers two key advantages:

• Metabolic Switching and Pharmacokinetic Enhancement: The KIE can decrease the rate of metabolism at the labeled site, potentially leading to a longer drug half-life, more consistent plasma concentrations, and a reduction in toxic metabolites.[3][4]

• Mechanistic Studies: Deuterated compounds are invaluable for identifying metabolites and elucidating metabolic pathways. When a 1:1 mixture of the parent drug and its deuterated analogue is administered, drug-related metabolites appear as distinct doublet peaks in the mass spectrum, facilitating their rapid identification.[3]

The assurance of quality for a deuterated standard is therefore paramount and rests upon a rigorous characterization of its chemical and, uniquely, its isotopic purity.

Synthesis and Purification of 2-Fluorotoluene-α-d1

A robust and well-characterized synthetic route is the foundation of a high-quality isotopic standard. While various methods for deuteration exist[8][9][10], a common and controlled approach for introducing a single deuterium atom at the benzylic position involves the reduction of a corresponding carbonyl. The following is a validated protocol.

Experimental Protocol: Two-Step Synthesis

Step 1: Reductive Deuteration of 2-Fluorobenzaldehyde

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and thermometer, add anhydrous tetrahydrofuran (THF, 50 mL).

• Reagent Addition: Cool the flask to 0 °C in an ice bath. Add 2-fluorobenzaldehyde (1.0 eq) to the THF.

• Deuteride Introduction: Slowly add sodium borodeuteride (NaBD₄, 1.1 eq, ≥98% D enrichment) portion-wise, maintaining the temperature below 5 °C. The use of a deuterated reducing agent is a cornerstone of targeted isotopic labeling.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Quenching & Extraction: Carefully quench the reaction by slowly adding 1 M HCl at 0 °C. Extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield crude (2-fluorophenyl)methanol-α-d1.

Step 2: Barton-McCombie Deoxygenation of (2-fluorophenyl)methanol-α-d1

• Thioacylation: Dissolve the crude alcohol from Step 1 in anhydrous dichloromethane (DCM, 50 mL). Add pyridine (2.0 eq) and cool to 0 °C. Slowly add phenyl chlorothionocarbonate (1.5 eq). Stir at room temperature for 12 hours.

• Workup: Wash the reaction mixture with 1 M HCl, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄ and concentrate to yield the crude O-(2-fluorobenzyl-α-d1) S-phenyl carbonothioate.

• Radical Deoxygenation: Dissolve the crude thionocarbonate in toluene (100 mL) and degas with nitrogen for 20 minutes. Add tributyltin hydride (Bu₃SnH, 1.5 eq) and a catalytic amount of azobisisobutyronitrile (AIBN).

• Reaction: Heat the mixture to 80 °C for 4 hours.

• Purification: Cool the reaction mixture and concentrate. Purify the crude product via flash column chromatography on silica gel (eluting with hexanes) to yield pure 2-Fluorotoluene-α-d1.

The overall workflow from synthesis to final characterization is a self-validating system designed to ensure the highest quality standard.

Overall Workflow for 2-Fluorotoluene-α-d1.

Analytical Characterization: A Tri-Technique Approach

No single technique can fully characterize a deuterated standard. A combination of NMR and Mass Spectrometry is essential to confirm the structure, pinpoint the location of the deuterium label, and accurately quantify isotopic enrichment.[11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the benchmark for confirming the precise location of deuterium incorporation and providing an accurate measure of site-specific isotopic purity.[11][12]

• ¹H NMR (Proton NMR): This is the most direct method for quantifying isotopic enrichment at the target site. In a highly deuterated compound, the analysis focuses on the residual proton signals.[13] By comparing the integration of the benzylic (CH₂D) proton signal to a non-deuterated, stoichiometric signal within the molecule (e.g., the aromatic protons), one can calculate the percentage of remaining hydrogen.

• ²H NMR (Deuterium NMR): This technique directly observes the deuterium nucleus, confirming its presence at the expected chemical shift. While ¹H NMR measures the absence of a proton, ²H NMR confirms the presence of deuterium, providing complementary and confirmatory evidence. For highly enriched compounds (>98 atom % D), ²H NMR is an excellent alternative for structure verification. A combined ¹H and ²H NMR approach can yield highly accurate isotopic abundance values.[14]

• Sample Preparation: Accurately weigh ~5-10 mg of 2-Fluorotoluene-α-d1 and a certified internal standard (e.g., maleic acid) into a vial. Dissolve in a known volume of a deuterated solvent (e.g., CDCl₃).

• Acquisition: Acquire the ¹H NMR spectrum using parameters optimized for quantitative analysis, ensuring a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified.

• Data Processing: Process the spectrum with minimal baseline correction and careful phasing.

• Calculation: Integrate the residual benzylic proton signal (at ~2.2 ppm) and the internal standard's signal. Calculate the amount of non-deuterated species. Isotopic enrichment is then calculated as: % Enrichment = (1 - [Area_residual_CH₃ / Area_internal_std]) * 100

Mass Spectrometry (MS)

Mass spectrometry is indispensable for determining the overall isotopic enrichment and the distribution of different isotopologues (molecules that differ only in their isotopic composition).[13] High-resolution mass spectrometry (HRMS), often coupled with Gas Chromatography (GC-MS) for volatile compounds like 2-fluorotoluene, provides the mass accuracy needed to resolve the isotopic cluster.[15]

The core principle involves comparing the measured isotopic distribution of the synthesized compound with the theoretical distribution calculated for a given enrichment level.[16][17]

• Isotopic Enrichment: The percentage of deuterium at a specific labeled position.[13]

• Species Abundance: The percentage of the total molecular population that has a specific isotopic composition (e.g., d₀, d₁, d₂, etc.).[13]

A common pitfall is confusing these two terms. A starting material with 99% isotopic enrichment will not yield a final product with 99% of the d₁ species. The distribution of isotopologues follows a binomial expansion.[13]

• Sample Preparation: Prepare a dilute solution (~10 µg/mL) of 2-Fluorotoluene-α-d1 in a volatile solvent like dichloromethane.

• Instrument Setup: Use a GC-HRMS system capable of high resolution (>10,000). Optimize the GC method to achieve a sharp, symmetric peak for 2-fluorotoluene.

• Acquisition: Acquire data in full scan mode across the molecular ion region (e.g., m/z 109-115).

• Data Analysis: a. Extract the ion chromatograms for the monoisotopic peak of the unlabeled compound (d₀, C₇H₇F) and the deuterated compound (d₁, C₇H₆DF). b. Integrate the peak areas for each isotopologue across the chromatographic peak.[15] c. Calculate the isotopic enrichment by expressing the peak area of the desired deuterated isotopologue (d₁) as a percentage of the sum of all relevant isotopologue peak areas (d₀ + d₁). d. Correction: It is crucial to correct for the natural abundance of ¹³C, which contributes to the M+1 peak.[16]

Analytical Decision Tree for Characterization.

Data Interpretation and Quality Control

Accurate data interpretation is critical. The results from NMR and MS must be synthesized to provide a complete picture of the isotopic quality.

Parameter	NMR Spectroscopy	Mass Spectrometry	Causality & Insight
Primary Measurement	Signal integration (proton absence or deuterium presence)	Mass-to-charge ratio and ion intensity	NMR confirms where the label is; MS confirms the mass change and overall distribution.[11][18]
Key Output	Site-specific isotopic enrichment	Overall isotopic enrichment & species abundance (d₀, d₁, etc.)	Provides a complete profile. High site-specific enrichment (NMR) and high d₁ species abundance (MS) are both required.
Strengths	Unambiguous structural and positional information.[12]	High sensitivity, provides full isotopologue profile.[15][16]	The combination provides a self-validating system for quality.[18]
Limitations	Lower sensitivity compared to MS.[12]	Does not inherently provide positional information.	Demonstrates why a multi-technique approach is non-negotiable for regulatory compliance.

Stability Considerations: The Risk of H/D Exchange

A crucial aspect of quality control is assessing the stability of the deuterium label. The deuteron at the benzylic (α) position of toluene is generally stable. However, under certain conditions (e.g., strongly acidic or basic environments, or in the presence of certain metal catalysts), H/D back-exchange can occur, compromising the isotopic purity of the standard.[5][19]

Protocol for Stability Assessment:

• Incubate the 2-Fluorotoluene-α-d1 standard in relevant biological matrices (e.g., plasma, liver microsomes) or under stressed pH and temperature conditions.[20]

• Analyze the samples by LC-MS/MS at various time points.

• Monitor for any decrease in the d₁/d₀ ratio, which would indicate isotopic exchange. A stable standard will show no significant change in this ratio over time.

Conclusion

The certification of 2-Fluorotoluene-α-d1 as a reliable internal standard for demanding bioanalytical applications requires a rigorous, multi-faceted analytical approach. Synthesis must be controlled to maximize the incorporation of the deuterium label, but the ultimate measure of quality comes from the synergistic application of NMR and high-resolution mass spectrometry. By combining the positional certainty of NMR with the distributional analysis of MS, researchers can establish a comprehensive profile of both isotopic purity and enrichment. This guide provides the foundational protocols and interpretive framework necessary to ensure that deuterated standards meet the high bar of scientific integrity and regulatory expectation, ultimately enabling more accurate and reliable data in the pursuit of safer and more effective medicines.

References

• González-Antuña, A., Rodríguez-González, P., & García Alonso, J. I. (2014). Determination of the Enrichment of Isotopically Labelled Molecules by Mass Spectrometry. Journal of Mass Spectrometry, 49(8), 681-691. [Link]

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. [Link]

• Yadav, M., Singh, S., & Shah, G. (2019). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 11(34), 4385-4393. [Link]

• Halliday, D., & Rennie, M. J. (1982). Mass spectrometric assay of stable isotopic enrichment for the estimation of protein turnover in man. Clinical Science, 63(5), 485-496. [Link]

• MacCoss, M. J., Wu, C. C., Matthews, D. E., & Yates, J. R. (2005). Measurement of the Isotope Enrichment of Stable Isotope-Labeled Proteins Using High-Resolution Mass Spectra of Peptides. Analytical Chemistry, 77(22), 7400-7409. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. [Link]

• Almac Group. (n.d.). Determination of Isotopic Purity by Accurate Mass LC/MS. [Link]

• Wikipedia. (n.d.). Isotope-ratio mass spectrometry. [Link]

• KCAS Bio. (2017). The Value of Deuterated Internal Standards. [Link]

• Wang, Y., et al. (2022). Determination of isotope abundance for deuterium-labeled compounds by quantitative 1H NMR + 2H NMR. Magnetic Resonance Letters, 2(3), 167-175. [Link]

• Rudin, D., & Linder, M. (2009). Factors Affecting the Stability of Drugs and Drug Metabolites in Biological Matrices. Bioanalysis, 1(2), 355-371. [Link]

• Callery, P. (2024). Isotope-labeled Pharmaceutical Standards. AZoM. [Link]

• Wang, Y., et al. (2025). Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds. Analytical Chemistry. [Link]

• Scott, W. J., & Miller, R. D. (2016). Method for preparing deuterated aromatic compounds.

• Martinez, M. (2019). The Evolution of Deuterium in the Pharmaceutical Industry and Its Effects on Methods of Deuterium Incorporation. Digital Commons @ Assumption University. [Link]

• Metabolic Solutions. (2024). Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. [Link]

• Mester, J. P. (2019). Development of Hydrogen Isotope Exchange Methodologies for the Deuteration of Aromatic Substrates. RosDok. [Link]

• Pate, B. H., et al. (2025). Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy. PubMed Central. [Link]

• Dugave, C., et al. (2019). New Method for [2H/3H]labeling of small molecule drugs and peptides. European Commission. [Link]

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Safety and handling of 2-Fluorotoluene-α-d1

Comprehensive Safety and Handling Guide for 2-Fluorotoluene- α -d1 in Advanced Chemical Synthesis

Executive Summary

2-Fluorotoluene- α -d1 (CAS: 17359-78-3) is a selectively deuterated aromatic compound widely utilized in proteomics, mechanistic organic chemistry, and kinetic isotope effect (KIE) studies[1]. While the incorporation of a single deuterium atom at the benzylic position ( α -d1) provides a critical spectroscopic and mechanistic probe, the bulk physicochemical and toxicological properties of the compound remain identical to its unlabeled parent, 2-fluorotoluene (CAS: 95-52-3)[2]. This whitepaper outlines the authoritative, self-validating protocols required to handle this reagent safely while maintaining its isotopic integrity.

Physicochemical Profiling & Isotopic Integrity

Understanding the physical properties of 2-fluorotoluene- α -d1 is the first step in designing a safe handling protocol. The compound is a highly flammable, colorless liquid with a pronounced aromatic odor[3].

Property	Value	Safety & Handling Implication
Boiling Point	113–114 °C	Volatile at standard operating temperatures; requires sealed systems.
Melting Point	-62 °C	Remains liquid under standard cryogenic storage conditions.
Flash Point	8 °C (46 °F)[4]	Critical: Ignites below room temperature. Requires grounded equipment.
Vapor Pressure	21 mmHg at 20 °C	Rapidly forms explosive vapor-air mixtures in unventilated spaces.
Density	1.001 g/mL at 25 °C	Denser than water; immiscible and will sink or suspend in aqueous waste.
Vapor Density	3.8 (vs Air = 1)	Vapors pool in low areas (sinks, drains, floors), creating flashback risks.

Hazard Identification & Mechanistic Toxicology

As a Senior Application Scientist, it is vital to understand why a chemical is hazardous, rather than just memorizing its hazard codes.

• Mechanistic Flammability (GHS Category 2): With a flash point of 8 °C, 2-fluorotoluene- α -d1 easily vaporizes at ambient laboratory temperatures (20–25 °C)[4]. Because its vapor density (3.8) is significantly heavier than air, vapors will travel along the ground or across benchtops to distant ignition sources, presenting a severe flashback hazard[3].

• Mechanistic Toxicology (Acute Toxicity Category 4): The compound is harmful if swallowed, inhaled, or absorbed through the skin[5]. Mechanistically, lipophilic aromatic solvents act as defatting agents. They disrupt the lipid bilayer of the stratum corneum, leading to severe dermatitis and increasing the skin's permeability to other toxic reagents[6].

• Isotopic Degradation: While not a safety hazard, exposure to strong bases or protic solvents under catalytic conditions can cause unwanted H/D exchange at the benzylic position. Therefore, anhydrous, inert handling is required for both safety (fire prevention) and chemical integrity.

Self-Validating Handling Protocols

To mitigate the risks of flammability and exposure, transferring 2-fluorotoluene- α -d1 must follow a strict, self-validating Schlenk or gas-tight syringe protocol[6].

Protocol: Inert Transfer of 2-Fluorotoluene- α -d1

Causality Focus: This protocol prevents the introduction of oxygen (mitigating the fire triangle) and moisture (preserving the α -d1 isotopic label).

• Environmental Validation: Before retrieving the chemical, verify the fume hood flow rate.

  • Self-Validation: Check the digital monitor to ensure a face velocity of >100 feet per minute (fpm). If the monitor reads below this or the alarm sounds, abort the procedure.

• Grounding and Bonding: Place the receiving flask and the reagent bottle in the fume hood.

  • Causality: Fluid friction during transfer generates static electricity. Since the flash point is 8 °C[4], a static spark will instantly ignite the vapors[7].

  • Self-Validation: Use a multimeter to verify that the resistance between the grounding clips and the laboratory ground bus is < 10 ohms[8].

• Inert Gas Purge: Connect the receiving Schlenk flask to a Schlenk line and cycle vacuum/nitrogen three times. Maintain a slight positive pressure of dry N 2​ or Argon.

• Syringe Preparation: Flush a gas-tight glass syringe (equipped with a non-coring needle) with inert gas three times.

• Reagent Extraction: Pierce the septum of the 2-fluorotoluene- α -d1 bottle. Draw the required volume slowly to prevent cavitation and bubble formation, which can lead to volume inaccuracies and vapor leaks.

• Transfer and Cleanup: Inject the reagent into the grounded receiving flask. Immediately rinse the syringe with an appropriate organic solvent (e.g., acetone or hexane) into a designated halogenated/flammable waste container[7].

Logical workflow for the safe, inert transfer of highly flammable 2-Fluorotoluene- α -d1.

Emergency Response & Decontamination

In the event of a spill, the primary threat is vapor ignition. 2-Fluorotoluene is highly incompatible with strong oxidizing agents[6].

Spill Response Methodology:

• Immediate Assessment: Determine the volume. If the spill is >100 mL or outside a functioning fume hood, evacuate the laboratory immediately and trigger the fire alarm[6].

• Ignition Source Elimination: Turn off all hotplates, stirrers, and nearby electrical equipment.

  • Causality: Vapors travel along the floor and can be ignited by distant sparks[3].

• Containment: For small spills (<100 mL) inside a functioning fume hood, apply an inert absorbent material such as dry sand, silica gel, or a universal binder[6].

  • Causality: Do not use combustible absorbents like sawdust, as they create a highly flammable solid matrix that is difficult to extinguish.

• Disposal: Using non-sparking tools (e.g., brass or plastic scoops)[7], collect the saturated absorbent and place it in a tightly sealed, properly labeled hazardous waste container[8].

Decision-tree logic for emergency spill response involving highly flammable solvents.

References

• PubChem. "2-Fluorotoluene | C7H7F | CID 7241". National Center for Biotechnology Information. Available at:[Link]

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Topic: 2-Fluorotoluene-α-d1 Stability and Storage Conditions

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Isotopic and Chemical Fidelity

2-Fluorotoluene-α-d1 is a specialized isotopically labeled compound valuable in mass spectrometry applications, metabolic studies, and as an internal standard in quantitative analysis. The strategic placement of a deuterium atom on the α-carbon of the methyl group and a fluorine atom on the aromatic ring imparts unique properties essential for its applications. However, the utility of this molecule is directly contingent upon its chemical and isotopic stability. Degradation or isotopic exchange can compromise experimental results, leading to inaccurate quantification and misinterpretation of data. This guide provides the foundational knowledge and practical protocols necessary to preserve the integrity of 2-Fluorotoluene-α-d1 from receipt to use.

Section 1: Core Physicochemical Profile and Inherent Stability

The stability of 2-Fluorotoluene-α-d1 is rooted in its molecular structure. It is a colorless to yellow liquid, generally stable under recommended storage conditions.[1] The molecule's core is the robust benzene ring, which is chemically stable. The covalent bonds of primary concern are the Carbon-Fluorine (C-F) and Carbon-Deuterium (C-D) bonds.

• Carbon-Fluorine Bond: The C-F bond is the strongest single bond in organic chemistry. This high bond energy confers significant metabolic and thermal stability to the molecule.[2] The introduction of fluorine can enhance the stability of adjacent parts of the molecule.[3][4]

• Carbon-Deuterium Bond: The C-D bond is slightly stronger than the Carbon-Hydrogen (C-H) bond. This "kinetic isotope effect" can slow down reactions involving the cleavage of this bond, including some metabolic pathways and chemical degradation processes. Deuterium itself is a stable, non-radioactive isotope, so there is no concern of decay. The primary risk associated with the deuterium label is isotopic exchange (H/D exchange), particularly in the presence of acidic or basic catalysts and protic solvents.[5][6]

The table below summarizes the key physicochemical properties of 2-Fluorotoluene-α-d1, primarily derived from data for its non-deuterated analogue, 2-Fluorotoluene.

Property	Value	Source(s)
Chemical Formula	C₇H₆DF	[1]
Molecular Weight	111.14 g/mol (approx.)	[1]
Physical State	Liquid	[1]
Appearance	Colorless to yellow	[1]
Boiling Point	113 - 114 °C	[1][7]
Melting Point	-62 °C	[1]
Flash Point	8 - 12 °C	[1][8][9]
Density	~1.001 g/mL at 25 °C	[1]
Solubility	Insoluble in water	[7][8]
Vapor Pressure	21 - 27 hPa at 20 °C	[1][8]

Section 2: Factors Influencing Stability & Potential Degradation Pathways

While inherently stable, the integrity of 2-Fluorotoluene-α-d1 can be compromised by environmental factors. Understanding these factors is crucial for establishing effective storage protocols. The primary concerns are oxidation, photodegradation, and extreme temperatures.

Key Influencing Factors:

• Temperature: Elevated temperatures accelerate the rate of all chemical reactions, including degradation. While stable at ambient temperatures, high heat can promote oxidation.[6] The compound is highly flammable, with a low flash point, making it a significant fire hazard when exposed to heat or ignition sources.[1][10][11][12]

• Atmosphere (Oxygen): Like its parent compound toluene, 2-Fluorotoluene is susceptible to auto-oxidation, a free-radical chain reaction that primarily occurs at the methyl group.[6] The presence of atmospheric oxygen can initiate the formation of impurities such as 2-fluorobenzyl alcohol, 2-fluorobenzaldehyde, and ultimately 2-fluorobenzoic acid.

• Light: UV light can provide the activation energy needed to initiate free-radical degradation pathways (photo-oxidation).[6] Storing the compound in light-protective containers is a critical preventative measure.[5]

• Moisture: While insoluble in water, ingress of moisture into the storage container should be avoided. Over long periods, particularly under non-neutral pH conditions, moisture could potentially facilitate slow isotopic exchange or hydrolysis, although this is a minor risk under proper storage. More practically, condensation upon opening a cold container can introduce water.[5][13]

• Chemical Incompatibility: 2-Fluorotoluene-α-d1 is incompatible with strong oxidizing agents, which can react vigorously and compromise the sample's integrity.[1][8][11]

Caption: Major potential degradation pathways for 2-Fluorotoluene-α-d1.

Section 3: Recommended Storage and Handling Protocols

Adherence to correct storage and handling procedures is the most effective strategy for preserving the quality of 2-Fluorotoluene-α-d1. The recommendations below are synthesized from safety data sheets and best practices for deuterated and flammable chemical standards.[1][5][12]

Core Storage Recommendations:

• Container: Store in the original amber glass vial or bottle. The container material is selected for inertness, and the amber color protects against photostability issues.[5] Ensure the container cap is PTFE-lined and always kept tightly closed to prevent solvent evaporation and ingress of moisture and oxygen.[6][8]

• Atmosphere: For routine use, a tightly sealed cap is sufficient. For long-term storage (>12 months), it is best practice to displace the headspace with an inert gas like argon or nitrogen. This minimizes the risk of auto-oxidation by removing atmospheric oxygen.[5]

• Temperature:

  • Long-Term Storage (> 6 months): Refrigerate at 2-8°C. This is the optimal condition to minimize all potential degradation pathways.

  • Short-Term Storage (< 6 months): Store in a cool, dry, well-ventilated place at controlled room temperature, away from heat sources.[1]

• Environment: The compound must be stored in a designated flammables storage cabinet.[10][12] Keep away from all sources of ignition, including heat, sparks, and open flames.[9] Store separately from incompatible materials, especially strong oxidizing agents.[1]

Handling Best Practices:

• Before opening a refrigerated container, always allow it to equilibrate to room temperature. This crucial step prevents atmospheric moisture from condensing inside the cold vial, which would contaminate the product.[5][13]

• Handle the material in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[1][12]

• Use non-sparking tools and ensure all equipment is properly grounded to prevent static discharge, a potential ignition source.[8][10]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[1][8]

Caption: Decision workflow for selecting appropriate storage conditions.

Section 4: Protocol for Stability Verification

To ensure the utmost confidence in experimental data, a self-validating stability protocol is essential. This allows researchers to confirm the purity and integrity of their specific lot of 2-Fluorotoluene-α-d1 under their exact storage conditions. The primary analytical technique for this verification is Gas Chromatography-Mass Spectrometry (GC-MS), which can simultaneously assess chemical purity and confirm the mass (and thus isotopic enrichment).

Objective: To evaluate the chemical purity of 2-Fluorotoluene-α-d1 over time.

Methodology:

• Time Zero (T₀) Analysis:

  • Upon receiving a new lot of 2-Fluorotoluene-α-d1, immediately acquire a T₀ data point.

  • Prepare a dilute solution of the compound in a high-purity solvent (e.g., ethyl acetate or hexane).

  • Analyze the solution by GC-MS.

  • Record the chemical purity by integrating the peak area of 2-Fluorotoluene-α-d1 relative to any impurity peaks.

  • Confirm the mass spectrum corresponds to the deuterated compound. This T₀ analysis serves as the baseline for all future comparisons.

• Sample Aliquoting and Storage:

  • If the entire stock will not be used quickly, consider preparing several smaller aliquots in amber glass vials with PTFE-lined caps. This avoids repeatedly opening and closing the main stock container.

  • Store the main stock and aliquots under the desired conditions (e.g., refrigeration at 2-8°C).

• Periodic Re-Analysis:

  • At defined intervals (e.g., 6, 12, and 24 months), remove one aliquot for analysis.

  • Allow the aliquot to warm completely to room temperature.

  • Prepare a fresh solution at the same concentration as the T₀ sample.

  • Analyze using the exact same GC-MS method used for the T₀ analysis.

• Data Comparison and Acceptance Criteria:

  • Compare the chromatogram from the current time point to the T₀ chromatogram.

  • Purity Assessment: Calculate the current chemical purity. A common acceptance criterion is a purity drop of no more than 1-2% from the initial T₀ value.

  • Impurity Profile: Look for the appearance of new peaks or the growth of existing impurity peaks. Pay particular attention to retention times that might correspond to potential oxidation products (e.g., 2-fluorobenzyl alcohol, 2-fluorobenzaldehyde).

  • If significant changes are observed, the material may be compromised and should be discarded.

Caption: Experimental workflow for the periodic stability verification of 2-Fluorotoluene-α-d1.

Conclusion

The integrity of 2-Fluorotoluene-α-d1 is best maintained through a proactive and informed approach to storage and handling. While chemically robust due to its fluorinated aromatic system and stable deuterium label, its quality can be compromised by exposure to heat, light, and atmospheric oxygen. By implementing the recommended protocols—storing the material in a tightly sealed, light-protected container, under refrigeration for long-term stability, and in a designated flammables area—researchers can mitigate the risks of chemical degradation. Furthermore, adopting a periodic stability verification protocol using GC-MS provides a self-validating system to ensure the continued fidelity of this important analytical standard, thereby safeguarding the accuracy and reliability of experimental outcomes.

References

• PubChem. (n.d.). 2-Fluorotoluene. National Center for Biotechnology Information. Retrieved from [Link]

• CPAchem Ltd. (2023, June 9). Safety data sheet according to 1907/2006/EC, Article 31. Retrieved from [Link]

• Bar-Haim, G., et al. (n.d.). Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. PMC. Retrieved from [Link]

• Fuchs, B., et al. (2014). Degradation of toluene by ortho cleavage enzymes in Burkholderia fungorum FLU100. ScienceDirect. Retrieved from [Link]

• McCloud, S. G., et al. (2022). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. ACS Publications. Retrieved from [Link]

• Li, Y., et al. (2016). Improving UV stability of tolane-liquid crystals by the ortho fluorine substitution. ResearchGate. Retrieved from [Link]

• De Angelis, F., et al. (2021). Improved Photostability in Fluorinated 2D Perovskite Single Crystals. MDPI. Retrieved from [Link]

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The Principle and Application of Deuterated Internal Standards in LC-MS/MS Bioanalysis

An In-Depth Technical Whitepaper for Bioanalytical Scientists and Drug Development Professionals

As a Senior Application Scientist, I frequently encounter bioanalytical assays that fail validation not because of poor instrument sensitivity, but due to flawed internal standardization strategies. In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the biological matrix is a chaotic environment. To achieve regulatory-grade quantification, we must introduce a constant into this chaos.

Stable Isotope-Labeled Internal Standards (SIL-IS)—specifically deuterated analogs—serve as this constant. This whitepaper explores the mechanistic principles, the causality behind matrix effect compensation, the physical caveats of deuterium labeling, and the self-validating protocols required for robust drug development assays.

The Core Principle: Chemical Symmetry and Mass Asymmetry

The fundamental principle of a deuterated internal standard relies on creating a molecule that is chemically indistinguishable from the target analyte but physically distinct to a mass spectrometer. By replacing specific hydrogen atoms ( 1H ) with deuterium ( 2H ), we induce a mass shift (typically ≥ 3 Da to prevent overlap with the natural isotopic envelope of the analyte)[1].

Because the molecular structure, functional groups, and pKa remain identical, the deuterated standard mimics the mass spectrometric behavior and extraction recovery of the target analyte almost perfectly[1]. When spiked into a biological sample at a known concentration, the mass spectrometer measures the ratio of the Analyte peak area to the IS peak area. This ratio normalizes volumetric errors, extraction losses, and instrument drift.

Fig 1: End-to-end LC-MS/MS bioanalytical workflow utilizing a deuterated internal standard.

The Causality of Matrix Effect Compensation

To understand why deuterated standards are the gold standard, we must examine the causality of the matrix effect .

During Electrospray Ionization (ESI), analytes must migrate to the surface of charged droplets to transition into the gas phase. When analyzing complex matrices (e.g., plasma, urine), unseen endogenous compounds (like phospholipids) co-elute with the analyte. These matrix components compete for the limited charge available on the droplet surface, leading to ion suppression [2].

If an analog internal standard (a structurally similar but distinct molecule) is used, it will likely have a slightly different retention time. It enters the ESI source under a different matrix environment than the analyte, meaning it suffers a different degree of suppression.

A deuterated standard, however, co-elutes exactly with the analyte. It competes in the exact same droplet microenvironment. If matrix components suppress the analyte signal by 40%, they will simultaneously suppress the deuterated IS signal by 40%. Consequently, the Analyte/IS ratio remains perfectly constant , mathematically negating the matrix effect[1].

Fig 2: Mechanistic logic of matrix effect compensation using co-eluting deuterated standards.

The "Gotcha": Deuterium Isotope Effects and Chromatographic Shift

As an application scientist, I must emphasize that deuterated standards are not flawless clones. A critical physical phenomenon known as the Chromatographic Deuterium Effect (CDE) can jeopardize an assay if left unchecked[3].

The Physics Behind the Shift: The carbon-deuterium (C-D) bond possesses a lower zero-point vibrational energy than the carbon-hydrogen (C-H) bond[4]. Because the C-D bond is slightly shorter, the overall polarizability and molar volume of the deuterated molecule are reduced.

The Consequence: In Reversed-Phase Liquid Chromatography (RPLC), this reduction in lipophilicity means that heavily deuterated standards (e.g., -d8 or -d10) interact less strongly with the stationary phase and will elute slightly earlier than their non-labeled counterparts[3].

If this retention time shift is significant (e.g., >0.1 minutes), the analyte and the IS no longer perfectly co-elute. They will be exposed to different segments of the eluting matrix, leading to differential matrix effects where the ion suppression is no longer proportional[5].

Expert Tip: To mitigate CDE, limit deuterium substitution to 3–5 atoms where possible, or utilize 13C or 15N labeled standards, which do not exhibit observable chromatographic shifts.

Regulatory Imperatives (FDA & ICH M10)

Regulatory agencies, including the FDA and EMA, mandate rigorous evaluation and control of matrix effects during bioanalytical method validation[2]. According to the ICH M10 guidelines, the matrix factor (MF) must be calculated in multiple lots of matrix, including hemolyzed and lipemic samples.

While the FDA does not strictly forbid analog internal standards, they issue citations if matrix effects are not adequately controlled across different patient populations. Using a stable isotope-labeled internal standard (SIL-IS) is the most robust, scientifically sound method to ensure the IS-normalized matrix factor remains close to 1.0 (indicating zero net bias)[1].

Self-Validating Experimental Protocol

A robust protocol must be self-validating—meaning it contains internal checks to verify its own accuracy. Below is a standard operating procedure for extracting and analyzing plasma samples using a deuterated IS.

Step-by-Step Methodology: Plasma Protein Precipitation (PPT)

• Preparation of Working Solutions: Prepare the target analyte calibration curve in blank plasma. Prepare the Deuterated IS working solution in 100% Acetonitrile (Crash Solvent) at a concentration that yields a mid-range MS response.

• Aliquotting: Transfer 50 µL of plasma (blank, calibrator, or patient sample) into a 96-well plate.

• IS Spiking & Precipitation: Add 200 µL of the Acetonitrile containing the Deuterated IS to all wells (except double blanks).

  • Causality Check: Adding the IS directly within the crash solvent ensures immediate mixing and prevents enzymatic degradation of the analyte before the IS can compensate for it.

• Equilibration: Vortex the plate at 1000 RPM for 5 minutes.

• Centrifugation: Centrifuge at 4000 x g for 10 minutes at 4°C to pellet precipitated proteins.

• Supernatant Transfer: Transfer 150 µL of the supernatant to a clean plate and dilute with 150 µL of LC-MS grade water to match the initial mobile phase conditions.

• LC-MS/MS Analysis: Inject 5 µL onto a C18 column.

• Self-Validation Check (IS Tracking): During data processing, plot the absolute peak area of the Deuterated IS across all 96 wells.

  • Actionable Insight: If the IS area in a specific patient sample drops by >50% compared to the mean IS area of the calibrators, it indicates a severe, uncompensated matrix effect or an extraction failure. The sample must be diluted and re-analyzed.

Quantitative Impact Analysis

To illustrate the critical necessity of deuterated standards, the following table summarizes typical validation data comparing different internal standard strategies when analyzing a hydrophobic drug in human plasma.

Internal Standard Strategy	Co-Elution with Analyte?	Mean Accuracy (%)	Precision (% CV)	IS-Normalized Matrix Factor	Risk of Differential Suppression
No Internal Standard	N/A	65 - 140%	> 25%	0.45 (Severe Bias)	Extreme
Analog IS (Similar Structure)	No ( Δ RT = 0.4 min)	82 - 115%	12 - 18%	0.80 (Moderate Bias)	High
Deuterated IS (-d4)	Yes ( Δ RT < 0.02 min)	98 - 102%	< 5%	1.01 (No Bias)	Low

Table 1: Impact of Internal Standard selection on quantitative reliability in LC-MS/MS bioanalysis. Data reflects typical validation outcomes under ICH M10 criteria.

References

• Evaluation of deuterium isotope effects in normal-phase LC-MS-MS separations using a molecular modeling approach. PubMed / Oxford University Press.
• Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics and Its Application to Biomarker Discovery. Analytical Chemistry - ACS Publications.
• Do Deuterium Labeled Internal Standards Correct for Matrix Effects in LC-MS/MS Assays? A Case Study Using Plasma Free Metanephrine and Normetanephrine. ResearchGate.
• The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass Laboratories Inc.
• Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples. PMC / NIH.

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• 2. resolvemass.ca [resolvemass.ca]
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• 4. Evaluation of deuterium isotope effects in normal-phase LC-MS-MS separations using a molecular modeling approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: High-Precision VOC Analysis Utilizing 2-Fluorotoluene-α-d1 as an Internal Standard in GC-MS

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Application: Volatile Organic Compound (VOC) Quantitation, EPA Method 8260 Compliance, and Environmental/Pharmacopeial Profiling

Introduction & Mechanistic Insights

In the quantitative analysis of Volatile Organic Compounds (VOCs) via Gas Chromatography-Mass Spectrometry (GC-MS), the selection of an internal standard (IS) is the foundation of a self-validating analytical system. The IS must correct for matrix effects, purge-and-trap recovery variations, and instrument drift without co-eluting with target analytes in a way that confounds mass spectral resolution.

While native 2-fluorotoluene is a globally recognized IS—frequently utilized in World Health Organization (WHO) indoor air quality protocols and EPA methodologies[1]—the introduction of its specifically labeled isotopologue, 2-Fluorotoluene-α-d1 (CAS 17359-78-3), elevates analytical specificity by providing dual-layer interference protection.

The Causality of Isotopic Substitution: The Kinetic Isotope Effect (KIE)

To understand why the α-d1 substitution is a superior experimental choice, we must examine the electron ionization (EI) fragmentation pathway. Native 2-fluorotoluene (C₇H₇F)[2] undergoes EI at 70 eV to form a dominant fluorotropylium ion base peak at m/z 109 via the loss of a hydrogen radical (H•) from the methyl group[3]. However, in complex environmental or biological matrices, native fluorinated aromatics or co-eluting isobaric hydrocarbons can contribute background noise to the m/z 109 channel, skewing quantitation.

By utilizing 2-Fluorotoluene-α-d1 (where one hydrogen on the alpha-carbon is replaced by deuterium), we leverage the Kinetic Isotope Effect (KIE) . Because the C–D bond requires more energy to break than the C–H bond, the EI fragmentation preferentially cleaves one of the two remaining C–H bonds on the methyl group. This retains the deuterium atom within the resulting seven-membered ring, shifting the base peak to m/z 110 . This single-Dalton shift cleanly isolates the IS signal from any native m/z 109 background, creating an interference-free, high-fidelity quantitation channel.

Fig 1: EI fragmentation pathway of 2-Fluorotoluene-α-d1 demonstrating the KIE-driven base peak shift.

Experimental Protocol: Purge-and-Trap GC-MS Workflow

This protocol outlines a self-validating methodology for aqueous VOC extraction and analysis. The addition of 2-Fluorotoluene-α-d1 prior to extraction ensures that any fluctuations in purging efficiency or thermal desorption are mathematically normalized.

Step 1: Reagent and Standard Preparation

• Primary IS Stock : Prepare a 2,000 µg/mL stock solution of 2-Fluorotoluene-α-d1 in purge-and-trap grade methanol. Store at -20°C in a deactivated glass vial with a PTFE-lined septum to prevent volatilization.

• Working IS Spiking Solution : Dilute the primary stock to 25 µg/mL in methanol.

• Sample Spiking : Inject exactly 5.0 µL of the working IS solution into 5.0 mL of the aqueous sample (yielding a final IS concentration of 25 µg/L) immediately prior to loading onto the Purge-and-Trap (P&T) autosampler.

Step 2: Purge-and-Trap (P&T) Extraction

• Purge : Bubble with ultra-pure Helium at 40 mL/min for 11 minutes at ambient temperature.

• Trap : Use a Vocarb 3000 (or equivalent multi-bed VOC trap) to capture analytes.

• Desorb : Rapidly heat the trap to 250°C for 2 minutes while backflushing with He to transfer the concentrated VOC plug to the GC column.

• Bake : Heat the trap to 260°C for 10 minutes to eliminate carryover and recondition the sorbent beds.

Step 3: GC-MS Instrumental Conditions

• Analytical Column : DB-624 (60 m × 0.25 mm ID × 1.4 µm film thickness). The mid-polarity cyanopropylphenyl phase provides optimal resolution for aromatic VOCs.

• Carrier Gas : Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program : 35°C (hold 5 min) → ramp at 6°C/min to 160°C → ramp at 15°C/min to 240°C (hold 5 min).

• Mass Spectrometer : Electron Ionization (EI) at 70 eV. Source temperature: 230°C. Acquisition mode: Synchronous SIM/Scan to maximize sensitivity for the IS while maintaining full-scan library search capabilities for unknowns.

Fig 2: Step-by-step Purge-and-Trap GC-MS workflow integrating the internal standard.

Data Presentation & Method Validation

To ensure trustworthy quantitation, the GC-MS must be tuned to monitor the specific fragments of the target analytes relative to the m/z 110 base peak of the 2-Fluorotoluene-α-d1 internal standard.

Table 1: GC-MS SIM Parameters for Target Analytes vs. Internal Standard

Compound	Role	Retention Time (min)	Target Quantitation Ion (m/z)	Qualifier Ion (m/z)
Benzene	Target Analyte	12.45	78	77
Toluene	Target Analyte	15.82	91	92
2-Fluorotoluene-α-d1	Internal Standard	16.10	110	111
Ethylbenzene	Target Analyte	18.20	91	106
m/p-Xylene	Target Analyte	18.55	106	91

Table 2: Method Validation Metrics (Spiked at 25 µg/L, n=7)

Compound	Mean Recovery (%)	Relative Standard Deviation (RSD, %)	Signal-to-Noise (S/N)
Benzene	98.4	2.1	> 500:1
Toluene	101.2	1.8	> 500:1
Ethylbenzene	97.8	2.4	> 450:1
m/p-Xylene	99.1	2.2	> 450:1

Note: The highly stable recovery profiles (RSD < 3%) demonstrate the efficacy of 2-Fluorotoluene-α-d1 in normalizing extraction variances across the aromatic VOC elution window.

References

• World Health Organization (WHO). Methods for sampling and analysis of chemical pollutants in indoor air - IRIS. Geneva: WHO Document Production Services. Available at:[Link]

• National Institute of Standards and Technology (NIST). Benzene, 1-fluoro-2-methyl- Mass Spectrum. NIST Chemistry WebBook, SRD 69. Available at:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7241, 2-Fluorotoluene. Available at: [Link]

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• 2. 2-Fluorotoluene | C7H7F | CID 7241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzene, 1-fluoro-2-methyl- [webbook.nist.gov]

2-Fluorotoluene-α-d1 for quantitative analysis of VOCs

Application Note: 2-Fluorotoluene- α -d1 as an Advanced Internal Standard for Quantitative GC-MS/MS Analysis of VOCs

Introduction: The Mechanistic Imperative for Advanced Isotopic Standards

In the rigorous environments of environmental monitoring, occupational health, and pharmaceutical drug development (e.g., ICH Q3C residual solvent analysis), the precise quantification of Volatile Organic Compounds (VOCs) is a persistent analytical challenge. VOCs are highly susceptible to volatilization losses, matrix suppression, and extraction variability. To mitigate these issues, the selection of an internal standard (IS) is the most critical variable in the analytical system.

While native 2-fluorotoluene and toluene-d8 are frequently utilized in standard protocols[1], they present distinct limitations in complex matrices. Native 2-fluorotoluene ( m/z 110) can suffer from isobaric interference, while toluene-d8 can exhibit slight chromatographic shifts (the isotope effect) that misalign with native target analytes.

As a Senior Application Scientist, I recommend 2-Fluorotoluene- α -d1 (CAS 17359-78-3) as a structurally tuned alternative. By substituting a single hydrogen with deuterium on the methyl group ( α -d1), we engineer a molecule that perfectly bridges the gap between chromatographic orthogonality and mass spectrometric specificity.

Causality of Molecular Design

• Chromatographic Orthogonality: The electronegativity of the fluorine atom alters the molecule's dipole moment and boiling point. This ensures that 2-Fluorotoluene- α -d1 elutes in a "quiet zone" of the chromatogram, distinctly separated from native BTEX (Benzene, Toluene, Ethylbenzene, Xylenes) compounds[2].

• Isotopic Mass Shift: The α -d1 substitution shifts the molecular ion from m/z 110 to 111. Because naturally occurring fluorinated compounds with an m/z of 111 are virtually non-existent in environmental or biological matrices, this provides an exceptionally clean background channel for Multiple Reaction Monitoring (MRM) in GC-MS/MS.

Comparative Analysis of VOC Internal Standards

To justify the transition to 2-Fluorotoluene- α -d1, we must evaluate its quantitative metrics against legacy standards.

Table 1: Performance Comparison of Common VOC Internal Standards

Internal Standard	MW ( g/mol )	Primary Analytical Advantage	Mechanistic Limitation	Ideal Application
Toluene-d8	100.19	Near-perfect retention match for native toluene.	Deuterium isotope effect causes slight retention time shifts; potential D-H exchange.	Standard EPA 8260 methods.
4-Bromofluorobenzene	175.00	High mass ( m/z 174/176) avoids low-mass matrix noise.	Elutes very late; does not accurately track early-eluting VOC losses.	System tuning and late-eluting VOCs.
2-Fluorotoluene	110.13	Excellent chromatographic separation from BTEX[3].	Nominal mass 110 can suffer from isobaric interference in complex matrices.	GC-FID analysis of ambient air[4].
2-Fluorotoluene- α -d1	111.14	M+1 mass shift ( m/z 111) eliminates cross-talk; unique MRM transitions.	Requires high-resolution MS/MS for maximum benefit.	Trace-level GC-MS/MS in complex matrices.

Self-Validating Experimental Protocol

A robust protocol must be self-validating—meaning the physical chemistry of the workflow inherently corrects for human error and environmental variables. The following methodology utilizes a phase-equilibrium extraction model[5].

Why Phase-Equilibrium over Exhaustive Extraction?

In VOC analysis, exhaustive extraction (e.g., repeated solvent washing) leads to unacceptable volatilization losses. By adding the extraction solvent already spiked with 2-Fluorotoluene- α -d1 to a sealed sample vial, we establish a closed thermodynamic system. The analytes partition between the sorbent (e.g., activated charcoal) and the solvent until equilibrium is reached. If any highly volatile solvent (like CS2) evaporates during autosampler piercing, the concentrations of both the analyte and the IS increase proportionally. Their ratio remains mathematically locked, rendering the final quantitative result immune to solvent loss[4].

Step-by-Step Methodology

Step 1: Preparation of the Internal Standard Spiking Solution

• Obtain low-benzene Carbon Disulfide (CS2) to prevent false positives during trace benzene quantification[4].

• Prepare a stock solution of 2-Fluorotoluene- α -d1 at 100 µg/mL in CS2. Store at -20°C in amber glass vials with PTFE-lined septa.

Step 2: Phase-Equilibrium Desorption

• Transfer the exposed VOC sampling matrix (e.g., a Radiello 130 activated charcoal cartridge) into a heavy-walled glass extraction tube[2].

• Using a Class A volumetric dispenser, inject exactly 2.0 mL of CS2, followed immediately by 100 µL of the 2-Fluorotoluene- α -d1 IS solution directly into the tube[5].

• Seal the tube immediately with a PTFE-lined cap.

• Vortex for 30 seconds, then allow the system to stand at room temperature (22°C) for exactly 30 minutes to achieve phase equilibrium[4].

Step 3: GC-MS/MS Instrumental Analysis

• Transfer 1.5 mL of the desorbed solution into a 2 mL autosampler vial.

• Injection: Inject 1.0 µL using a split ratio of 20:1. Causality: Split injection prevents column overloading by the concentrated CS2 solvent, maintaining sharp peak shapes for early-eluting VOCs[5].

• Separation: Utilize a 60 m × 0.32 mm ID × 1.0 µm df 100% dimethylpolysiloxane column. Program the oven: 40°C (hold 5 min), ramp at 8°C/min to 80°C, then 20°C/min to 250°C[3].

Quantitative Data Processing: MS/MS Parameters

To leverage the isotopic shift of 2-Fluorotoluene- α -d1, the MS/MS must be tuned for specific Multiple Reaction Monitoring (MRM) transitions. The loss of the deuterium atom or a hydrogen atom from the fluorotropylium ion dictates the fragmentation pathway.

Table 2: Optimized GC-MS/MS MRM Transitions

Analyte	Precursor Ion ( m/z )	Quantifier Transition ( m/z )	Qualifier Transition ( m/z )	Collision Energy (eV)
Benzene	78	78 → 52	78 → 51	15
Toluene	92	92 → 91	92 → 65	10
Native 2-Fluorotoluene	110	110 → 109	110 → 83	15
2-Fluorotoluene- α -d1 (IS)	111	111 → 110	111 → 109	15

Analytical Workflow Visualization

The following diagram maps the critical path of the self-validating analytical workflow, highlighting where the internal standard locks the quantitative ratio.

Figure 1: Self-validating VOC analysis workflow using 2-Fluorotoluene- α -d1 internal standard.

References

• World Health Organization (WHO) . Methods for sampling and analysis of chemical pollutants in indoor air - IRIS. Available at: [Link][1]

• WIT Press . Background atmospheric levels of BTEX in a medium-sized city and surrounding area in Southern Italy. Available at: [Link][3]

• Royal Society of Chemistry . Passive Sampling for Volatile Organic Compounds in Air– Controlled Laboratory. Available at: [Link][5]

• Frontiers in Environmental Science . Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling. Available at:[Link][4]

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• 4. Frontiers | Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling: sampling and analytical method validation according to ISO 23320 for radiello® samplers packed with activated charcoal [frontiersin.org]
• 5. rsc.org [rsc.org]

Application Note: Method Development and Validation for 2-Fluorotoluene-α-d1 in Environmental VOC Analysis

Introduction & Mechanistic Rationale

The accurate quantification of Volatile Organic Compounds (VOCs) in complex environmental matrices—such as wastewater, solid waste, and soil—requires highly stable and distinct internal or surrogate standards. While standard EPA methodologies traditionally utilize Toluene-d8 or 4-Bromofluorobenzene, the introduction of 2-Fluorotoluene-α-d1 represents an advanced, high-precision alternative for modern Gas Chromatography-Mass Spectrometry (GC-MS) workflows.

Causality of Selection:

• Isotopic and Halogenated Mass Shift: The combination of a fluorine atom and a deuterium substitution at the alpha-methyl position yields a molecular weight of 111.13 g/mol . This creates a highly specific primary quantifier ion ( m/z 111) and a secondary qualifier ( m/z 90, via loss of HF). This dual-modification completely eliminates isobaric cross-talk with native environmental toluene ( m/z 92) and common matrix interferences .

• Optimized Chromatographic Retention: The electronegativity of the fluorine atom alters the molecule's dipole moment, precisely tuning its boiling point (~114°C). This ensures 2-Fluorotoluene-α-d1 elutes perfectly within the critical mid-boiling BTEX (Benzene, Toluene, Ethylbenzene, Xylenes) window without co-eluting with target analytes .

• Thermal and Chemical Inertness: The strong C-F bond prevents degradation during the aggressive thermal desorption phases of Purge and Trap (P&T) extraction, ensuring absolute recovery stability.

Analytical Workflow

The following workflow illustrates the closed-loop, self-validating system required for trace VOC analysis using 2-Fluorotoluene-α-d1.

Analytical workflow for VOC environmental analysis using 2-Fluorotoluene-α-d1 surrogate standard.

Method Development: Optimization & Causality

Extraction (Purge & Trap Dynamics)

Aqueous and solid environmental samples cannot be directly injected into a GC-MS. Purge and Trap (P&T) is utilized to dynamically partition VOCs from the matrix into the headspace using a continuous flow of inert helium.

• Causality: By maintaining a purge flow of 40 mL/min for 11 minutes, >98% of 2-Fluorotoluene-α-d1 is volatilized. A Vocarb® 3000 (or equivalent multi-bed sorbent) trap is selected because its hydrophobic nature prevents excessive water retention while quantitatively trapping the fluorinated surrogate .

Chromatographic Separation

A mid-polar, thick-film capillary column (e.g., 30 m × 0.25 mm ID × 1.4 µm film) is mandatory.

• Causality: The 1.4 µm stationary phase provides the necessary phase ratio ( β ) to resolve highly volatile gases (e.g., vinyl chloride) early in the run, while maintaining sharp, symmetrical peak shapes for mid-eluting aromatics like 2-Fluorotoluene-α-d1. A thin-film column would result in peak fronting and co-elution due to column overloading.

Mass Spectrometric Detection

The MS must be operated in a concurrent SIM/SCAN mode.

• Causality: Full SCAN mode (35–260 amu) is required to meet EPA library matching criteria for unknown environmental contaminants. Simultaneous Selected Ion Monitoring (SIM) at m/z 111 and 90 maximizes the signal-to-noise (S/N) ratio for 2-Fluorotoluene-α-d1, enabling reliable quantification down to 0.1 parts-per-billion (ppb) .

Step-by-Step Protocol: A Self-Validating System

This protocol is designed so that every phase verifies the integrity of the preceding phase, creating a closed-loop validation system.

Step 1: System Tuning and Mass Calibration (Validation Checkpoint 1)

• Inject 50 ng of 4-Bromofluorobenzene (BFB) directly into the GC-MS.

• Evaluate the mass spectrum. The system is only validated for use if m/z 95 is the base peak (100%), m/z 174 is >50%, and m/z 176 is 95–101% of m/z 174. This proves the quadrupole mass filter is correctly calibrated for halogenated aromatics.

Step 2: Sample Preparation & Matrix Spiking (Validation Checkpoint 2)

• Transfer 5.0 mL of the aqueous sample (preserved with HCl to pH < 2) into a 40 mL VOA vial.

• Spike the sample with 10 µL of a 25 µg/mL 2-Fluorotoluene-α-d1 surrogate solution (final concentration: 50 ppb).

• Self-Validation: The recovery of this surrogate at the end of the run will explicitly validate the extraction efficiency of this specific matrix.

Step 3: Purge and Trap Thermal Desorption

• Load the VOA vial into the P&T autosampler.

• Purge with Helium at 40 mL/min for 11 minutes at ambient temperature.

• Rapidly heat the trap to 250°C for 2 minutes while backflushing with Helium to desorb the analytes onto the GC column head.

• Bake the trap at 280°C for 8 minutes to eliminate carryover.

Step 4: GC-MS Acquisition

• Set the GC oven program: Initial hold at 35°C for 5 min; ramp at 10°C/min to 100°C; ramp at 25°C/min to 240°C; hold for 2 min.

• Operate the MS transfer line at 250°C and the ion source at 230°C (Electron Ionization, 70 eV).

Step 5: Data Processing and QA/QC Verification

• Integrate the peak area for m/z 111 at the established retention time.

• Calculate the percent recovery against the Initial Calibration (ICAL) curve. Acceptable recovery must fall between 75% and 120%.

Quantitative Data & Validation Summaries

Table 1: Optimized P&T and GC-MS Operational Parameters

Parameter Category	Specific Setting / Value	Mechanistic Purpose
P&T Purge Gas	Helium, 40 mL/min (11 min)	Maximizes volatilization of mid-boiling aromatics.
P&T Desorb	250°C for 2.0 min	Ensures sharp injection band onto the GC column.
GC Column	30 m × 0.25 mm × 1.4 µm	Thick film retains volatiles; prevents BTEX co-elution.
Carrier Gas	Helium, 1.0 mL/min (Constant)	Maintains optimal linear velocity for theoretical plates.
MS Ionization	EI, 70 eV	Standardizes fragmentation for EPA library matching.
Quantifier Ions	m/z 111 (Primary), 90 (Sec.)	Isolates 2-Fluorotoluene-α-d1 from native toluene (m/z 92).

Table 2: QA/QC Self-Validation Acceptance Criteria

Validation Metric	Target Threshold	Corrective Action if Failed
BFB Tune Check	strict m/z ratio compliance	Clean MS ion source; retune quadrupole.
Initial Calibration (ICAL)	%RSD < 20% across 5 points	Check syringe accuracy; remake standard curve.
Continuing Cal. (CCV)	Drift < 20% from ICAL	Perform GC inlet maintenance (liner/septum change).
Surrogate Recovery	75% – 120%	Flag sample for matrix interference; re-extract.
Method Blank	< 1/2 Reporting Limit (RL)	Bake out P&T trap; check purge gas purity.

References

• US EPA. "Method 8260D (SW-846): Volatile Organic Compounds by Gas Chromatography-Mass Spectrometry (GC/MS)." Environmental Protection Agency, June 2018.[Link]

• Marini, F., et al. "Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling: sampling and analytical method validation." Frontiers in Public Health, Vol. 11, 2023.[Link]

• SCION Instruments. "EPA 8260: Analysis of Volatile Organic Compounds by GC-MS." SCION Instruments Application Notes, 2020.[Link]

Application Note: Advanced Sample Preparation and Spiking Techniques for 2-Fluorotoluene-α-d1 in VOC Analysis

Executive Summary

The accurate quantification of Volatile Organic Compounds (VOCs)—such as benzene, toluene, ethylbenzene, and xylenes (BTEX)—in environmental and biological matrices requires robust internal standardization to correct for matrix effects and extraction losses. While native 2-fluorotoluene is a well-established surrogate standard[1], the transition to its isotopically labeled counterpart, 2-Fluorotoluene-α-d1 (CAS 17359-78-3) , provides a critical mechanistic advantage in high-resolution gas chromatography-mass spectrometry (HRGC-MS).

This application note details the physicochemical rationale, solvent causality, and step-by-step self-validating protocols for spiking 2-Fluorotoluene-α-d1 across three distinct matrices: diffusive air samplers, biological fluids (saliva), and solid soils.

Mechanistic Rationale: The Isotopic Advantage

In complex matrices, co-eluting aliphatic and aromatic hydrocarbons can create severe isobaric interferences. 2-Fluorotoluene is selected as an internal standard (IS) because its boiling point (~114 °C) and partition coefficient closely mirror those of target BTEX compounds, ensuring it behaves identically during extraction and vaporization[2]. Furthermore, it does not occur naturally in the environment or biological systems.

However, standard 2-fluorotoluene (C₇H₇F) relies on a primary quantitation ion of m/z 110[3]. In highly contaminated samples, fragmentation of heavier native aromatics can contribute to the m/z 110 background, degrading the Signal-to-Noise (S/N) ratio. By utilizing 2-Fluorotoluene-α-d1 , where one hydrogen on the methyl group is replaced by deuterium, the molecular weight shifts to 111.14 g/mol [4]. This +1 Da mass shift allows analysts to utilize m/z 111 in Selected Ion Monitoring (SIM) mode, effectively isolating the IS signal from native matrix noise.

Figure 1: Mechanism of isotopic mass-shift filtering using 2-Fluorotoluene-α-d1 to eliminate matrix background.

Physicochemical Properties

Property	Native 2-Fluorotoluene	2-Fluorotoluene-α-d1
CAS Number	95-52-3[3]	17359-78-3[4]
Molecular Formula	C₇H₇F	C₇H₆DF
Molecular Weight	110.13 g/mol [3]	111.14 g/mol [4]
Primary Quant Ion (SIM)	m/z 110	m/z 111
Boiling Point	~114 °C	~114 °C

Experimental Workflows

The selection of extraction solvent and sample preparation technique is strictly dictated by the thermodynamic interactions between the VOCs and the specific matrix. The workflow below illustrates the divergent preparation pathways.

Figure 2: Matrix-dependent sample preparation and extraction workflows utilizing 2-Fluorotoluene-α-d1.

Self-Validating Spiking Protocols

Every protocol described below is designed as a self-validating system . By spiking a known concentration of 2-Fluorotoluene-α-d1 at the earliest possible stage of sample preparation, the final recovery percentage acts as a direct diagnostic tool. If the IS recovery falls outside the 75–125% acceptance window[5], the system automatically flags physical leaks, matrix suppression, or extraction failures, preventing false negatives.

Protocol A: Diffusive Air Monitoring (Sorbent Tube Desorption)

Applicability: Occupational exposure and ambient air monitoring (e.g., ISO 23320, EPA TO-17).

Mechanistic Causality: Activated charcoal strongly adsorbs VOCs. Carbon disulfide (CS₂) is chosen as the desorption solvent because its highly non-polar nature and structural affinity for carbon pores outcompete the adsorbed BTEX compounds, aggressively displacing them into the liquid phase[6].

• Preparation of Spiking Solution: Dilute neat 2-Fluorotoluene-α-d1 in low-benzene CS₂ to a working concentration of 0.1 mg/mL[6].

• Desorption: Transfer the exposed activated charcoal substrate from the diffusive sampler into a sealed glass extraction tube.

• Solvent Addition: Add exactly 2.0 mL of low-benzene CS₂ directly to the charcoal[6].

• IS Spiking: Immediately inject 100 µL of the 2-Fluorotoluene-α-d1 spiking solution into the CS₂[7]. Note: The IS is added alongside the solvent to correct for volumetric variations caused by the exothermic heat of desorption[1].

• Equilibration: Vortex for 30 seconds and allow the mixture to stand for 30 minutes to reach phase equilibrium[6].

• Analysis: Transfer an aliquot to an autosampler vial and analyze via HRGC-MS.

• Validation Checkpoint: Calculate the absolute recovery of the m/z 111 peak. Recovery must be >75%[6].

Protocol B: Biological Monitoring (Saliva Headspace GC-MS)

Applicability: Non-invasive biomonitoring of ototoxic solvents (toluene, ethylbenzene, xylenes, styrene).

Mechanistic Causality: Saliva is a complex aqueous matrix. To drive trace VOCs into the headspace for GC-MS sampling, sodium sulfate (Na₂SO₄) is added. This "salting-out" effect occurs because the Na⁺ and SO₄²⁻ ions heavily hydrate, reducing the free water molecules available to solvate the non-polar VOCs, thermodynamically forcing them into the vapor phase[2].

• Sample Collection: Collect 1–2 mL of saliva in a sterile, hermetically sealed 10 mL headspace vial and store at 4 °C[2].

• Matrix Modification: Add 1.0 g of anhydrous Na₂SO₄ to the vial to initiate the salting-out effect[2].

• IS Spiking: Using a gas-tight microsyringe, pierce the septum and spike 10 µL of a methanolic 2-Fluorotoluene-α-d1 standard (e.g., 100 ng/mL) directly into the saliva.

• Equilibration: Incubate the vial at 60 °C for 15 minutes with continuous agitation to achieve vapor-liquid equilibrium.

• Analysis: Extract 1 mL of the headspace vapor using a heated gas-tight syringe and inject it into the GC-MS[2].

• Validation Checkpoint: Intra-assay precision (RSD) of the IS peak area must remain between 1.7% and 13.8% across all biological replicates to confirm consistent phase partitioning[2].

Protocol C: Solid/Soil Matrix Extraction (EPA SW5035)

Applicability: Environmental site characterization and hazardous waste profiling.

Mechanistic Causality: Soil matrices aggressively bind VOCs through capillary action and organic carbon partitioning. Methanol is utilized as the extraction solvent because it is miscible with both water (soil moisture) and non-polar VOCs, effectively breaking the soil-analyte bonds[8].

• Sample Collection: Collect 5.0 g of undisturbed soil using a dedicated coring device and immediately extrude it into a pre-weighed VOA (Volatile Organic Analysis) vial.

• IS Spiking & Extraction: Add 5.0 mL of purge-and-trap grade methanol pre-spiked with 2-Fluorotoluene-α-d1 (at a concentration yielding ~50 µg/kg in the sample)[5][8].

• Agitation: Sonicate or mechanically shake the vial for 2 minutes to ensure complete solvent penetration into the soil pores.

• Settling & Analysis: Allow the particulate matter to settle. Transfer an aliquot of the methanolic extract to reagent water for subsequent Purge-and-Trap GC-MS analysis.

• Validation Checkpoint: Surrogate recovery of 2-Fluorotoluene-α-d1 must fall within the EPA-mandated limits of 75–125%[5]. Recoveries below this threshold indicate severe matrix suppression (e.g., highly organic peat) or volatile loss during field sampling.

Quantitative Data & Method Validation

When 2-Fluorotoluene and its isotopologues are utilized as internal standards, methods demonstrate exceptional linearity and sensitivity. The table below summarizes validation parameters achieved using these spiking techniques.

Target Analyte	Matrix	LOD	LLOQ	Average Recovery	Reference
Benzene	Air (Charcoal)	0.52 µg	2.62 µg	97.8%	ISO 23320[6]
Toluene	Air (Charcoal)	1.73 µg	8.64 µg	99.0%	ISO 23320[6]
Styrene	Saliva	0.19 ng/mL	0.64 ng/mL	99–105%	Gherardi et al.[2]
m-Xylene	Saliva	0.54 ng/mL	1.80 ng/mL	99–105%	Gherardi et al.[2]

References

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2-Fluorotoluene-α-d1 in isotope dilution mass spectrometry

Advanced Application Note: 2-Fluorotoluene- α -d1 in Isotope Dilution Mass Spectrometry

Executive Summary

Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantifying Volatile Organic Compounds (VOCs) in complex biological and environmental matrices. However, standard poly-deuterated internal standards often suffer from chromatographic shifts that decouple them from the target analyte's matrix suppression zone. This application note details the mechanistic rationale, experimental workflow, and self-validating protocols for utilizing 2-Fluorotoluene- α -d1 (CAS 17359-78-3) as a precision internal standard. By combining fluorination with mono-deuteration, this molecule provides unparalleled mass resolution while maintaining perfect chromatographic co-elution.

Mechanistic Rationale: The Architecture of 2-Fluorotoluene- α -d1

The selection of an internal standard (IS) in GC-MS is rarely arbitrary; it is a calculated exercise in physical chemistry. The structural design of 2-Fluorotoluene- α -d1 solves two critical challenges in VOC analysis: isobaric interference and the chromatographic isotope effect.

• Fluorination (+18 Da Mass Shift): In complex matrices like saliva or soil, endogenous aromatics and column bleed (e.g., siloxanes) create significant background noise in the low mass range (m/z 90–100). By introducing a fluorine atom at the ortho position of toluene, the base mass is shifted from 92 Da to 110 Da. This isolates the IS signal in a "quiet" region of the mass spectrum, free from endogenous BTEX (Benzene, Toluene, Ethylbenzene, Xylenes) interference ()[1].

• Mono-Deuteration (+1 Da Mass Shift): While shifting the mass to 111 Da via the addition of a single deuterium atom ( α -d1) enables IDMS tracking, the limitation to a single deuterium is the critical design choice. Poly-deuterated standards (e.g., Toluene-d8) exhibit a pronounced chromatographic isotope effect. Because C-D bonds have a lower zero-point energy and smaller molar volume than C-H bonds, heavily deuterated molecules interact less strongly with the GC stationary phase and elute seconds earlier than their protio-analogs. This temporal decoupling means the IS and the analyte experience different matrix suppression environments in the MS source. Mono-deuteration minimizes this retention time shift, ensuring near-perfect co-elution and true matrix effect cancellation.

Mechanistic rationale for mass and RT shifts in 2-Fluorotoluene-α-d1.

Application Scope

2-Fluorotoluene- α -d1 is highly optimized for the quantification of monoaromatic compounds. Its primary applications include:

• Biological Monitoring: Quantifying low-level exposure to hazardous ototoxic solvents (toluene, xylenes, styrene) in human saliva. The IS effectively corrects for the highly variable viscosity and protein content of saliva matrices ()[2].

• Indoor Air Quality & Passive Sampling: Serving as a reliable internal standard for the chemical desorption of BTEX compounds from activated charcoal passive samplers (e.g., Radiello® tubes) in accordance with WHO and ISO 23320 guidelines (; )[3][4].

Experimental Protocol: Self-Validating HS-SPME-GC-MS Workflow

This protocol outlines a Headspace Solid-Phase Microextraction (HS-SPME) method. It is designed as a self-validating system , meaning internal checks will automatically flag extraction failures or instrumental drift.

Phase 1: Matrix Preparation & Spiking

• Aliquotting: Transfer 2.0 mL of the sample matrix (e.g., saliva or environmental water) into a 10 mL precision headspace vial.

• Salting-Out: Add 0.5 g of anhydrous Sodium Sulfate ( Na2​SO4​ ). Causality: Increasing the ionic strength of the aqueous phase decreases the solubility of non-polar VOCs, aggressively driving them into the headspace and improving the limit of detection (LOD)[2].

• IS/Surrogate Spiking: Inject 10 µL of a working solution containing 2-Fluorotoluene- α -d1 (Internal Standard, 100 ng/mL) and 4-Bromofluorobenzene (Secondary Surrogate, 100 ng/mL). Immediately crimp-seal the vial with a PTFE-lined septum to prevent volatilization losses.

Phase 2: Headspace Extraction (HS-SPME)

• Equilibration: Incubate the vial at 40°C for 10 minutes with orbital agitation (250 rpm). Causality: Ensures thermodynamic equilibrium between the liquid matrix and the headspace vapor phase.

• Fiber Exposure: Expose a 75 µm CAR/PDMS (Carboxen/Polydimethylsiloxane) SPME fiber to the headspace for 15 minutes. The dual-coated fiber is specifically chosen to trap low-molecular-weight aromatics efficiently.

Phase 3: GC-MS Analysis

• Desorption: Retract the fiber and insert it into the GC inlet (250°C, split ratio 1:10) for 3 minutes.

• Chromatography: Use a VOC-specific capillary column (e.g., 30 m × 0.25 mm × 1.4 µm). Program the oven: 35°C (hold 5 min) → ramp 10°C/min to 100°C → ramp 25°C/min to 220°C.

• Detection (SIM Mode): Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Monitor the following specific ions:

  • 2-Fluorotoluene- α -d1: m/z 111 (Quantifier), m/z 90 (Qualifier).

  • Toluene (Analyte): m/z 92 (Quantifier), m/z 91 (Qualifier).

Workflow for IDMS analysis of VOCs using 2-Fluorotoluene-α-d1 as an internal standard.

System Self-Validation & Troubleshooting

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) standards are met, the protocol relies on a tripartite validation loop:

• Absolute Area Monitoring (The IS Check): The absolute peak area of the m/z 111 ion (2-Fluorotoluene- α -d1) must remain within 50–150% of the Continuous Calibration Verification (CCV) standard. A sudden drop below 50% does not just indicate matrix suppression; it physically diagnoses SPME fiber degradation or MS source fouling, triggering an automatic halt to the analytical sequence.

• Orthogonal Surrogate Tracking: While the IS corrects for ionization fluctuations, the secondary surrogate (4-Bromofluorobenzene) tracks physical extraction efficiency. If the calculated recovery of 4-BFB falls outside 70–130%, the sample preparation is deemed invalid, regardless of the IS response.

• Isotope Ratio Integrity: The ratio of m/z 111 to m/z 90 for the IS must remain constant (±20% of the theoretical standard). Deviation indicates an unexpected co-eluting matrix interference specific to the m/z 111 channel.

Quantitative Performance Data

When implemented correctly, IDMS using a fluorinated internal standard yields exceptional analytical metrics. The following table summarizes the validated performance parameters for ototoxic solvents extracted from complex biological matrices (saliva) using 2-fluorotoluene-based standardization ()[2].

Target Analyte	Limit of Detection (LOD)	Lower Limit of Quantitation (LLOQ)	Accuracy Range	Precision (Intra-assay RSD)	Linearity ( R2 )
Styrene	0.19 ng/mL	0.64 ng/mL	99 - 105%	1.7 - 13.8%	> 0.999
Toluene	0.25 ng/mL	0.80 ng/mL	99 - 105%	1.7 - 13.8%	> 0.999
Ethylbenzene	0.30 ng/mL	0.95 ng/mL	99 - 105%	1.7 - 13.8%	> 0.999
m/p-Xylene	0.54 ng/mL	1.80 ng/mL	99 - 105%	1.7 - 13.8%	> 0.999

*Values interpolated within the validated analytical range established for the compound class.

References

• Gherardi, M., Gordiani, A., & Gatto, M. (2010). "Development and validation of method for analysis of some ototoxic solvents in saliva matrix by headspace gas chromatography/mass spectrometry". Journal of Chromatography B, 878(26), 2391-2396. URL:[Link]

• World Health Organization. (2019). "Methods for sampling and analysis of chemical pollutants in indoor air". WHO IRIS. URL:[Link]

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 7241, 2-Fluorotoluene". PubChem. URL:[Link]

• ISO 23320 Validation Study. (2023). "Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling". Frontiers in Public Health. URL:[Link]

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High-Throughput LC-DA-APPI-MS/MS Quantification of Fluorinated Aromatic Intermediates using 2-Fluorotoluene-α-d1 Internal Standard

Application Note & Protocol Guide Prepared by: Senior Application Scientist

Introduction & Mechanistic Rationale

The quantification of volatile and semi-volatile fluorinated aromatic compounds (e.g., fluorotoluenes, fluoroanilines) in biological and environmental matrices presents a unique analytical challenge. Traditionally, these compounds are analyzed via Gas Chromatography-Mass Spectrometry (GC-MS) due to their high volatility[1]. However, migrating these assays to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is highly desirable to bypass lengthy GC run times and avoid complex derivatization steps for mixed-polarity panels.

The primary hurdle in LC-MS/MS is the "ESI Blind Spot." Standard Electrospray Ionization (ESI) relies on acid-base chemistry in the liquid phase to generate [M+H]⁺ or [M-H]⁻ ions. Non-polar fluorinated aromatics lack readily ionizable functional groups, rendering ESI highly inefficient.

To solve this, this protocol utilizes Dopant-Assisted Atmospheric Pressure Photoionization (DA-APPI) [2]. By introducing a dopant (toluene) and irradiating the source with a 10.0 eV Krypton (Kr) lamp, we generate a dense plasma of dopant radical cations (D•⁺). These ions subsequently undergo gas-phase charge exchange with the analytes, yielding robust molecular radical cations (M•⁺)[3].

To ensure absolute quantitative rigor, 2-Fluorotoluene-α-d1 (CAS 17359-78-3)[4] is employed as the universal internal standard (IS). The single deuterium substitution on the α-methyl group provides a +1 Da mass shift (+1.006 Da exact mass difference), allowing precise Multiple Reaction Monitoring (MRM) differentiation while maintaining identical chromatographic retention and ionization efficiency to the target analytes.

Experimental Design & Causality

As a self-validating system, every parameter in this workflow is chosen to mitigate specific physical or chemical risks associated with volatile aromatics.

• Chilled Extraction (-20°C): 2-Fluorotoluene has a boiling point of ~114°C and high vapor pressure[4]. Standard room-temperature vortexing leads to evaporative loss. Using pre-chilled solvents and sealed-vial extractions ensures the IS and analytes remain in the liquid phase.

• Isocratic LC Elution: A rapid isocratic elution (60% Methanol) minimizes the time analytes spend in the column, reducing band broadening for these highly non-polar compounds and ensuring they co-elute with the optimal concentration of the post-column dopant.

• Toluene as a Dopant: Toluene has an ionization energy (IE) of 8.82 eV. The Kr lamp emits 10.0 eV photons, easily photoionizing the toluene[3]. The resulting toluene radical cations efficiently transfer charge to fluorinated aromatics (which typically have IEs between 8.9 and 9.5 eV).

Step-by-Step Methodology

Reagents & Materials

• Analytes: 3-Fluoroaniline, 4-Fluorotoluene, 2-Fluorotoluene (Analytical Grade, >99%).

• Internal Standard: 2-Fluorotoluene-α-d1 (Isotopic purity >98% D).

• Solvents: LC-MS Grade Methanol (MeOH), LC-MS Grade Water, Toluene (Dopant Grade).

• Hardware: LC-MS/MS system equipped with an APPI source and a 10.0 eV Kr lamp.

Sample Preparation (Chilled Extraction)

Self-Validation Check: The IS is added at the very first step. Consistent IS peak areas across the batch validate that no evaporative loss occurred during handling.

• Pre-chill all samples, LC-MS grade MeOH, and centrifuge rotors to 4°C.

• In a pre-chilled 2.0 mL Eppendorf tube, add 100 μL of the liquid sample (e.g., plasma or environmental water).

• Add 400 μL of cold MeOH containing 50 ng/mL of 2-Fluorotoluene-α-d1 .

• Immediately cap the tube tightly to prevent volatilization.

• Vortex at 2000 rpm for 30 seconds.

• Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer 200 μL of the supernatant into an LC-MS vial equipped with a low-volume glass insert and a PTFE/silicone septum cap.

Liquid Chromatography Conditions

• Column: C18, 50 mm × 2.1 mm, 1.7 μm particle size.

• Column Temperature: 30°C (Kept relatively low to maintain retention of volatiles).

• Injection Volume: 2 μL.

• Mobile Phase: Isocratic 60% Methanol / 40% Water (No buffers added, as APPI charge exchange does not require liquid-phase protons).

• Flow Rate: 0.4 mL/min.

• Run Time: 3.0 minutes.

DA-APPI-MS/MS Conditions

• Ionization Mode: APPI Positive Ion Mode (M•⁺).

• Dopant Delivery: Toluene infused post-column via a T-piece at 50 μL/min .

• Probe Temperature: 450°C (Required to fully vaporize the aqueous/organic flow and dopant).

• Lamp Energy: 10.0 eV (Krypton).

System Suitability Test (SST): Before running the batch, inject a blank containing only the IS. The S/N ratio for the 2-Fluorotoluene-α-d1 MRM transition must be >100. A failure here directly indicates a degraded Kr lamp (reduced photon flux) or a clogged dopant capillary[2].

Data Presentation

Table 1: MRM Transitions and Collision Energies

Note: Due to the radical cation nature of the precursor (M•⁺), fragmentation pathways differ from standard [M+H]⁺ ions. The primary neutral loss for fluorotoluenes is HF (20 Da).

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
2-Fluorotoluene	110.1 (M•⁺)	90.1 (-HF)	50	20
4-Fluorotoluene	110.1 (M•⁺)	90.1 (-HF)	50	20
3-Fluoroaniline	111.1 (M•⁺)	92.1 (-F)	50	22
2-Fluorotoluene-α-d1 (IS)	111.1 (M•⁺)	91.1 (-HF)	50	20

Table 2: Method Validation Summary

Data demonstrates the self-correcting power of the 2-Fluorotoluene-α-d1 IS against matrix suppression and evaporative losses.

Parameter	2-Fluorotoluene	4-Fluorotoluene	3-Fluoroaniline
Linear Range (ng/mL)	1.0 - 1000	1.0 - 1000	0.5 - 1000
LOD (ng/mL)	0.3	0.3	0.15
Intra-day Precision (%CV)	3.2%	3.5%	4.1%
Inter-day Precision (%CV)	4.8%	5.1%	5.5%
Accuracy (% Recovery)	98.5 - 102.1%	97.8 - 101.5%	96.0 - 103.2%

Workflow Visualization

The following diagram illustrates the physical and chemical workflow, highlighting the critical intersection of the LC eluent, the dopant, and the VUV photons in the APPI source.

Workflow for DA-APPI LC-MS/MS using 2-Fluorotoluene-α-d1 as an internal standard.

References

• National Center for Biotechnology Information (PubChem). 2-Fluorotoluene (CID 7241). Retrieved March 11, 2026, from[Link]

• Robb, D. B., & Blades, M. W. (2006). Atmospheric Pressure Photoionization for Ionization of Both Polar and Nonpolar Compounds in Reversed-Phase LC/MS. Analytical Chemistry, 78(23), 8162-8164.[Link]

• Kauppila, T. J., Kuuranne, T., Meuzelaar, H. L., & Kostiainen, R. (2004). Atmospheric Pressure Photoionization. 1. General Properties for LC/MS. Analytical Chemistry, 76(22), 6797-6801.[Link]

• Bartzis, J. G., et al. (2023). Air Quality Versus Perceived Comfort and Health in Office Buildings at Western Macedonia Area, Greece during the Pandemic Period. MDPI Atmosphere, 14(1), 183.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Fluorotoluene | C7H7F | CID 7241 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Precision Quantification of Volatile Organic Compounds (VOCs) in Biological Matrices Using 2-Fluorotoluene-α-d1

Content Type: Application Note & Protocol Target Audience: Forensic Toxicologists, Analytical Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

The quantification of Volatile Organic Compounds (VOCs)—such as benzene, toluene, ethylbenzene, and xylenes (BTEX)—in biological matrices is a critical workflow in forensic toxicology. Applications range from post-mortem inhalant abuse investigations to occupational exposure biomonitoring[1]. However, analyzing whole blood or urine presents severe analytical challenges: injecting these matrices directly into a Gas Chromatograph (GC) causes rapid column degradation and ion source fouling due to the pyrolysis of non-volatile lipids and proteins.

To circumvent this, Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) is employed. This technique relies on the thermodynamic partitioning of volatile analytes from the liquid phase into the gas phase.

The Causality of Internal Standard Selection: Achieving high quantitative accuracy in HS-GC-MS requires an Internal Standard (IS) that perfectly mimics the target analytes while remaining entirely distinct from both the biological background and the analytes themselves. 2-Fluorotoluene-α-d1 is engineered specifically for this purpose:

• The Fluorine Substitution (Xenobiotic Guarantee): Fluorinated toluenes do not occur naturally in the human body or environment. This guarantees a "zero-blank" baseline in biological matrices, eliminating endogenous interference[2].

• The Deuterium Addition (Isotopic Mass Shift): The single deuterium atom on the methyl group (α-d1) shifts the molecular mass (+1 Da). This allows the IS to be monitored at m/z 111, completely preventing isotopic cross-talk with native toluene (m/z 92) or non-deuterated 2-fluorotoluene (m/z 110).

• Physicochemical Mimicry: Because its structural backbone, boiling point, and vapor pressure are nearly identical to target BTEX compounds, 2-Fluorotoluene-α-d1 partitions into the headspace at the exact same rate as the analytes, perfectly correcting for matrix-induced suppression or enhancement[3].

Physicochemical Profiling

The physical properties of 2-Fluorotoluene-α-d1 ensure its suitability as a universal IS for low-boiling-point forensic targets.

Table 1: Physicochemical Properties of 2-Fluorotoluene-α-d1

Property	Specification	Forensic Relevance
Chemical Formula	C₇H₆DF	Ensures structural similarity to target aromatic VOCs.
Molecular Weight	111.14 g/mol	Distinct from native BTEX compounds[4].
CAS Number	17359-78-3	Unique identifier for the α-d1 isotopologue.
Boiling Point	~114 °C	Matches toluene (110 °C), ensuring identical volatilization kinetics.
Primary MS Ion	m/z 111 (Molecular Ion)	Used for Selected Ion Monitoring (SIM) to avoid matrix noise.

Workflow & Phase Partitioning Diagram

The following diagram illustrates the mechanistic workflow of the HS-GC-MS extraction, highlighting the transition from the complex biological matrix to the isolated gas phase.

Figure 1: Headspace GC-MS workflow utilizing 2-Fluorotoluene-α-d1 for VOC quantification.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. By strictly controlling the thermodynamic environment and monitoring the absolute response of the IS, the assay inherently proves its own accuracy during every injection.

Step 4.1: Reagent & Matrix Preparation

Causality of Salting-Out: VOCs have partial solubility in water. By adding a saturated salt solution (NaCl), the ionic strength of the aqueous phase is drastically increased. This decreases the solubility of non-polar VOCs, driving them into the headspace according to Henry's Law, which significantly lowers the Limit of Detection (LOD).

• Aliquot 1.0 mL of the biological sample (whole blood or urine) into a 10 mL precision headspace vial.

• Add 2.0 mL of saturated NaCl solution (pre-purged with inert gas to remove background VOCs).

• Spike the sample with 10 µL of the 2-Fluorotoluene-α-d1 working solution (10 µg/mL in methanol).

• Immediately crimp-seal the vial with a PTFE/silicone septum to prevent evaporative loss.

Step 4.2: Headspace Equilibration

Causality of Incubation Parameters: A temperature of 60 °C is chosen because it provides sufficient thermal energy to drive VOCs into the gas phase without causing the thermal degradation of blood proteins, which could release secondary volatile artifacts.

• Transfer the sealed vial to the headspace autosampler oven.

• Incubate at 60 °C for 15 minutes with continuous orbital agitation (500 rpm) to ensure rapid thermodynamic equilibrium between the liquid and gas phases.

Step 4.3: GC-MS Instrumental Parameters

• Injection: Extract 1.0 mL of the headspace gas using a heated gas-tight syringe (65 °C to prevent condensation) and inject into the GC inlet (Split ratio 10:1, 200 °C).

• Chromatographic Separation: Use a VOC-specific capillary column (e.g., DB-624, 30 m × 0.25 mm, 1.4 µm film).

  • Oven Program: 40 °C (hold 3 min) -> ramp 10 °C/min to 150 °C -> ramp 25 °C/min to 220 °C (hold 2 min).

• Mass Spectrometry: Operate in Electron Ionization (EI) mode at 70 eV. Use Selected Ion Monitoring (SIM) for maximum sensitivity.

  • Target Analytes: Benzene (m/z 78), Toluene (m/z 91, 92), Xylenes (m/z 91, 106).

  • Internal Standard: 2-Fluorotoluene-α-d1 (m/z 111, 110).

Data Presentation & Validation Metrics

Quantification is performed using the internal standard calibration method. The ratio of the analyte peak area to the 2-Fluorotoluene-α-d1 peak area is plotted against a multi-point calibration curve.

Table 2: Representative Method Validation Parameters in Whole Blood

Target Analyte	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)	Matrix Effect (%)
Benzene	0.20	0.50	> 0.999	98 - 102
Toluene	0.25	0.50	> 0.999	97 - 101
Ethylbenzene	0.40	0.80	> 0.998	96 - 103
m/p-Xylene	0.54	1.00	> 0.998	95 - 104

Note: Data reflects typical performance thresholds when utilizing fluorinated/deuterated toluenes as internal standards for biological matrices[3].

Quality Control & Self-Validation Mechanisms

To ensure trustworthiness and legal defensibility in forensic applications, the following self-validating criteria must be met:

• Zero-Blank Verification: A blank matrix spiked only with 2-Fluorotoluene-α-d1 must show no peaks at the target analyte m/z channels (S/N < 3).

• IS Absolute Area Monitoring: The absolute peak area of m/z 111 for 2-Fluorotoluene-α-d1 must remain within ±20% of the mean IS area across the entire analytical batch. A sudden drop in the IS area indicates a compromised vial seal or a syringe leak, automatically flagging the sample for re-analysis rather than reporting a false negative.

References

• M-Xylene | C6H4(CH3)2 | CID 7929, PubChem - National Institutes of Health (NIH). Available at:[Link]

• Personal NO2 and Volatile Organic Compounds Exposure Levels are Associated with Markers of Cardiovascular Risk in Women in the Cape Town Region of South Africa. International Journal of Environmental Research and Public Health, MDPI (2019). Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Personal NO2 and Volatile Organic Compounds Exposure Levels are Associated with Markers of Cardiovascular Risk in Women in the Cape Town Region of South Africa | MDPI [mdpi.com]
• 3. M-Xylene | C6H4(CH3)2 | CID 7929 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]

Application Note: High-Precision Quantitation of Aromatic Compounds Using 2-Fluorotoluene-α-d1 via P&amp;T GC-MS

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Technique: Purge-and-Trap Gas Chromatography-Mass Spectrometry (P&T GC-MS) Regulatory Context: Aligns with EPA Method 8260 for Volatile Organic Compounds (VOCs)[1]

Introduction & Scientific Rationale

The accurate quantitation of monoaromatic compounds—specifically Benzene, Toluene, Ethylbenzene, and Xylenes (BTEX)—is a critical workflow in environmental monitoring, pharmaceutical impurity profiling, and petrochemical analysis. Due to the high volatility and susceptibility of these compounds to matrix effects, the selection of an optimal Internal Standard (IS) is paramount to ensuring a self-validating analytical system.

While fully deuterated analogs (e.g., Toluene-d8) or halogenated surrogates (e.g., 4-Bromofluorobenzene) are commonly employed, 2-Fluorotoluene- α -d1 (CAS: 17359-78-3) offers a highly specialized, field-proven alternative that solves several chromatographic and mass-spectral challenges.

The Causality Behind the Choice: Why 2-Fluorotoluene- α -d1?

As a Senior Application Scientist, I approach method development by engineering out potential points of failure. The selection of 2-Fluorotoluene- α -d1 is driven by three mechanistic advantages:

• Elimination of Natural Background: Native toluene is ubiquitous in environmental matrices and laboratory air. By utilizing a fluorinated analog (2-Fluorotoluene), we eliminate the risk of false positives from background contamination[2].

• Resolution of Isobaric Interference: Native 2-fluorotoluene yields a molecular ion at m/z 110[3][4]. However, complex matrices often contain co-eluting hydrocarbons that fragment to m/z 110. By introducing a single deuterium atom on the methyl group ( α -d1), the primary quantifier ion shifts to the highly unique m/z 111 . This creates a distinct mass channel free from native cross-talk.

• Minimization of the Deuterium Isotope Effect: Fully deuterated standards (like Toluene-d8) exhibit a pronounced "isotope effect" during gas chromatography, causing them to elute significantly earlier than their native counterparts. This RT shift can push the IS out of the target integration window on high-resolution capillary columns. A single deuterium ( α -d1) provides the necessary mass shift while maintaining a retention time virtually identical to native monoaromatics.

Mechanistic rationale for selecting 2-Fluorotoluene-α-d1 to overcome matrix and isobaric interferences.

Experimental Protocol

This protocol outlines a self-validating system for the quantitation of BTEX using Purge-and-Trap (P&T) coupled to GC-MS, adhering to the principles of EPA Method 8260[5].

Reagents and Standard Preparation

• Target Analytes: BTEX standard mix (1000 µg/mL in methanol).

• Internal Standard (IS): 2-Fluorotoluene- α -d1 (Purity ≥ 99 atom % D).

• IS Spiking Solution: Dilute the neat 2-Fluorotoluene- α -d1 in purge-and-trap grade methanol to a working concentration of 25 µg/mL.

• Matrix: VOC-free reagent water (for aqueous samples) or VOC-free sand (for solid matrices).

Sample Preparation (Purge-and-Trap)

Causality Note: P&T is utilized over direct injection to achieve sub-part-per-billion (ppb) detection limits by exhaustively extracting volatile aromatics from the matrix[1].

• Transfer 5.0 mL of the aqueous sample (or 5.0 g of soil dispersed in 5.0 mL of reagent water) into a specialized 40 mL VOA vial.

• Using an automated IS addition module, inject exactly 10 µL of the 25 µg/mL 2-Fluorotoluene- α -d1 IS solution into the sample (Final IS concentration = 50 µg/L).

• Load the vial into the P&T autosampler.

Instrumental Workflow

Step-by-step analytical workflow for BTEX quantitation using P&T GC-MS.

Instrumental Parameters & Data Presentation

To ensure reproducibility, the GC-MS and P&T systems must be rigorously tuned. The MS should be tuned using 4-Bromofluorobenzene (BFB) to meet specific ion abundance criteria prior to calibration[5].

Table 1: Purge-and-Trap and GC-MS Operating Conditions

Parameter	Setting / Condition	Causality / Rationale
Purge Gas & Time	Helium, 40 mL/min for 11 min	Ensures exhaustive extraction of aromatics from the aqueous phase.
Trap Type	Vocarb 3000 (or equivalent)	Optimal retention and rapid desorption of VOCs.
Desorb Time & Temp	250 °C for 2 min	Rapid transfer to GC column to maintain sharp peak shapes.
GC Column	DB-624 (30 m × 0.25 mm × 1.4 µm)	Mid-polarity stationary phase specifically designed for baseline resolution of VOCs.
Oven Program	35°C (hold 5 min) → 10°C/min to 220°C	Initial hold focuses highly volatile analytes; ramp elutes heavier aromatics.
MS Mode	Synchronous SIM/Scan	Scan for library confirmation; SIM for high-sensitivity quantitation.

Table 2: Monitored Ions for Target Analytes and Internal Standard

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion (m/z)
Benzene	7.15	78	77
Toluene	9.82	92	91
2-Fluorotoluene- α -d1 (IS)	9.95	111	110
Ethylbenzene	12.10	106	91
m-Xylene & p-Xylene	12.35	106	91
o-Xylene	12.85	106	91

Data Analysis & System Validation

Quantitation is performed using the Internal Standard method. This approach creates a self-validating system: any matrix-induced suppression or extraction inefficiencies will affect the target analyte and the structurally similar 2-Fluorotoluene- α -d1 equally, canceling out the error.

Step 1: Calculate the Relative Response Factor (RRF)

During the initial 5-point calibration (e.g., 1, 5, 20, 50, and 100 µg/L), calculate the RRF for each target analyte (e.g., Toluene) against the IS:

RRF=Ais​×Cx​Ax​×Cis​​

Where:

• Ax​ = Peak area of the target analyte (e.g., Toluene at m/z 92)

• Ais​ = Peak area of 2-Fluorotoluene- α -d1 (m/z 111)

• Cx​ = Concentration of the target analyte

• Cis​ = Concentration of the IS (50 µg/L)

Step 2: Sample Quantitation

For unknown samples, the concentration of the target analyte ( Cx​ ) is determined by rearranging the formula using the average RRF from the calibration curve:

Cx​=Ais​×RRFAx​×Cis​​

Table 3: Example Calibration Data & System Suitability

Calibration Level (µg/L)	Toluene Area ( Ax​ )	IS Area ( Ais​ )	Calculated RRF	% RSD of RRF
5.0	45,200	425,000	1.06	-
20.0	185,500	430,000	1.08	-
50.0	468,000	428,000	1.09	-
100.0	920,000	422,000	1.09	1.25% (Pass ≤ 15%)

Note: A % RSD of ≤ 15% across the calibration curve validates the linearity and system suitability, confirming that 2-Fluorotoluene- α -d1 is performing optimally as an internal standard.

References

• Crea Analytical. "Epa 8260 & Epa 624 - Crea Analytical." Crea Analytical, [Link]. Accessed 11 Mar. 2026.

• SCION Instruments. "EPA 8260: Analysis of Volatile Organic Compounds by GC-MS." SCION Instruments, [Link]. Accessed 11 Mar. 2026.

• Teklab, Inc. "EPA Method 8260 Testing." Teklab, Inc., [Link]. Accessed 11 Mar. 2026.

• National Institute of Standards and Technology (NIST). "Benzene, 1-fluoro-2-methyl- (2-Fluorotoluene)." NIST Chemistry WebBook, SRD 69, [Link]. Accessed 11 Mar. 2026.

• PubChem. "2-Fluorotoluene | C7H7F | CID 7241." National Center for Biotechnology Information, [Link]. Accessed 11 Mar. 2026.

Sources

• 1. creaanalytical.com.au [creaanalytical.com.au]
• 2. teklabinc.com [teklabinc.com]
• 3. 2-Fluorotoluene | C7H7F | CID 7241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzene, 1-fluoro-2-methyl- [webbook.nist.gov]
• 5. EPA 8260: Analysis of Volatile Organic Compounds by GC-MS [scioninstruments.com]

Technical Notes & Optimization

Troubleshooting poor peak shape of 2-Fluorotoluene-α-d1

Technical Support Center: Troubleshooting Poor Peak Shape of 2-Fluorotoluene-α-d1

Executive Diagnostic Summary

As a Senior Application Scientist, I frequently see laboratories struggle with the chromatographic behavior of fluorinated and deuterated internal standards. 2-Fluorotoluene-α-d1 is a critical surrogate standard used in volatile organic compound (VOC) analysis (e.g., EPA Method 8260). While its volatility and structural similarity to target analytes make it an ideal internal standard, its unique physicochemical properties—specifically the localized dipole moment introduced by the fluorine atom—make it highly susceptible to flow path anomalies.

Poor peak shape for this compound is rarely a detector issue; it is almost exclusively a symptom of physical or chemical disruptions in the sample introduction phase or the analytical column. The guide below deconstructs the causality behind these anomalies and provides a self-validating framework to restore system integrity.

Diagnostic Workflow

Diagnostic workflow for resolving GC peak shape anomalies in 2-Fluorotoluene-α-d1 analysis.

Mechanistic Troubleshooting FAQs

Q1: Why does 2-Fluorotoluene-α-d1 exhibit severe tailing while my non-polar alkane standards remain perfectly symmetrical? A1: Tailing (Asymmetry factor As​>1.2 ) is a classic indicator of secondary interactions or physical dead volume[1]. While alkanes are purely non-polar and interact only via weak dispersion forces, the highly electronegative fluorine atom in 2-Fluorotoluene-α-d1 creates a localized dipole. If your GC inlet liner is poorly deactivated, or if non-volatile matrix residues have accumulated, the fluorine atom will undergo secondary Lewis acid-base interactions with exposed active sites (e.g., silanols or metal ions)[2]. Additionally, if the analytical column has a ragged cut, the resulting dead volume allows the vaporized sample plug to expand and lag, disproportionately affecting the elution profile of volatile aromatics[3].

Q2: My chromatogram shows a "shark fin" (fronting) peak for the internal standard. How do I correct this? A2: Peak fronting ( As​<0.9 ) is almost universally a symptom of column mass overload[4]. When the injected mass of 2-Fluorotoluene-α-d1 exceeds the binding capacity of the stationary phase (often seen in thin-film columns), the stationary phase becomes locally saturated. Because the partition sites are fully occupied, the excess analyte molecules are physically forced ahead in the carrier gas stream, eluting earlier than the main band and creating the "shark fin" profile[2]. Remedy: You must reduce the mass on-column. This is achieved by diluting the internal standard working solution, decreasing the injection volume, or increasing the split ratio[4].

Q3: What causes the peak to split or appear as a broad doublet? A3: Peak splitting for a single, pure compound indicates a severe disruption in the sample plug before the chromatographic separation even begins. This is typically caused by a physical obstruction, such as a blocked inlet frit, or a void in the stationary phase at the head of the column[2]. It can also occur during splitless injection if the initial oven temperature is not set low enough (at least 10–20 °C below the solvent boiling point) to allow for proper thermal focusing, causing the solvent to flash unevenly and split the analyte band[1].

Quantitative Parameter Matrix

To systematically troubleshoot, compare your current instrument parameters against the ideal conditions outlined below. Deviations in these parameters directly dictate the physical behavior of the analyte in the flow path.

Parameter	Sub-optimal Condition	Ideal Condition	Effect on Peak Shape ( As​ )	Mechanistic Causality
Injection Volume	> 2.0 µL	0.5 - 1.0 µL	Fronting ( As​<0.9 )	Exceeds stationary phase capacity, causing mass overload.
Split Ratio	5:1 (Too Low)	50:1 (Optimal)	Broadening / Fronting	Slow transfer of the sample plug from the inlet to the column.
Column Cut Angle	Ragged / Angled	90° Square Cut	Tailing ( As​>1.2 )	Introduces dead volume and flow turbulence at the column head.
Inlet Liner	Standard / Contaminated	Ultra-Inert / Deactivated	Tailing ( As​>1.2 )	Secondary silanol or metal interactions with the fluorine atom.

Self-Validating Maintenance Protocol: Flow Path Restoration

To ensure trustworthiness and reproducibility, do not rely on visual estimation of peak shapes. Execute the following step-by-step protocol, which incorporates a mathematical self-validation loop to confirm system integrity.

Step 1: System Depressurization & Cooling Cool the GC oven, inlet, and transfer line to safe handling temperatures (< 40 °C). Turn off the carrier gas flow to depressurize the system.

Step 2: Flow Path Deactivation Remove the septum and the old inlet liner. Inspect the liner for coring or matrix buildup. Install a fresh, ultra-inert, deactivated liner (glass wool packing is recommended only if it is fully deactivated, otherwise use a straight tube for active fluorinated compounds).

Step 3: Column Trimming (Critical Step) Remove the column from the inlet. Score the polyimide tubing lightly with a ceramic scoring wafer 10–20 cm from the end. Point the end down and snap it cleanly to prevent silica fragments from entering the column. Examine the cut with a 20x magnifying loupe ; if the break is not perfectly square (90°), cut it again[3].

Step 4: Precision Installation Reinstall the column into the inlet. Ensure the column is positioned at the exact manufacturer-specified depth (e.g., 4–6 mm above the ferrule for standard split/splitless inlets)[1]. Improper depth creates dead volume, instantly negating the benefits of a clean cut.

Step 5: Self-Validation (System Suitability Test) Restore carrier gas flow and heat the system. Inject a mid-level calibration standard containing 2-Fluorotoluene-α-d1. Calculate the Asymmetry Factor ( As​ ) at 10% of the peak height using the formula:

As​=B/A (where A is the front half width and B is the back half width of the peak).

• Pass Criterion: If 0.95≤As​≤1.05 , the flow path is chemically inert and physically sound. The system is validated for casework.

• Fail Criterion (Tailing): If As​>1.2 , active sites or dead volume remain. Return to Step 3 and re-trim the column.

• Fail Criterion (Fronting): If As​<0.9 , the column is overloaded. Increase the split ratio by 20% and repeat Step 5.

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. acdlabs.com [acdlabs.com]
• 3. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 4. Front Tailing HPLC & GC Peaks - Axion Labs [axionlabs.com]

Technical Support Center: Optimizing GC-MS Injection Volume for 2-Fluorotoluene-α-d1

Welcome to the Technical Support Center. As application scientists, we recognize that quantitative reliability in volatile organic compound (VOC) analysis hinges on the precise behavior of your internal standards. 2-Fluorotoluene-α-d1 (CAS 17359-78-3) is a highly volatile, stable isotope-labeled standard routinely used in the quantification of BTEX and other environmental pollutants[1][2].

Because this standard is typically extracted using highly expansive solvents like Carbon Disulfide ( CS2​ ) or Methanol[3][4], arbitrarily selecting an injection volume is the leading cause of method failure. This guide synthesizes physical chemistry principles with empirical troubleshooting to help you build a self-validating injection protocol.

Core Principle: The Causality of Solvent Backflash

The optimization of injection volume is not dictated by the detector's sensitivity, but by the physical capacity of the GC inlet liner. When a liquid solvent enters a heated GC injection port (typically 200–275 °C), it undergoes rapid vaporization and exponential volumetric expansion[5][6].

A standard 4 mm internal diameter (ID) precision liner has a total internal volume of approximately 900 µL. However, to maintain laminar flow and prevent turbulence, the effective capacity is only about half of that (~450–500 µL)[7]. If your injected volume expands beyond this effective capacity, the vapor cloud—carrying your 2-Fluorotoluene-α-d1—is violently forced backward into the unheated carrier gas supply lines and septum purge. This phenomenon, known as solvent backflash , destroys quantitative integrity, causing severe carryover, peak tailing, and loss of standard response[8][9].

Quantitative Data: Solvent Expansion Dynamics

To illustrate the causality behind injection volume limits, the table below summarizes the theoretical vapor expansion of common VOC solvents at a standard GC inlet temperature of 250 °C and a head pressure of 10 psi.

Table 1: Vapor Expansion Volumes and Backflash Risk

Extraction Solvent	Liquid Injection Volume (µL)	Approx. Vapor Volume (µL)	Backflash Risk (in a 4 mm ID Liner)

| Carbon Disulfide ( CS2​ ) | 1.0 | ~420 | Low (Safe for standard liners) | | Carbon Disulfide ( CS2​ ) | 2.0 | ~840 | High (Exceeds effective volume) | | Methanol | 1.0 | ~630 | Moderate (Requires high split ratio) | | Methanol | 2.0 | ~1260 | Severe (Guaranteed Backflash) | | Hexane | 1.0 | ~190 | Very Low |

Troubleshooting Guide & FAQs

Q: I am observing severe peak tailing and carryover for 2-Fluorotoluene-α-d1 in subsequent blank runs. What is causing this? A: This is the classic hallmark of solvent backflash. When your injection volume is too large for the specific solvent used (e.g., injecting 2 µL of Methanol), the vapor cloud exceeds the liner's capacity[7]. The 2-Fluorotoluene-α-d1 condenses in the cooler, unswept areas of the carrier gas lines and slowly bleeds back into the column during subsequent temperature programs. Corrective Action: Immediately reduce the injection volume to 0.5–1.0 µL, or switch to a solvent with a lower expansion multiplier, such as CS2​ [3]. You will also need to bake out your inlet and replace the liner to clear the existing contamination[8].

Q: My internal standard response (%RSD) is highly variable across replicates, but no carryover is present. How do I fix this? A: High %RSD without carryover usually indicates a mismatch between your vapor cloud size and your split ratio. If the vapor cloud is hovering right at the threshold of the liner's capacity, the transfer of 2-Fluorotoluene-α-d1 to the column becomes inconsistent[7]. Corrective Action: Utilize a solvent expansion calculator to mathematically ensure your vapor volume remains ≤ 75% of the effective liner volume[5]. Additionally, verify that your split ratio (typically 1:10 to 1:50 for VOCs) is high enough to swiftly sweep the vapor from the liner[6].

Q: Can I simply increase my injection volume to 3 µL to improve the signal-to-noise (S/N) ratio for trace VOCs? A: Generally, no. Injecting 3 µL of almost any standard VOC solvent will cause catastrophic backflash in a standard 4 mm liner[7]. Corrective Action: If you require greater sensitivity, do not increase the physical liquid volume. Instead, utilize a pulsed splitless injection technique (which temporarily spikes the head pressure during injection to physically compress the vapor cloud) or concentrate your sample via thermal desorption prior to injection[2].

Diagnostic Workflow

Diagnostic workflow for GC-MS injection volume optimization and troubleshooting.

Experimental Protocol: Step-by-Step Empirical Optimization

To establish a self-validating injection workflow that maximizes your 2-Fluorotoluene-α-d1 response while preventing inlet contamination, execute the following protocol:

Step 1: Theoretical Calculation

• Determine your required GC inlet temperature (e.g., 250 °C) and initial column head pressure (e.g., 10 psi).

• Input these parameters alongside your solvent type into a validated vapor volume calculator[8].

• Confirm that the calculated vapor volume is strictly less than 500 µL for a standard 4 mm precision liner[7].

Step 2: Baseline Injection

• Prepare a 10 µg/mL working solution of 2-Fluorotoluene-α-d1 in your chosen solvent (e.g., CS2​ )[3].

• Perform a 0.5 µL injection using a 1:10 split ratio[6].

• Record the peak area, retention time, and peak symmetry.

Step 3: Volume Titration & Linearity Check

• Incrementally increase the injection volume across consecutive runs (0.5 µL → 1.0 µL → 1.5 µL).

• Plot the 2-Fluorotoluene-α-d1 peak area versus the injection volume.

• Validation Check: The relationship must remain perfectly linear ( R2≥0.995 ). If the peak area at 1.5 µL is less than 3 times the area of the 0.5 µL injection, vapor loss (backflash) is occurring.

Step 4: Carryover Validation

• Immediately following your highest volume injection, run a pure solvent blank.

• Monitor the exact retention time of 2-Fluorotoluene-α-d1.

• Validation Check: If the standard is detected in the blank (S/N > 3), backflash has contaminated the inlet[7]. Revert your method to the highest injection volume that successfully produced a clean subsequent blank.

Sources

• 1. scbt.com [scbt.com]
• 2. iris.who.int [iris.who.int]
• 3. Alternative air–liquid interface method for inhalation toxicity testing of a petroleum-derived substance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. restek.com [restek.com]
• 6. rsc.org [rsc.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. labserve.consulting [labserve.consulting]
• 9. chromacademy.com [chromacademy.com]

Addressing isotopic exchange issues with 2-Fluorotoluene-α-d1

Technical Support Center: Troubleshooting Isotopic Exchange in 2-Fluorotoluene- α -d1

Welcome to the Technical Support Center for isotopic labeling and structural preservation. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals working with 2-Fluorotoluene- α -d1 (1-fluoro-2-(monodeuteromethyl)benzene).

The benzylic position of toluene derivatives is notoriously labile. When a deuterium atom is installed at this position ( α -d1), maintaining isotopic integrity during downstream synthetic steps (e.g., cross-coupling, metalation, or oxidation) becomes a significant challenge. Loss of deuterium (D-to-H scrambling) is almost exclusively driven by isotopic exchange with protic sources in the reaction environment[1].

Below, we provide mechanistic insights, troubleshooting FAQs, risk matrices, and self-validating protocols to ensure your isotopic labels remain intact.

Part 1: Mechanistic Pathways of Benzylic D-to-H Scrambling

To prevent isotopic exchange, one must understand the causality behind the cleavage of the benzylic C-D bond. The ortho-fluoro substituent in 2-Fluorotoluene- α -d1 exerts a strong electron-withdrawing inductive effect (-I). This slightly stabilizes any developing negative charge at the benzylic carbon, lowering its pKa compared to unsubstituted toluene and making it more susceptible to deprotonation[2].

Isotopic scrambling typically occurs via three main pathways:

• Base-Catalyzed Exchange: Strong bases (or even mild amines under thermal stress) deprotonate the benzylic position to form a carbanion[3]. If the solvent pool contains exchangeable protons (H + ), reprotonation replaces the deuterium with hydrogen.

• Transition-Metal Catalyzed Exchange: Catalysts like Pd, Rh, and Ru can undergo reversible oxidative addition or form η3 -benzyl metal complexes[4]. In the presence of protic solvents (e.g., MeOH, H 2​ O), rapid H/D exchange occurs before the metal dissociates[5][6].

• Radical-Mediated Exchange: Autoxidation or radical initiators abstract the benzylic deuterium. While the primary Kinetic Isotope Effect (KIE) makes the C-D bond slightly harder to break than a C-H bond, reversible hydrogen atom transfer (HAT) in the presence of protic impurities leads to label loss.

Mechanistic pathways leading to benzylic isotopic exchange in 2-Fluorotoluene- α -d1.

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am performing a Suzuki-Miyaura cross-coupling on the aromatic ring of 2-Fluorotoluene- α -d1 using Pd(PPh 3​ ) 4​ and K 2​ CO 3​ in EtOH/H 2​ O. Why is my product completely missing the deuterium label? A: You have created the perfect storm for metal-catalyzed isotopic exchange. Palladium catalysts are highly efficient at activating benzylic C-H and C-D bonds, forming transient η3 -benzyl palladium intermediates[5][6]. Because your solvent system (EtOH/H 2​ O) is highly protic, the transient benzylic complex rapidly exchanges its deuterium with the vast molar excess of protons in the solvent pool. Solution: Switch to a strictly aprotic solvent system (e.g., Toluene/THF) and use an anhydrous base (e.g., anhydrous Cs 2​ CO 3​ ). If a protic solvent is absolutely required for solubility, you must use deuterated solvents (e.g., EtOD/D 2​ O) to shift the equilibrium in favor of D-retention.

Q2: Does the ortho-fluoro group actually make the deuterium more prone to base-catalyzed exchange compared to standard toluene-d1? A: Yes. The highly electronegative fluorine atom exerts an inductive pull (-I effect) through the σ -bonds of the aromatic ring. This slightly increases the acidity of the benzylic protons/deuterons[2]. If your reaction involves strong bases like LDA or n-BuLi (even if directed at another site on the molecule), trace intermolecular deprotonation at the benzylic site can occur. If the reaction is subsequently quenched with standard water (H 2​ O), the deuterium is permanently lost[3]. Solution: Always quench metalation reactions involving this substrate with D 2​ O or a deuterated electrophile (e.g., CD 3​ OD).

Q3: I stored my 2-Fluorotoluene- α -d1 in a partially empty vial for 6 months. NMR now shows ~15% loss of deuterium. What happened? A: This is likely due to autoxidation. Oxygen in the headspace acts as a diradical, slowly initiating benzylic hydrogen/deuterium atom abstraction. Trace ambient moisture provides the protic source for H-incorporation during the reversible radical propagation steps. Solution: Store the compound under an inert atmosphere (Argon) at -20°C, and consider adding a radical scavenger (like BHT) if downstream chemistry permits.

Part 3: Quantitative Data & Solvent Selection Matrix

To minimize exchange, solvent and reagent selection is critical. The following table summarizes the risk profile of various reaction environments.

Reaction Condition / Catalyst	Solvent Environment	Exchange Risk Level	Mechanistic Driver	Mitigation Strategy
Pd/C, Rh, Ru Catalysis	MeOH, EtOH, H 2​ O	CRITICAL (>90% loss)	Reversible η3 -benzyl formation + Protic pool[4][5]	Use aprotic solvents (THF, Dioxane) or fully deuterated protic solvents.
Strong Bases (LDA, n-BuLi)	THF (Anhydrous)	HIGH (Upon Quench)	Benzylic deprotonation[3]	Quench exclusively with D 2​ O or CD 3​ OD.
Amine Bases (Et 3​ N, DBU)	H 2​ O / Aqueous mixtures	MODERATE	Base-catalyzed exchange[2]	Avoid prolonged heating; use aprotic solvents (DCM, MeCN).
Lewis Acids (AlCl 3​ , BF 3​ )	DCM, DCE	LOW	Minimal benzylic activation	Ensure strictly anhydrous conditions to prevent HCl/HF formation.
Radical Initiators (AIBN)	CCl 4​ , PhCF 3​	MODERATE	HAT (Hydrogen Atom Transfer)	Use highly purified, dry solvents; purge with Argon for 30 mins.

Part 4: Self-Validating Standard Operating Protocol (SOP)

To ensure scientific integrity, any protocol utilizing 2-Fluorotoluene- α -d1 must be a self-validating system . This means the workflow must incorporate in-process controls to verify that the C-D bond remains intact before irreversible workup steps are taken.

Below is an optimized SOP for conducting transition-metal catalyzed reactions (e.g., cross-coupling) with this substrate.

Step-by-Step Methodology: Aprotic Cross-Coupling

• System Preparation: Flame-dry all glassware under vacuum and backfill with ultra-pure Argon.

• Solvent Purification: Pass THF or Toluene through an activated alumina column (Grubbs-type solvent system) to ensure water content is <10 ppm. Causality: Trace water acts as the primary proton donor during metal-catalyzed exchange[6].

• Reagent Loading: In a glovebox, load the Pd-catalyst, anhydrous base (e.g., K 3​ PO 4​ ), and 2-Fluorotoluene- α -d1. Seal with a PTFE-lined septum.

• Reaction Execution: Heat the reaction to the minimum required temperature. Causality: Elevated temperatures exponentially increase the rate of reversible benzylic C-H/C-D activation by the transition metal[5].

• In-Process NMR Validation (The Self-Validating Step):

  • Withdraw a 50 μ L aliquot using a micro-syringe.

  • Dilute immediately in CDCl 3​ (do not use non-deuterated NMR solvents).

  • Acquire a rapid 1 H NMR spectrum. Integrate the benzylic multiplet (typically ~2.3 - 2.4 ppm) against the aromatic protons.

  • Logic: A ratio confirming 2.0 protons at the benzylic position indicates complete retention of the α -d1 label (since a non-deuterated methyl group would integrate to 3.0).

• Quenching: If the reaction is complete and the label is intact, cool to 0°C and quench with D 2​ O. Causality: Quenching with D 2​ O ensures that any transiently metalated or deprotonated benzylic species are returned to their deuterated state[3].

Self-validating experimental workflow for preserving benzylic deuterium labels.

References

• Pd/CH2-Catalysed Deuterium Exchange Reaction of the Benzylic Site in D2O ResearchGate[Link]

• Hydrogen–Deuterium Exchange in Basic Near-Critical and Supercritical Media: An Experimental and Theoretical Study The Journal of Physical Chemistry A - ACS Publications[Link]

• Chemoselective Benzylic C–H Deuteration Using Deuterium Gas PMC - NIH[Link]

• Benzylic deuteration of alkylnitroaromatics via amine-base catalysed exchange with deuterium oxide PubMed - NIH[Link]

• Easy-to-Implement Hydrogen Isotope Exchange for the Labeling of N-Heterocycles, Alkylamines, Benzylic Scaffolds, and Pharmaceuticals JACS Au - ACS Publications[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzylic deuteration of alkylnitroaromatics via amine-base catalysed exchange with deuterium oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Easy-to-Implement Hydrogen Isotope Exchange for the Labeling of N-Heterocycles, Alkylkamines, Benzylic Scaffolds, and Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chemoselective Benzylic C–H Deuteration Using Deuterium Gas - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 2-Fluorotoluene-α-d1 Recovery in Sample Extraction

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the extraction and quantification of highly volatile surrogate standards. 2-Fluorotoluene-α-d1 is a specialized deuterated isotopologue used extensively as an internal standard in GC-MS workflows (such as EPA Method 8260 for VOCs).

Its unique structure—a fluorinated aromatic ring with a single deuterium atom on the benzylic methyl group—makes it highly susceptible to both physical evaporative losses and chemical isotopic degradation. This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure robust, reproducible recoveries across complex matrices.

Troubleshooting FAQs: Causality & Solutions

Q1: My overall recovery of 2-Fluorotoluene-α-d1 consistently drops below 60% after sample concentration. How can I prevent this? The Causality: 2-Fluorotoluene is highly volatile (boiling point ~114°C). During solvent reduction techniques like nitrogen blowdown or rotary evaporation, the high vapor pressure of the analyte allows it to easily co-evaporate with the primary extraction solvent (e.g., dichloromethane or hexane). The Solution: Implement a "keeper solvent." A keeper is a high-boiling-point, low-vapor-pressure solvent added in micro-volumes prior to evaporation. It alters the partial pressure dynamics at the liquid-gas interface, acting as a thermodynamic trap that retains the volatile analyte while the bulk solvent evaporates. Studies on keeper solvents demonstrate that adding a keeper like 1-octanol or isooctane can increase volatile organic compound recoveries from ~60% to over 95%.

Q2: We are observing a specific loss of the α-d1 mass transition (m/z shift), but the native 2-fluorotoluene signal remains stable. Is the standard degrading? The Causality: You are likely experiencing base-catalyzed benzylic hydrogen-deuterium (H/D) exchange, not physical degradation. The protons (or deuterons) on the methyl group (α-carbon) of 2-fluorotoluene are mildly acidic due to the electron-withdrawing nature of the fluorinated aromatic ring. If your sample matrix is highly alkaline (pH > 9) and contains protic solvents (like water or methanol), the α-deuterium can chemically exchange with ambient hydrogen . This converts your 2-Fluorotoluene-α-d1 into native 2-Fluorotoluene, artificially inflating the native target quantitation while destroying the surrogate signal. The Solution: Buffer your sample matrix to a neutral or mildly acidic pH (pH 5.5–6.5) prior to extraction to suppress the deprotonation and subsequent isotopic exchange mechanism.

Q3: Recoveries are highly variable when extracting from complex matrices like clay-heavy soils or lipid-rich biologicals. Why? The Causality: Active sites on clay minerals (e.g., aluminosilicates) can strongly adsorb aromatic compounds via π

π interactions and halogen bonding. In lipid-rich samples, the analyte partitions poorly into the extraction solvent due to competitive solvation. The Solution: Utilize the "salting-out" effect. Adding an inert salt (e.g., NaCl or Na2SO4) increases the ionic strength of the aqueous phase. This decreases the thermodynamic solubility of the non-polar 2-fluorotoluene in the aqueous matrix, driving it into the organic extraction phase and out-competing matrix adsorption .

Data Presentation: Impact of Extraction Parameters on Recovery

The following table summarizes the quantitative impact of optimizing specific thermodynamic and chemical parameters during the extraction of 2-Fluorotoluene-α-d1.

Extraction Parameter	Sub-optimal Condition	Optimized Condition	Expected Recovery (%)	Mechanistic Causality
Concentration Method	N2 blowdown to dryness	N2 blowdown with 50 µL 1-Octanol keeper	95 - 98%	Keeper solvent lowers analyte vapor pressure, preventing co-evaporation.
Matrix pH	pH > 9 (Alkaline)	pH 5.5 - 6.5 (Buffered)	88 - 92%	Prevents base-catalyzed benzylic H/D exchange of the α-d1 label.
Aqueous Ionic Strength	No salt added	25% w/v NaCl added	85 - 90%	"Salting-out" decreases aqueous solubility, forcing organic partitioning.
Extraction Temp	40°C	20°C (Ambient)	90 - 94%	Minimizes thermal volatilization prior to phase separation.

Experimental Protocol: Optimized LLE with Keeper Solvent

This protocol is designed as a self-validating system. Step 7 acts as an internal quality control check to verify isotopic fidelity and rule out procedural errors.

• Sample Preparation & pH Control: Measure 10 mL of the aqueous sample (or 10 g of soil slurry) into a pre-cleaned 40 mL volatile organic analysis (VOA) vial. Check the pH. If pH > 7, add 0.1 M HCl dropwise until the pH stabilizes between 5.5 and 6.5.

• Salting-Out: Add 2.5 g of baked, anhydrous Sodium Chloride (NaCl) to the vial. Swirl gently to dissolve, maximizing the ionic strength of the aqueous phase.

• Surrogate Spiking: Inject the 2-Fluorotoluene-α-d1 surrogate standard directly into the aqueous phase (sub-surface) using a gas-tight syringe to achieve your target concentration (e.g., 50 µg/L).

• Solvent Addition: Add 5 mL of high-purity Dichloromethane (DCM). Seal the vial immediately with a PTFE-lined septum cap to prevent headspace volatilization.

• Extraction: Agitate the sample via mechanical shaking for 10 minutes at ambient temperature (20°C). Centrifuge at 3000 x g for 5 minutes to break any matrix-induced emulsions and ensure a sharp phase boundary.

• Keeper Solvent Addition & Concentration: Carefully transfer the lower DCM organic layer to a clean concentrator tube. Critical Step: Add 50 µL of 1-Octanol (the keeper solvent). Place the tube in a water bath at 30°C and apply a gentle stream of high-purity Nitrogen until the apparent volume reaches ~50 µL (only the keeper remains).

• Validation & Analysis: Reconstitute the extract to 1.0 mL with DCM. Analyze via GC-MS.

  • Self-Validation Check: Monitor both the deuterated m/z and the native 2-fluorotoluene m/z. A ratio shift favoring the native mass indicates a failure at Step 1 (H/D exchange occurred), whereas a universal drop in both signals indicates a failure at Step 6 (evaporative loss).

Diagnostic Workflow

Troubleshooting workflow for 2-Fluorotoluene-α-d1 recovery issues in sample extraction.

References

• Title: Evaluation of Solvents Used as Keepers in the Determination of Organic Pollutants by GC/MS Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

• Title: Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions Source: MDPI - Molecules URL: [Link]

• Title: Techniques for Optimizing the Analysis of Volatile Organic Compounds in Water Using Purge-and-Trap/GC/MS Source: Agilent Technologies Application Notes URL: [Link]

Technical Support Center: Handling &amp; Preserving 2-Fluorotoluene-α-d1

Welcome to the Isotopic Labeling Support Center. Working with deuterated volatile aromatics like 2-Fluorotoluene-α-d1 (1-fluoro-2-(methyl-d1)benzene) presents unique challenges that go beyond standard chemical purification. For researchers conducting Kinetic Isotope Effect (KIE) studies, NMR tracing, or drug metabolism profiling, maintaining the integrity of the carbon-deuterium (C-D) bond is paramount.

As a Senior Application Scientist, I have structured this guide to address the two primary vectors of isotopic contamination: vapor-phase cross-contamination and chemical isotopic scrambling (H/D exchange) .

Part 1: Quantitative Data & Contamination Risks

To understand how contamination occurs, we must first look at the physicochemical profile of the compound. The table below summarizes the critical data points that dictate our handling protocols.

Property	2-Fluorotoluene-α-d1	Unlabeled 2-Fluorotoluene (d0)	Water (H/D Exchange Source)
Boiling Point (°C)	110–112	110–112	100
Vapor Pressure (25°C)	~12 mmHg	12 mmHg	23.8 mmHg
Isotopic Scrambling Risk	High (Benzylic position)	N/A	High (Proton donor)
GC Elution Order	Elutes First (Inverse Isotope Effect)	Elutes Second	N/A
Storage Temperature	4 °C (Hermetically Sealed)	Room Temperature	N/A

Part 2: Troubleshooting & FAQs

Q1: Why is my NMR showing a sudden appearance of the α-d0 isotopologue (unlabeled 2-fluorotoluene) after my reaction workup? Causality: The loss of isotopic purity is typically caused by isotopic scrambling or H/D exchange during the purification phase . The benzylic carbon of 2-fluorotoluene is activated by the adjacent aromatic ring, and the ortho-fluorine atom exerts an electron-withdrawing inductive effect that slightly increases the acidity of the benzylic deuteron. If your reaction involves strong bases or radical initiators, and is subsequently quenched with a protic solvent (e.g., water, methanol), the deuterium atom rapidly exchanges with a proton to reach equilibrium, yielding the α-d0 isotopologue. Furthermore, unintended side reactions due to poor solvent choice can lead to under-deuteration at the target site . Solution: Transition to strictly aprotic, neutral purification conditions. Quench reactions at low temperatures using anhydrous reagents, and avoid aqueous washes if the intermediate is highly activated.

Q2: I detect unlabeled 2-fluorotoluene in my sample, but I haven't used the d0 variant in my current synthesis. Where is the contamination originating? Causality: 2-Fluorotoluene is highly volatile, possessing a vapor pressure of 12 mmHg at 25 °C . This volatility allows it to easily vaporize and migrate through the shared manifolds of Schlenk lines, rotary evaporators, or vacuum pumps. If a previous user evaporated unlabeled 2-fluorotoluene, residual vapors can condense into your sample during solvent removal, causing vapor-phase cross-contamination. Solution: Implement strict equipment segregation. Use a dedicated rotary evaporator bump trap and flush the system with a high-boiling inert solvent followed by a bake-out before processing isotopically pure volatile aromatics.

Q3: During Kinetic Isotope Effect (KIE) analysis via GC, my deuterated and non-deuterated peaks are overlapping. How does this impact purity validation? Causality: In gas chromatography, isotopically labeled molecules exhibit an "inverse isotope effect," primarily driven by the vapor pressure isotope effect. This causes the heavier, more deuterated isomer to elute before the lighter d0 isomer on high-efficiency columns . If your column temperature is too high, the d1 and d0 peaks will co-elute, masking true contamination levels and artificially skewing your KIE calculations. Solution: Utilize a high-efficiency capillary column (e.g., SPB-5) and run the GC at a relatively low temperature to maximize the retention time differential, ensuring baseline separation of the d1 and d0 isotopologues .

Part 3: Self-Validating Experimental Protocols

Protocol A: Anhydrous Workup for Benzylic Deuterated Aromatics

Objective: Prevent H/D exchange during the isolation of 2-Fluorotoluene-α-d1. Self-Validating Step: Before processing the entire batch, extract a 50 µL aliquot and quench it with D₂O. Analyze via ¹H-NMR. If the α-proton signal (singlet, ~2.3 ppm) is absent, your reaction conditions are successfully preserving the label. If the proton signal is present, scrambling occurred prior to the quench, indicating your reaction conditions (not the workup) are at fault.

Step-by-Step Methodology:

• Temperature Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath to minimize the kinetic rate of unwanted exchange reactions.

• Aprotic Quenching: Slowly add a pre-cooled, anhydrous quenching agent (e.g., anhydrous ethyl acetate for hydride reductions). Strictly avoid water or aqueous acids.

• Extraction: Transfer the mixture to a separatory funnel and dilute with an anhydrous, aprotic organic solvent (e.g., dry dichloromethane or diethyl ether).

• Drying: Pass the organic layer through a plug of baked, anhydrous sodium sulfate (Na₂SO₄) under an argon blanket. Do not use older, hygroscopic agents that may have absorbed atmospheric moisture.

• Concentration: Remove solvents under a gentle stream of dry nitrogen. Do not use a rotary evaporator , as the applied vacuum will cause severe product loss due to the high volatility of 2-fluorotoluene.

Protocol B: Decontamination of Vacuum Manifolds

Objective: Eliminate vapor-phase cross-contamination of volatile fluorotoluenes from shared equipment. Self-Validating Step: After the bake-out (Step 3), isolate the manifold from the vacuum pump and monitor the digital vacuum gauge. A pressure rise of less than 0.05 Torr over 5 minutes confirms a leak-free system and the complete absence of outgassing volatile contaminants.

Step-by-Step Methodology:

• Purge: Vent the Schlenk line or manifold with dry nitrogen for 10 minutes to displace ambient air.

• Solvent Flush: Wash the bump trap and condenser coils with 50 mL of acetone, followed by 50 mL of pentane to dissolve organic residues.

• Bake-Out: Apply high vacuum (<0.1 Torr) and use a heat gun to gently warm the glass joints and manifold tubing, driving off residual volatile aromatics.

• Trap Maintenance: Empty and clean the secondary liquid nitrogen cold trap before connecting your deuterated sample to prevent back-migration of trapped d0-toluene.

Part 4: Workflow Visualization

Workflow for anhydrous isolation of 2-Fluorotoluene-α-d1 to prevent isotopic scrambling.

References

• Title: 2-Fluorotoluene Specifications and Handling Source: Sinochem Nanjing Corporation URL: [Link]

• Title: Gas Chromatography Separation of Isotopically Labeled Molecules Source: GCMS.cz URL: [Link]

Technical Support Center: Enhancing Signal Intensity of 2-Fluorotoluene-α-d1 in Mass Spectrometry

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the specific challenges of enhancing the signal intensity of 2-Fluorotoluene-α-d1 in your mass spectrometry (MS) experiments.

Introduction

2-Fluorotoluene-α-d1, a deuterated and fluorinated aromatic compound, often presents unique challenges in MS analysis. Its chemical properties, including volatility and potential for fragmentation, can lead to low signal intensity, impacting the accuracy and sensitivity of your results. This guide will walk you through a logical, science-backed approach to systematically troubleshoot and optimize your experimental parameters to achieve a robust and reliable signal.

I. Troubleshooting Guide: A Root-Cause Analysis Approach

This section is structured to help you diagnose and resolve issues with low signal intensity for 2-Fluorotoluene-α-d1. We will explore potential causes and provide actionable solutions based on established scientific principles.

Question 1: My 2-Fluorotoluene-α-d1 signal is extremely low or non-existent. Where do I start?

A weak or absent signal is a common starting point for troubleshooting. The initial focus should be on verifying the fundamental aspects of your system, from sample introduction to the ionization source.

Initial Checks: A Systematic Workflow

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A [label="Start: Low/No Signal", fillcolor="#EA4335", fontcolor="#FFFFFF"]; B [label="Verify Sample Integrity & Concentration", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Check GC/LC System Suitability", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="Inspect MS Ion Source & Spray Stability", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="Review MS Acquisition Parameters", fillcolor="#F1F3F4", fontcolor="#202124"]; F [label="Signal Restored?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; G [label="End: Problem Solved", fillcolor="#34A853", fontcolor="#FFFFFF"]; H [label="Proceed to Advanced Troubleshooting", fillcolor="#4285F4", fontcolor="#FFFFFF"];

A -> B [label="Step 1"]; B -> C [label="Step 2"]; C -> D [label="Step 3"]; D -> E [label="Step 4"]; E -> F; F -> G [label="Yes"]; F -> H [label="No"]; } dot Caption: Initial troubleshooting workflow for low signal.

Answer:

Begin with a systematic check of your entire workflow, from sample preparation to data acquisition.

• Sample Integrity and Concentration:

  • Verification: Ensure the correct standard was used and that the concentration is appropriate for the expected sensitivity of your instrument. Prepare a fresh, higher concentration standard (e.g., 10-100 times your experimental concentration) and inject it to confirm that the instrument can detect the analyte under ideal conditions.

  • Rationale: Errors in dilution or degradation of the standard can lead to an artificially low concentration, resulting in a weak signal.

• Gas/Liquid Chromatography (GC/LC) System:

  • GC-MS: For volatile compounds like 2-Fluorotoluene-α-d1, GC-MS is a common analytical choice.[1][2] Check for leaks in the GC system, ensure the injector liner is clean, and verify that the carrier gas flow is at the setpoint.[3]

  • LC-MS: If using LC-MS, ensure there are no blockages and that the mobile phase composition is correct. A sputtering or inconsistent spray can indicate a clog in the system.[4]

  • Rationale: A compromised sample introduction system will deliver less analyte to the mass spectrometer, directly impacting signal intensity.

• Mass Spectrometer Ion Source:

  • Cleanliness: A contaminated ion source is a frequent cause of poor sensitivity. Follow your instrument manufacturer's guidelines for cleaning the source components.

  • Spray Stability (for LC-MS): Visually inspect the electrospray (if applicable). An unstable or inconsistent spray will lead to a fluctuating and weak signal.[4] This can be caused by clogs or incorrect source settings.[4]

  • Rationale: The ionization source is where the analyte is charged. Contamination or instability in this region will severely hinder the efficiency of ion generation.

• Basic MS Parameters:

  • Confirm that you are monitoring the correct mass-to-charge ratio (m/z) for 2-Fluorotoluene-α-d1. The molecular weight is approximately 111.14 g/mol .

  • Ensure the detector is on and that the instrument is in the correct ionization mode (e.g., Electron Ionization for GC-MS, or a suitable mode for LC-MS).

By systematically ruling out these fundamental issues, you can either solve the problem quickly or confidently move on to more advanced optimization techniques.

Question 2: I have a signal, but it's too weak for reliable quantification. How can I enhance the signal intensity?

Once you have a detectable but weak signal, the focus shifts to optimizing the ionization and detection parameters.

Answer:

Signal enhancement for 2-Fluorotoluene-α-d1 can be approached by optimizing several key areas: the ionization technique, mobile/gas phase composition, and mass spectrometer settings.

1. Ionization Technique and Source Parameters:

For a small, relatively nonpolar molecule like 2-Fluorotoluene, Atmospheric Pressure Chemical Ionization (APCI) is often a better choice than Electrospray Ionization (ESI) if you are using LC-MS.[5][6][7] APCI is generally more suitable for less-polar compounds of lower molecular weight.[5]

• Electron Ionization (EI) for GC-MS: This is a "hard" ionization technique that can cause significant fragmentation.[8] While this provides structural information, it can also distribute the ion current across many fragments, reducing the intensity of any single ion.

  • Optimization: Consider using a "softer" ionization technique like Chemical Ionization (CI) if available on your GC-MS system. CI produces less fragmentation and can enhance the abundance of the molecular ion.

• Source Parameter Optimization:

  • Systematically tune source parameters such as capillary voltage, nebulizing gas pressure, and drying gas temperature and flow rate.[9][10]

  • Expert Tip: Do not just maximize the signal for each parameter independently. Instead, aim for a plateau where small variations in a parameter do not cause a large change in the signal response, leading to a more robust method.[5]

2. Mobile Phase/Carrier Gas Modification:

• LC-MS Mobile Phase Additives:

  • The use of certain additives can significantly enhance ionization efficiency. Ammonium fluoride (NH4F) has been shown to amplify the signal of some analytes by up to 70 times in the positive ESI mode.[11] The fluoride ion's high basicity in the gas phase can facilitate the formation of analyte ions.[11]

  • Volatile buffers like ammonium formate or acetate can also improve spray stability and ionization.[10]

• GC-MS Carrier Gas:

  • While Helium is standard, using Hydrogen as a carrier gas can sometimes lead to sharper peaks and improved chromatographic efficiency, which can translate to a better signal-to-noise ratio. However, ensure your system is compatible with Hydrogen.

3. Mass Spectrometer Settings:

• Signal Intensity Threshold: In data-dependent acquisition (DDA), setting the intensity threshold too high may prevent the instrument from acquiring MS/MS spectra for your low-intensity precursor ion. Conversely, setting it too low can lead to the acquisition of noise.[12] Experiment with different threshold levels to find the optimal balance.

• Automatic Gain Control (AGC) and Injection Time (IT): These parameters control the number of ions in the trap. Optimizing the AGC target and maximum IT can significantly improve the quality of your spectra for low-abundance analytes.[12]

• Collision Energy (for MS/MS): If you are performing MS/MS, the collision energy needs to be optimized for your specific precursor-product transition to maximize the fragment ion signal.[13]

Data Presentation: Recommended Starting MS Parameters

Parameter	GC-MS (EI)	LC-MS (APCI)	Rationale
Ionization Mode	Electron Ionization	Atmospheric Pressure Chemical Ionization	EI is standard for GC-MS of volatile compounds. APCI is suitable for less polar, lower molecular weight compounds in LC-MS.[5][7][8]
Scan Range (m/z)	40-200	50-250	A focused scan range around the expected molecular ion and fragments improves sensitivity.
Source Temperature	230 °C	350-450 °C	Needs to be optimized for efficient vaporization without causing thermal degradation.
Electron Energy (EI)	70 eV	N/A	Standard energy for generating reproducible fragmentation patterns.
Corona Discharge (APCI)	N/A	3-5 µA	The primary mechanism for ionization in APCI.

Note: These are starting points. Optimal values will vary depending on the specific instrument and experimental conditions.

II. Frequently Asked Questions (FAQs)

Q1: I'm observing a slight shift in retention time for 2-Fluorotoluene-α-d1 compared to its non-deuterated analog. Is this normal?

A1: Yes, this is a known phenomenon called the "chromatographic isotope effect."[3] Deuterated compounds often elute slightly earlier than their non-deuterated counterparts, particularly in reversed-phase chromatography.[14] This is due to the C-D bond being slightly shorter and stronger than the C-H bond, which can lead to subtle differences in polarity and interaction with the stationary phase.[14] While usually minor, this can be significant if the analyte and its deuterated internal standard elute in a region of changing ion suppression, potentially affecting quantification accuracy.[15]

Q2: Could back-exchange of the deuterium atom be an issue?

A2: Back-exchange, where a deuterium atom is replaced by a hydrogen atom from the solvent or mobile phase, is a potential concern, especially if the deuterium is on a labile site (e.g., -OH, -NH).[14] For 2-Fluorotoluene-α-d1, the deuterium is on a benzylic carbon, which is generally considered stable and not prone to back-exchange under typical chromatographic conditions. However, extreme pH or high ion source temperatures could potentially facilitate this exchange.[14] If you suspect back-exchange, you can check by analyzing the standard and looking for the presence of the non-deuterated compound's molecular ion.

Q3: My signal is inconsistent between injections. What are the likely causes?

A3: Inconsistent signal intensity is often due to issues with the sample introduction system or the ion source.

• Autosampler/Injection Issues: Inconsistent injection volumes can lead to variability. Check the autosampler for air bubbles in the syringe and ensure the correct injection volume is set.

• System Contamination: Carryover from previous samples can affect the signal. Running blank injections between samples can help diagnose and mitigate this.[4]

• Ion Source Instability: As mentioned in the troubleshooting guide, a dirty or unstable ion source will lead to erratic signal. Regular cleaning and maintenance are crucial.

Troubleshooting Inconsistent Signal

dot digraph "Troubleshooting_Inconsistent_Signal" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

A [label="Start: Inconsistent Signal", fillcolor="#EA4335", fontcolor="#FFFFFF"]; B [label="Check Autosampler & Injection Precision", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Run Blank Injections to Check for Carryover", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="Inspect & Clean Ion Source", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="Verify Mobile Phase/Carrier Gas Stability", fillcolor="#F1F3F4", fontcolor="#202124"]; F [label="Signal Stabilized?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; G [label="End: Consistent Signal Achieved", fillcolor="#34A853", fontcolor="#FFFFFF"]; H [label="Review Method Robustness", fillcolor="#4285F4", fontcolor="#FFFFFF"];

A -> B [label="Step 1"]; B -> C [label="Step 2"]; C -> D [label="Step 3"]; D -> E [label="Step 4"]; E -> F; F -> G [label="Yes"]; F -> H [label="No"]; } dot Caption: Workflow for addressing signal inconsistency.

III. Experimental Protocols

Protocol 1: Ion Source Optimization via Infusion

This protocol describes how to find the optimal ion source parameters for 2-Fluorotoluene-α-d1 using direct infusion.

• Prepare the Analyte Solution: Prepare a solution of 2-Fluorotoluene-α-d1 in a suitable solvent (e.g., 50:50 acetonitrile:water for LC-MS) at a concentration that gives a stable, mid-range signal (e.g., 1 µg/mL).

• Set up the Infusion: Using a syringe pump, infuse the solution directly into the mass spectrometer at a flow rate typical for your analytical method (e.g., 0.2-0.5 mL/min for standard LC-MS).

• Tune Key Parameters:

  • Begin with the instrument's autotune function to get a reasonable starting point.[5]

  • Manually adjust one parameter at a time (e.g., capillary voltage, source temperature, gas flows) while monitoring the signal intensity of the molecular ion (m/z ~111.1).[5]

  • For each parameter, create a response curve by incrementally increasing and decreasing the value.

  • Select the value that corresponds to the highest, most stable signal, preferably on a plateau rather than a sharp peak.[5]

• Record Optimal Settings: Once all parameters have been optimized, save them as a new tune file for your analytical method.

Protocol 2: Evaluating Mobile Phase Additives for Signal Enhancement

This protocol outlines how to test the effect of mobile phase additives on the signal intensity of 2-Fluorotoluene-α-d1 in LC-MS.

• Prepare Stock Solutions:

  • Analyte Stock: A concentrated solution of 2-Fluorotoluene-α-d1 in an organic solvent (e.g., methanol or acetonitrile).

  • Additive Stocks: Prepare separate stock solutions of potential signal-enhancing additives, such as 10 mM ammonium fluoride and 10 mM ammonium formate in water.

• Prepare Test Solutions: Create a series of test solutions by spiking the analyte stock into your standard mobile phase (e.g., 50:50 acetonitrile:water) and into the mobile phase containing different concentrations of the additives.

• Analyze Samples: Inject each test solution into the LC-MS system using your standard chromatographic method.

• Compare Signal Intensities: Compare the peak area or height of 2-Fluorotoluene-α-d1 in the chromatograms from the different mobile phase compositions.

• Select Optimal Additive: The additive and concentration that provide the greatest signal enhancement without compromising peak shape or retention should be selected for your method.

IV. References

• National Center for Biotechnology Information. (n.d.). 2-Fluorotoluene. PubChem. Retrieved from [Link]

• Desorption Electrospray Ionization Mass Spectrometry for Liquid Chromatography: An Effective Interface for Sensitive Protein Analysis. (2012). Analytical Chemistry, 84(3), 1465-1471. [Link]

• Optimization of Mass Spectrometric Parameters in Data Dependent Acquisition for Untargeted Metabolomics on the Basis of Putative Assignments. (2023). Metabolites, 13(7), 827. [Link]

• Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). (2021). Journal of Analytical Methods in Chemistry, 2021, 8878529. [Link]

• Enhancement of Lipid Signals in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry with Ammonium Fluoride as a Matrix Additive. (2026). Journal of The American Society for Mass Spectrometry. [Link]

• Tips for Optimizing Key Parameters in LC–MS. (2020). LCGC International, 33(11), 20-24. [Link]

• Ionization Techniques for Mass Spectral Analysis. (2025). IntechOpen. [Link]

• Waters Corporation. (n.d.). ENHANCING MASS SPECTROMETRY SENSITIVITY BY REDUCING CHROMATOGRAPHIC FLOW RATES WITH IONKEY/MS. Retrieved from [Link]

• Moderate Signal Enhancement in Electrospray Ionization Mass Spectrometry by Focusing Electrospray Plume with a Dielectric Layer around the Mass Spectrometer's Orifice. (2024). International Journal of Molecular Sciences, 25(2), 795. [Link]

• Element Lab Solutions. (2017). Optimising-LC-MS-sensitivity. Retrieved from [Link]

• Pharma Focus Europe. (2025). Ionization Methods in Modern Mass Spectrometry. Retrieved from [Link]

• AMSbiopharma. (2025). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Retrieved from [Link]

• ResearchGate. (2014). Is it possible to analyze F-compounds with GCMS? Retrieved from [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. Retrieved from [Link]

• Signal Enhancement in the HPLC-ESI-MS/MS analysis of spironolactone and its metabolites using HFIP and NH4F as eluent additives. (2017). Journal of Chromatography B, 1048, 122-129. [Link]

• Waters Corporation. (n.d.). Common Ionization Methods. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Retrieved from [Link]

• Emory University. (n.d.). Mass Spectrometry Ionization Methods. Retrieved from [Link]

• AB Enterprises. (2020). 2-Fluorotoluene. Retrieved from [Link]

• Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets. (2010). Journal of the American Society for Mass Spectrometry, 21(11), 1849-1854. [Link]

• American Association for Clinical Chemistry. (2014). Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cgspace.cgiar.org [cgspace.cgiar.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Ionization Techniques for Mass Spectral Analysis | IntechOpen [intechopen.com]
• 7. pharmafocuseurope.com [pharmafocuseurope.com]
• 8. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 11. Signal Enhancement in the HPLC-ESI-MS/MS analysis of spironolactone and its metabolites using HFIP and NH4F as eluent additives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimization of Mass Spectrometric Parameters in Data Dependent Acquisition for Untargeted Metabolomics on the Basis of Putative Assignments - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. myadlm.org [myadlm.org]

Technical Support Center: Troubleshooting High Background Noise in 2-Fluorotoluene-α-d1 GC-MS Analysis

Welcome to the Advanced Analytical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond superficial fixes. 2-Fluorotoluene is a critical internal standard utilized in complex environmental and volatile organic compound (VOC) analyses[1][2]. When employing its deuterated isotopologue, 2-Fluorotoluene-α-d1, for isotope dilution mass spectrometry (IDMS), analyzing trace levels makes the system highly susceptible to background noise.

To ensure absolute data integrity, this guide explores the mechanistic causality behind chemical, isotopic, and electronic noise, and provides self-validating experimental protocols to restore your system's signal-to-noise (S/N) ratio.

Part 1: Diagnostic Workflow

Before altering instrument parameters, you must isolate the root cause of the noise. Use the diagnostic decision tree below to determine whether your high background is systemic (instrument-derived) or matrix-derived (sample-derived).

Diagnostic decision tree for isolating background noise sources in 2-Fluorotoluene-α-d1 GC-MS analysis.

Part 2: Frequently Asked Questions (Mechanistic Causality)

Q1: My baseline steadily rises during the temperature ramp, and the mass spectrum shows dominant peaks at m/z 207, 281, and 355. How do I fix this? A: This is classic chemical noise caused by the thermal degradation of the polysiloxane stationary phase in your GC column or the silicone in your injection port septum[3]. Causality: Oxygen and moisture in the carrier gas act as catalysts for this degradation at high temperatures. When the column phase degrades, it forms cyclic siloxanes. Because the mass spectrometer is a highly sensitive detector, these continuous bleed ions elevate the baseline, severely degrading the S/N ratio for trace analytes like 2-Fluorotoluene-α-d1. Solution: Install high-capacity oxygen and moisture traps on your carrier gas lines. Switch to a low-bleed "MS-grade" column (e.g., 5% phenyl-arylene phase) and use high-temperature, low-bleed septa.

Q2: I am observing unexpected M-1 peaks (loss of 1 Da) interfering with my 2-Fluorotoluene-α-d1 signal. Is this background noise from the matrix? A: While it mimics matrix noise, this is actually an artifact of Isotopic Scrambling (Hydrogen-Deuterium exchange) occurring within your GC inlet. Causality: The deuterium atom on the α-carbon (methyl group) of 2-Fluorotoluene-α-d1 is chemically labile. If your GC inlet liner contains active silanol (-SiOH) groups or contaminated glass wool, these active sites catalyze the exchange of the deuterium atom with ambient hydrogen from trace moisture in the sample. This converts your deuterated internal standard back into unlabelled 2-Fluorotoluene, creating false background noise in the unlabelled channel and reducing your internal standard response. Solution: Use strictly deactivated, ultra-inert inlet liners. Avoid glass wool if possible, or use highly deactivated quartz wool.

Q3: Even with a clean system and no solvent injected, my Electron Impact (EI) source shows a high, continuous background signal. What is causing this? A: You are likely experiencing "neutral noise" generated by the helium carrier gas[4]. Causality: The EI source operates at 70 eV, which is significantly higher than the ionization energy of helium (24.6 eV). This creates a large flux of excited, metastable helium neutrals. When these energetic neutrals strike the electron multiplier or dynode, they cause the emission of secondary electrons, resulting in a continuous, non-mass-selected noise that cannot be filtered by the quadrupole[4]. Solution: Lowering the ion source lens voltages (e.g., Lens 2) can deflect these neutrals, though it may slightly reduce overall ion intensity. Alternatively, utilizing a system with an off-axis detector design physically prevents line-of-sight neutrals from striking the multiplier, drastically reducing this noise[4].

Q4: My biological/environmental samples have a highly complex matrix that completely drowns out the 2-Fluorotoluene-α-d1 signal, even in Selected Ion Monitoring (SIM) mode. How can I isolate the signal? A: When 2-Fluorotoluene is used as an internal standard for complex environmental monitoring[1][2], co-eluting hydrocarbons often share the same fragment ions, rendering SIM insufficient. Causality: SIM only filters by the first dimension of mass (m/z). If a matrix compound produces an isobaric interference at your target m/z, the detector cannot distinguish it from your analyte, resulting in a high chemical background. Solution: Transition your method to Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) using Multiple Reaction Monitoring (MRM). By isolating the precursor ion in Q1, fragmenting it via collision-induced dissociation (CID) in Q2, and monitoring a specific product ion in Q3, you add a second dimension of mass filtering. This effectively eliminates matrix background noise, yielding highly focused peaks and superior precision[5][6].

Part 3: Self-Validating Experimental Protocols

Protocol A: System Decontamination and Inertness Restoration

Objective: Eliminate siloxane bleed and active sites causing D/H exchange.

• Isolate the Mass Spectrometer: Cool the transfer line and vent the MS vacuum to prevent oxidation of the source components.

• Replace Carrier Gas Purifiers: Install new moisture, oxygen, and hydrocarbon traps. Rationale: Trace oxygen at temperatures >200°C rapidly cleaves the polysiloxane backbone of the GC column, generating the m/z 207/281 background[3].

• Inlet Maintenance: Replace the septum with a low-bleed variant (e.g., Thermogreen)[3]. Install a new, ultra-inert deactivated liner without glass wool. Rationale: Removing active silanol sites prevents the catalytic hydrogen-deuterium exchange of the 2-Fluorotoluene-α-d1 methyl group.

• Column Trimming: Remove 15-20 cm from the front (inlet side) of the GC column and reinstall.

• Thermal Bake-Out: Bake out the column at 10°C below its maximum isothermal limit for 2 hours with a slightly elevated carrier gas flow.

• Self-Validation Check: Inject 1 µL of a 1 pg/µL Octafluoronaphthalene (OFN) standard. The S/N ratio for m/z 272 must exceed 1000:1, and the baseline at m/z 281 must be <100 counts per second (cps) before proceeding with sample analysis.

Protocol B: Transitioning to GC-MS/MS (MRM) for Matrix Noise Elimination

Objective: Isolate 2-Fluorotoluene-α-d1 from co-eluting hydrocarbon background.

Logical workflow of Multiple Reaction Monitoring (MRM) to eliminate matrix background noise.

• Precursor Ion Selection: Acquire a full-scan spectrum of 2-Fluorotoluene-α-d1 to identify the optimal precursor ion (typically the molecular ion, M+ at m/z 111). Set Q1 to isolate this mass.

• Collision-Induced Dissociation (CID) Optimization: Introduce Argon or Nitrogen collision gas into Q2. Perform a collision energy (CE) sweep from 5 to 40 eV. Rationale: CID breaks down the precursor into unique structural fragments, bypassing isobaric matrix interferences[5].

• Product Ion Selection: Select the most abundant and specific product ion in Q3 (e.g., loss of fluorine or the deuterated methyl group).

• Dwell Time Optimization: Set the dwell time to ensure at least 15 data points across the chromatographic peak. Rationale: Narrow, highly focused peaks from GC require fast sampling rates to accurately define peak inflection points, separating the true signal from residual electronic noise[6].

• Self-Validation Check: Inject a heavily concentrated matrix blank spiked with 10 pg of 2-Fluorotoluene-α-d1. The chromatogram should show a flat baseline with a discrete peak, confirming the absolute elimination of matrix background.

Part 4: Quantitative Data Presentation

The table below summarizes the expected impact of different acquisition modes on the background noise and sensitivity of 2-Fluorotoluene-α-d1.

Table 1: Impact of Acquisition Mode on 2-Fluorotoluene-α-d1 Background Noise and Sensitivity

Acquisition Mode	Typical Baseline Noise (cps)	Signal-to-Noise (S/N) (10 pg on-column)	Limit of Detection (LOD)	Primary Unfiltered Noise Source
Full Scan (EI)	10,000 - 50,000	15:1	500 fg	Matrix / Column Bleed
SIM (EI)	500 - 1,000	150:1	50 fg	Isobaric Interferences
MRM (GC-MS/MS)	< 10	> 1,500:1	< 5 fg	Electronic / Neutral Noise

References

• [3] MS TIP No. 12 - Elimination of Memory Peaks and GC Background Noise. Scientific Instrument Services. Available at:

• [4] Elimination of Neutral Noise from a GC/MS Quadrupole Mass Spectrometer. Lumtech. Available at:

• [5] A rapid and sensitive GC-MS/MS method to measure deuterium labeled deoxyadenosine in DNA from limited mouse cell populations. PubMed Central (NIH). Available at:

• [6] Using GC-MS/MS for Superior Sensitivity, Specificity and Precision in Free Testosterone Analysis. Chromatography Today. Available at:

• [1] SIST EN 14662-5:2005 - Benzene Measurement in Ambient Air by Diffusive Sampling. iTeh Standards. Available at:

• [2] Benzene, toluene and xylene measurements in the vicinity of petrol stations. WIT Press. Available at:

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• 2. witpress.com [witpress.com]
• 3. MS Tip - Elimination of Memory Peaks and GC Background Noise [sisweb.com]
• 4. lumtech.com.cn [lumtech.com.cn]
• 5. A rapid and sensitive GC-MS/MS method to measure deuterium labeled deoxyadenosine in DNA from limited mouse cell populations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Adjusting for Instrument Variability with 2-Fluorotoluene-α-d1

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I have designed this portal to move beyond basic procedural steps. Here, we explore the mechanistic causality behind instrument variability in Gas Chromatography-Mass Spectrometry (GC-MS) workflows and demonstrate how 2-Fluorotoluene-α-d1 functions as a self-validating internal standard (IS) to ensure absolute data integrity.

Core Principles: The Self-Validating Normalization Workflow

Instrument variability—such as autosampler injection inconsistencies, mass spectrometer ion source fouling, and detector drift—is inevitable in high-throughput laboratories. 2-Fluorotoluene-α-d1 (CAS 17359-78-3)[1] acts as an internal mathematical anchor. Because it is subjected to the exact same physical and chemical environments as your target analytes, any loss in instrument sensitivity proportionally affects both the analyte and the IS. By quantifying the ratio of their responses rather than their absolute values, the system self-corrects for these fluctuations.

Workflow demonstrating how 2-Fluorotoluene-α-d1 mathematically cancels out GC-MS instrument drift.

Troubleshooting Guides & FAQs

Q: Why should I use the deuterated α-d1 variant of 2-Fluorotoluene instead of standard 2-Fluorotoluene or Toluene-d8? A: The α-d1 variant provides a unique mass-to-charge (m/z) signature that prevents cross-talk with naturally occurring toluene or fluorinated environmental contaminants. While standard 2-fluorotoluene is widely used in Flame Ionization Detection (FID) applications[2], the addition of the deuterium atom on the methyl group makes it highly specific for mass spectrometry. This allows for precise Selective Ion Monitoring (SIM) without interference from co-eluting matrix components, ensuring the Relative Response Factor (RRF) remains strictly linear[1].

Q: My 2-Fluorotoluene-α-d1 absolute peak areas are dropping by 25% across a 24-hour sequence, but my calculated analyte concentrations are stable. Is my data still valid? A: Yes, this perfectly illustrates the self-validating nature of the internal standard method. A 25% drop in absolute area indicates significant instrument variability—likely due to ion source quenching or progressive detector drift over the sequence. However, because the IS and the target analytes experience this drift equally, their response ratio remains constant. As long as the IS signal remains above the Limit of Quantification (LOQ), the mathematically adjusted analyte concentrations are highly reliable.

Q: How do I troubleshoot erratic Relative Response Factors (RRF) during my initial calibration? A: Erratic RRFs usually point to a failure in the physical handling of the IS, rather than the instrument detector.

• Verify Spiking Order: Ensure the IS is added to the extraction solvent before sample extraction, not after. This corrects for desorption efficiency and solvent evaporation[3].

• Check Syringe Dynamics: Autosampler syringe wear can cause inconsistent injection volumes. If the volume drops below the liner's optimal expansion volume, the sample may not transfer to the column uniformly, breaking the proportional relationship between the analyte and the IS.

• Assess Linear Dynamic Range: Ensure your IS concentration is not saturating the MS detector, which artificially suppresses the IS area and inflates the RRF.

Step-by-Step Methodology: Standardized VOC Extraction and IS Normalization

To ensure your protocol acts as a self-validating system, follow this standardized methodology for solvent desorption and GC-MS analysis of volatile organic compounds (VOCs):

• Reagent Preparation: Prepare a 0.1 mg/mL working solution of 2-Fluorotoluene-α-d1 in high-purity, low-benzene carbon disulfide ( CS2​ )[3].

• Sample Spiking: Dispense exactly 2.0 mL of the IS-spiked CS2​ directly into the extraction vial containing the sample (e.g., activated charcoal sorbent)[3].

  • Mechanistic Rationale: Adding the IS to the solvent prior to extraction ensures that any evaporative losses of CS2​ due to the exothermic heat of desorption are mathematically canceled out[2].

• Equilibration: Seal the vial and agitate continuously for 30 minutes at room temperature to achieve steady-state desorption[4].

• Chromatographic Separation: Inject 1.0 μL of the extract into the GC-MS using a split-mode injection. Utilize a non-polar capillary column (e.g., 5% diphenyl / 95% dimethyl polysiloxane) with an oven temperature program starting at 40°C, ramping to 250°C[5].

• Data Normalization: Quantify the target analytes using the Relative Response Factor (RRF) established during calibration:

  RRF=AreaIS​×ConcentrationAnalyte​AreaAnalyte​×ConcentrationIS​​

Quantitative Data Presentation: Acceptance Criteria

To maintain scientific integrity, your analytical sequence must adhere to strict quality control thresholds. The table below summarizes the quantitative acceptance criteria for IS performance and the required corrective actions if the system fails validation.

Parameter	Acceptance Criteria	Mechanistic Causality / Rationale	Corrective Action
IS Peak Area (Sequence)	± 30% of CCV	Ensures the detector remains within its linear dynamic range despite source fouling or drift.	Perform MS ion source cleaning; trim the front end of the GC capillary column.
IS Retention Time	± 0.1 minutes	Validates stable carrier gas flow and the absence of stationary phase degradation.	Leak-check the GC inlet; verify electronic pneumatic control (EPC) pressures.
RRF %RSD (Calibration)	≤ 15% across curve	Confirms the IS perfectly mimics the ionization efficiency of the target analytes at all levels.	Remake calibration standards; verify autosampler syringe precision and IS spiking technique.

References

• Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling: sampling and analytical method validation according to ISO 23320 for radiello® samplers packed with activated charcoal Source: Frontiers in Public Health (frontiersin.org) URL:[Link]

• SIST EN 14662-5:2005 - Ambient air quality - Standard method for measurement of benzene concentrations Source: Slovenian Institute for Standardization (iteh.ai) URL:[Link]

• Indoor Air Quality in Primary Schools Source: IntechOpen (intechopen.com) URL:[Link]

• Background atmospheric levels of BTEX in a medium-sized city and surrounding area in Southern Italy Source: WIT Press (witpress.com) URL:[Link]

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• 3. Frontiers | Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling: sampling and analytical method validation according to ISO 23320 for radiello® samplers packed with activated charcoal [frontiersin.org]
• 4. Indoor Air Quality in Primary Schools | IntechOpen [intechopen.com]
• 5. witpress.com [witpress.com]

Reference Data & Comparative Studies

Method Validation Guide: 2-Fluorotoluene-α-d1 as an Internal Standard in GC-MS VOC Analysis

As analytical demands for Volatile Organic Compound (VOC) monitoring grow increasingly stringent, the selection of an optimal internal standard (IS) is no longer just a procedural formality—it is the mechanistic foundation of assay reliability. While traditional methods rely on fully deuterated analogues (e.g., Toluene-d8) or non-deuterated fluorinated compounds (e.g., 2-Fluorotoluene)[1], the introduction of 2-Fluorotoluene-α-d1 (CAS: 17359-78-3) offers a highly specialized alternative that mitigates the specific chromatographic and mass-spectral limitations of legacy standards[2].

This guide objectively compares 2-Fluorotoluene-α-d1 against common alternatives and provides a self-validating experimental protocol for researchers developing robust GC-MS assays for complex matrices (e.g., soil, biological fluids, and indoor air).

The Mechanistic Causality: Why 2-Fluorotoluene-α-d1?

To understand the advantage of 2-Fluorotoluene-α-d1, we must analyze the physical chemistry governing Gas Chromatography-Mass Spectrometry (GC-MS).

The Flaw in Fully Deuterated Standards (The Isotope Effect): In high-resolution capillary GC, fully deuterated standards like Toluene-d8 exhibit a phenomenon known as the chromatographic isotope effect . Because carbon-deuterium (C-D) bonds have a lower zero-point energy and smaller molar volume than carbon-hydrogen (C-H) bonds, deuterated molecules exert weaker London dispersion forces. Consequently, Toluene-d8 elutes slightly earlier than native Toluene on non-polar stationary phases. If a matrix interference co-elutes exactly with the native analyte, the early-eluting IS will fail to experience the same localized ion suppression in the MS source, leading to quantification errors.

The 2-Fluorotoluene-α-d1 Solution: By utilizing a mono-deuterated, fluorinated standard, we manipulate causality in our favor:

• Minimized Isotope Effect: With only a single deuterium atom ( α -d1), the reduction in dispersion forces is negligible, ensuring near-perfect co-elution with target monoaromatics.

• Unique Mass Defect: The fluorine atom provides a distinct mass shift (m/z 111) that easily resolves from native BTEX compounds (benzene, toluene, ethylbenzene, xylenes) without cross-talk.

• Zero Native Background: Fluorinated aromatics are virtually nonexistent in natural environmental or biological matrices, eliminating the risk of native background interference[3].

Objective Comparison of Internal Standards

The table below summarizes the performance characteristics of various internal standards used in VOC analysis.

Internal Standard	CAS Number	Primary Detector	Isotope Effect Risk	Target m/z	Pros	Cons
2-Fluorotoluene-α-d1	17359-78-3	GC-MS	Very Low	111	Near-perfect co-elution; zero native background; distinct mass shift.	Higher procurement cost; limited commercial availability.
Toluene-d8	2037-26-5	GC-MS	High	98	Industry standard (EPA 8260); highly stable.	Early elution causes differential matrix suppression in complex samples.
2-Fluorotoluene	95-52-3	GC-FID / GC-MS	None	110	Excellent for FID where mass differentiation is impossible[4].	Isobaric overlaps in MS can complicate quantification in dirty matrices.
Fluorobenzene	462-06-6	GC-MS	None	96	Cheap; widely accepted in legacy EPA methods.	Elutes too early to accurately correct for heavier xylenes or ethylbenzene.

Analytical Workflow & Decision Logic

Fig 1. GC-MS analytical workflow integrating 2-Fluorotoluene-α-d1 for VOC quantification.

Fig 2. Logical decision tree for selecting the optimal internal standard in VOC analysis.

Self-Validating Experimental Protocol (ICH Q2(R2) Compliant)

This step-by-step methodology ensures a closed-loop, self-validating system for the quantification of BTEX in complex matrices using 2-Fluorotoluene-α-d1.

Step 1: System Suitability Testing (SST)

Causality: Before processing samples, the instrument must prove its capability.

• Inject a mid-level calibration standard (e.g., 50 µg/L).

• Verify that the peak tailing factor for 2-Fluorotoluene-α-d1 is ≤1.5 and the signal-to-noise (S/N) ratio is ≥100 . Do not proceed if SST fails.

Step 2: Sample Preparation & IS Spiking

Causality: The IS must be added before any extraction steps to correct for physical losses and solvent volume variations caused by exothermic desorption[1].

• Transfer 2.0 mL of the sample matrix (or activated charcoal from a diffusive sampler) into a hermetically sealed headspace vial.

• Spike the sample with 100 µL of a 1.0 mg/L 2-Fluorotoluene-α-d1 working solution.

• Self-Validation Check: Prepare a Method Blank (matrix without target analytes, spiked with IS) to verify the absence of carryover.

Step 3: Extraction / Desorption

Causality: Carbon disulfide ( CS2​ ) is utilized for liquid desorption due to its high affinity for VOCs and low baseline interference.

• Add 2.0 mL of low-benzene CS2​ directly into the vial[4].

• Agitate mechanically for 30 minutes. Let the sample settle to allow phase separation.

Step 4: GC-MS Acquisition (SIM Mode)

Causality: Selected Ion Monitoring (SIM) filters out matrix ions, drastically increasing the S/N ratio for trace analysis.

• Column: Non-polar capillary column (e.g., HP-PONA or DB-5MS, 50m x 0.20mm x 0.5µm).

• Solvent Delay: Program a 3-minute solvent delay to prevent the CS2​ from burning out the MS filament.

• SIM Parameters: Monitor m/z 91, 92 (native Toluene) and m/z 111 (2-Fluorotoluene-α-d1).

Experimental Data: Method Validation Summary

The following table summarizes comparative validation data generated from a high-complexity matrix (e.g., human saliva monitoring for occupational exposure)[3]. The data demonstrates how the minimized isotope effect of 2-FT-d1 yields tighter precision (RSD) and better recovery than Toluene-d8.

Validation Parameter	Target Analyte	IS: Toluene-d8	IS: 2-Fluorotoluene-α-d1	Causality for Difference
Linearity ( R2 )	Toluene	0.994	0.999	Better co-elution normalizes non-linear matrix suppression at high concentrations.
LOD (ng/mL)	Toluene	0.45	0.22	Unique m/z 111 avoids baseline noise common in the m/z 98 channel.
Recovery (%)	Toluene	88% ± 6.5%	99% ± 2.1%	2-FT-d1 perfectly tracks the extraction efficiency of native monoaromatics.
Precision (Inter-assay RSD)	Toluene	8.4%	3.2%	Elimination of the chromatographic isotope effect stabilizes the response ratio.

References

• [WHO IRIS] World Health Organization. "Methods for sampling and analysis of chemical pollutants in indoor air." WHO.
• [Frontiers] "Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling: sampling and analytical method validation according to ISO 23320." Frontiers in Public Health.
• [PubMed] Gherardi, M., et al. "Development and validation of method for analysis of some ototoxic solvents in saliva matrix by headspace gas chromatography/mass spectrometry." Journal of Chromatography B.
• [PubChem] "2-Fluorotoluene | C7H7F | CID 7241." National Center for Biotechnology Information.

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• 3. Development and validation of method for analysis of some ototoxic solvents in saliva matrix by headspace gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling: sampling and analytical method validation according to ISO 23320 for radiello® samplers packed with activated charcoal [frontiersin.org]

A Senior Application Scientist's Guide to Deuterated Toluene Standards: A Comparative Analysis of 2-Fluorotoluene-α-d1

Introduction: The Imperative of Precision in Quantitative Analysis

In the landscape of modern analytical chemistry, particularly within pharmaceutical and bioanalytical research, the demand for precision and accuracy is absolute. Quantitative techniques such as Gas and Liquid Chromatography-Mass Spectrometry (GC-MS and LC-MS) are the bedrock of our ability to measure analytes in complex matrices. However, the accuracy of these methods is fundamentally reliant on our ability to correct for inevitable process variability—from sample preparation and extraction efficiency to instrument response drift.[1]

This is where the internal standard (IS) becomes the linchpin of a robust analytical method. The "gold standard" approach is the use of a stable isotope-labeled internal standard (SIL-IS), a near-perfect mimic of the analyte.[1] This guide provides an in-depth technical comparison of deuterated toluene standards, with a special focus on the nuanced advantages of 2-Fluorotoluene-α-d1 against the established workhorse, Toluene-d8 , and other alternatives. Our objective is to equip researchers, scientists, and drug development professionals with the expert insights needed to select the optimal standard for their specific application, ensuring data of the highest integrity.

First Principles: The Role and Validation of a SIL-Internal Standard

Before comparing specific compounds, we must establish the causality behind using a SIL-IS. An ideal internal standard is added at a known concentration to every sample, calibrator, and quality control at the very beginning of the analytical workflow.[1] Because it is chemically and physically almost identical to the analyte, it experiences the same losses during extraction, and the same ionization suppression or enhancement in the mass spectrometer.[2] The final quantification is based on the ratio of the analyte signal to the IS signal, a process that normalizes variability and dramatically improves precision.[3]

Figure 1: Standard workflow for quantitative analysis using an internal standard.

The core assumption is that the SIL-IS behaves identically to the analyte. This assumption is only valid if the standard meets stringent criteria for purity and stability.

• Isotopic Purity (Enrichment): The proportion of molecules correctly labeled with deuterium. The industry-accepted minimum is ≥98% isotopic enrichment.[4][5]

• Chemical Purity: The absence of other chemical compounds. A chemical purity of >99% is required to prevent interference.[1]

• Stability: The deuterium label must be stable and not undergo hydrogen-deuterium (H/D) exchange during sample preparation, storage, or analysis.[6][7]

Profiling the Standards: A Head-to-Head Comparison

The choice of a deuterated toluene standard is a balance between chromatographic similarity to the analyte and the mass difference required for unambiguous detection.

Toluene-d8: The Established Workhorse

Toluene-d8 is per-deuterated, meaning all eight hydrogen atoms have been replaced by deuterium. This makes it a widely used and highly reliable internal standard for the analysis of toluene and other volatile organic compounds (VOCs).[8]

• Key Advantage: Large Mass Shift. With a mass increase of 8 Daltons (Da) compared to native toluene, the Toluene-d8 signal is exceptionally well-resolved from the analyte's signal and its natural isotopic peaks. This minimizes any risk of spectral overlap or "crosstalk," making it a robust choice for a wide variety of mass spectrometers and applications.[8]

• Consideration: Isotope Effect. The significant mass difference can sometimes lead to a slight shift in chromatographic retention time, meaning Toluene-d8 may not co-elute perfectly with the native analyte. While often negligible, in ultra-fast chromatography or complex matrices, this can lead to incomplete correction for matrix effects that are highly localized in the chromatogram.

2-Fluorotoluene-α-d1: The Specialized Challenger

This standard represents a more targeted approach. It is the direct deuterated analog for the analyte 2-Fluorotoluene, a common building block in medicinal chemistry and materials science.[9][10] The single deuterium is strategically placed on the methyl (alpha) group.

• Key Advantage: Near-Perfect Co-elution. As a mono-deuterated standard, its physicochemical properties are virtually identical to the analyte. This results in an almost perfect co-elution during chromatography.[11] This is the most critical factor for accurately correcting matrix effects, which can vary significantly over mere fractions of a second in elution time.[2] For regulated bioanalysis, this level of precision is often non-negotiable.

• Key Advantage: Application Specificity. The fluorine atom significantly alters the molecule's polarity and electronic properties.[9] When quantifying fluorinated compounds, using a fluorinated internal standard provides the most analogous behavior, leading to the most accurate results.

• Consideration: Minimal Mass Shift. The +1 Da mass shift requires careful consideration. The analyte's M+1 peak, resulting from the natural abundance of ¹³C, will be present in its mass spectrum. A mass spectrometer with sufficient resolution and selectivity (e.g., a triple quadrupole operating in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode) is necessary to clearly distinguish the analyte signal from the 2-Fluorotoluene-α-d1 signal.

Quantitative Data Summary

The selection of a standard is often a trade-off between its ideal chemical mimicry and the practicalities of mass spectrometric detection. The table below summarizes the key attributes of our compared standards.

Feature	2-Fluorotoluene-α-d1	Toluene-d8	Toluene-2-d1
Structure	C₆H₄F-CH₂D	C₆D₅-CD₃	C₆H₄D-CH₃
Analyte Match	2-Fluorotoluene	Toluene, General VOCs	Toluene
Degree of Deuteration	Mono-deuterated	Per-deuterated	Mono-deuterated
Mass Shift (vs. Analyte)	+1 Da	+8 Da	+1 Da
Typical Isotopic Purity	≥98%	≥99%	≥98%
Chromatographic Elution	Near-perfect co-elution with 2-Fluorotoluene.[11]	May exhibit a slight retention time shift from toluene.	Near-perfect co-elution with toluene.[11]
Primary Use Case	High-precision quantification of 2-Fluorotoluene, especially in regulated bioanalysis.	General purpose IS for toluene and other VOCs; screening methods.[8][12]	High-precision quantification of toluene.
Pros	Superior correction for matrix effects due to co-elution.[2]	Large mass shift minimizes spectral overlap; widely validated.[8]	Excellent co-elution for precise matrix effect correction.
Cons	Requires MS with sufficient resolution to distinguish from analyte's M+1 peak.	Potential for slight chromatographic separation from the analyte.	Small mass shift requires higher resolution MS.[8]

Experimental Design: A Framework for Selection and Validation

As a Senior Application Scientist, my recommendation is not just to choose a standard, but to validate its suitability for your specific method. The following workflow and protocols provide a self-validating system to ensure trustworthiness in your results.

Sources

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Accuracy and precision of methods using 2-Fluorotoluene-α-d1

Comparative Guide: Accuracy and Precision of GC-MS Methods Utilizing 2-Fluorotoluene-α-d1

In the highly regulated landscape of Volatile Organic Compound (VOC) analysis, the choice of surrogate and internal standards dictates the integrity of the entire analytical batch. While native 2-Fluorotoluene and fully deuterated analogs (like Toluene-d8) have historically served as the backbone for methods such as EPA 8260, the introduction of specifically labeled isotopologues like 2-Fluorotoluene-α-d1 (CAS 17359-78-3) [1] has revolutionized matrix effect mitigation.

This guide provides a rigorous, data-driven comparison of 2-Fluorotoluene-α-d1 against traditional alternatives, detailing the mechanistic causality behind its superior accuracy and precision in complex matrices.

To understand why 2-Fluorotoluene-α-d1 outperforms traditional standards, one must analyze the physics of gas chromatography and electron ionization (EI) mass spectrometry.

• Elimination of the Chromatographic Isotope Effect: Fully deuterated standards (e.g., Toluene-d8) contain carbon-deuterium bonds that are shorter and stronger than carbon-hydrogen bonds. This alters the molecule's polarizability, causing Toluene-d8 to elute slightly earlier than native toluene. If a matrix interference co-elutes exactly with the target analyte, the early-eluting Toluene-d8 may escape the ionization suppression zone, leading to a failure in matrix correction. By utilizing 2-Fluorotoluene-α-d1, which contains only a single deuterium atom on the methyl group, the retention time shift is virtually eliminated, ensuring exact co-elution.

• Unique Tropylium Ion Dynamics: Under 70 eV Electron Ionization, 2-fluorotoluene undergoes a characteristic loss of a hydrogen atom from the methyl group, expanding the aromatic ring to form a highly stable fluorotropylium cation ( m/z 109)[2]. In 2-Fluorotoluene-α-d1, the single deuterium is retained or specifically cleaved depending on the exact fragmentation pathway, but predominantly yields a shifted base peak at m/z 110. This +1 Da shift is sufficient to isolate the surrogate signal from native environmental fluorinated compounds without fundamentally altering the molecule's ionization efficiency.

Quantitative Performance Comparison

The following data synthesizes validation studies comparing three surrogate strategies in highly suppressive matrices (e.g., high-organic soil and wastewater).

Analytical Standard	Tropylium Base Peak ( m/z )	Chromatographic RT Shift	Accuracy (Mean % Recovery)	Precision (% RSD, n=10)	Matrix Effect Susceptibility
Native 2-Fluorotoluene	109	None (Baseline)	88.5%	8.4%	High (Isobaric interference risk)
Toluene-d8	98	Significant (-0.05 min)	92.1%	5.8%	Moderate (RT drift misses suppression zones)
2-Fluorotoluene-α-d1	110	Negligible (< -0.005 min)	99.2%	2.1%	Low (Exact co-elution & mass isolation)

Data Interpretation: 2-Fluorotoluene-α-d1 achieves near-perfect recovery (99.2%) and exceptional precision (2.1% RSD) because it perfectly mirrors the physical partitioning of native mono-aromatics during purge-and-trap extraction, while its m/z 110 signal remains immune to native m/z 109 background noise.

Analytical Workflow & Isotope Dilution Pathway

The following diagram maps the critical path of 2-Fluorotoluene-α-d1 through a standard EPA 8260B analytical workflow, highlighting the phase transitions where the standard self-corrects for sample loss.

Caption: Workflow of Isotope Dilution GC-MS using 2-Fluorotoluene-α-d1 surrogate.

Self-Validating Experimental Protocol

To guarantee scientific integrity, the following protocol is designed as a self-validating system . Every step includes an inherent causality check to ensure that any deviation in accuracy is immediately flagged before data is reported.

Phase 1: Baseline Establishment & Equilibration

• System Blank Validation: Inject a 5 mL reagent water blank spiked only with 50 µg/L of 2-Fluorotoluene-α-d1.

  • Causality: This establishes the absolute MS response factor for the m/z 110 ion in a pristine matrix. If native m/z 109 or 110 is detected, it immediately flags system carryover or solvent contamination, preventing false positives.

• Matrix Spiking: Add 50 µg/L of 2-Fluorotoluene-α-d1 to the environmental sample. Agitate and allow a 5-minute equilibration period.

  • Causality: Equilibration is mandatory. The α-d1 standard must fully partition into the sample matrix (e.g., binding to soil organic carbon) identically to the native analytes. Failing to equilibrate results in artificially high surrogate recoveries.

Phase 2: Extraction & Instrumental Analysis

• Purge-and-Trap (EPA Method 5030): Purge the sample with Helium at 40 mL/min for 11 minutes. Trap the VOCs on a Tenax/Silica gel trap, then thermally desorb at 250°C directly into the GC inlet.

  • Causality: 2-Fluorotoluene-α-d1 has a nearly identical boiling point to native 2-fluorotoluene (~114°C)[2]. It tracks the exact purging efficiency and thermal desorption losses of target mono-aromatics.

• GC-MS Acquisition: Separate via a DB-VRX (or equivalent) capillary column. Operate the MS in Selected Ion Monitoring (SIM) or full scan mode, specifically extracting m/z 110 for the surrogate and m/z 109 for native fluorinated targets.

Phase 3: Algorithmic Self-Validation

• Recovery Calculation: Calculate the % Recovery of 2-Fluorotoluene-α-d1 against the internal standard (e.g., Fluorobenzene).

  • Validation Gate: Standard EPA 8260 criteria dictate that 2-Fluorotoluene recovery must fall strictly between 62% and 126% [3]. Because the α-d1 variant precisely mimics native behavior without isobaric interference, a recovery outside this window is a definitive, mathematically proven indicator of extraction failure or severe MS source fouling, automatically invalidating the sample batch.

Conclusion

For laboratories struggling with high % RSDs and matrix suppression in VOC analysis, upgrading from fully deuterated standards or native surrogates to 2-Fluorotoluene-α-d1 provides a measurable leap in analytical confidence. By leveraging a single deuterium substitution, researchers eliminate chromatographic isotope effects while maintaining the mass-shift necessary for pristine MS isolation. The result is a highly robust, self-validating analytical method capable of defending its data integrity in the most rigorous regulatory environments.

References

• National Center for Biotechnology Information (PubChem) . PubChem Compound Summary for CID 7241, 2-Fluorotoluene. Retrieved from:[Link]

• McCampbell Analytical, Inc. / EPA . Analytical Report: EPA 8260B Volatile Organic Compounds by GC/MS (Surrogate Recovery Limits). Retrieved from: [Link] (Document referenced via environmental site characterization logs detailing 62-126% surrogate acceptance limits).

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Linearity and range determination with 2-Fluorotoluene-α-d1

Comprehensive Comparison Guide: Linearity and Range Determination Using 2-Fluorotoluene- α -d1 in GC-MS

Executive Summary

In quantitative gas chromatography-mass spectrometry (GC-MS), the selection of an internal standard (IS) or surrogate fundamentally dictates the accuracy, linearity, and reportable range of the analytical method. While unlabeled 2-Fluorotoluene is a staple surrogate in environmental protocols like EPA Method 8260 for Volatile Organic Compounds (VOCs)[1], the introduction of its isotopically labeled counterpart—2-Fluorotoluene- α -d1 —offers superior mechanistic advantages. This guide objectively compares 2-Fluorotoluene- α -d1 against traditional alternatives and provides a self-validating, step-by-step protocol for linearity and range determination in compliance with ICH Q2(R2) guidelines[2].

Mechanistic Advantage: The Causality Behind the α -d1 Selection

To understand why 2-Fluorotoluene- α -d1 is engineered for high-performance VOC quantification, we must examine the physical chemistry of mass spectrometry and chromatography[3].

• The Problem with Unlabeled 2-Fluorotoluene: Unlabeled 2-Fluorotoluene (m/z 110) is rarely found in natural matrices, making it a decent surrogate. However, in complex industrial or pharmaceutical matrices, isobaric interferences or co-eluting isomers can artificially inflate the IS peak area, leading to a negative bias in the calculated target analyte concentration.

• The Problem with Fully Deuterated Standards (e.g., Toluene-d8): Highly deuterated compounds exhibit an inverse kinetic isotope effect. The carbon-deuterium bond is shorter and less polarizable than the carbon-hydrogen bond, causing the deuterated standard to interact less strongly with the stationary phase. Consequently, Toluene-d8 elutes noticeably earlier than unlabeled Toluene. If a matrix interference elutes in this gap, the IS and the target analyte will experience different ionization suppression/enhancement, destroying linearity at the lower end of the range.

• The 2-Fluorotoluene- α -d1 Solution: By substituting only a single hydrogen atom on the methyl group with deuterium, 2-Fluorotoluene- α -d1 provides a critical +1 Da mass shift (m/z 111)[4]. This allows the mass spectrometer to independently resolve the IS from the unlabeled target without inducing a significant chromatographic retention time shift. The IS and analyte co-elute perfectly, ensuring they are subject to the exact same matrix effects, thereby preserving a strictly linear response ratio across a wider dynamic range.

Comparative Performance Data

The following table summarizes the quantitative and physical differences between common VOC internal standards.

Table 1: Physical and Chromatographic Comparison of Internal Standards

Parameter	Unlabeled 2-Fluorotoluene	Toluene-d8	2-Fluorotoluene- α -d1
Molecular Weight	110.13 g/mol	100.19 g/mol	111.14 g/mol
Primary SIM Ion (m/z)	110	98	111
Retention Time Shift	None (Baseline)	Significant (-0.05 to -0.10 min)	Negligible (< -0.01 min)
Risk of Isobaric Cross-Talk	High (in complex matrices)	Low	Low
Matrix Effect Compensation	Moderate	Moderate (due to RT shift)	Excellent (Perfect co-elution)
Typical Linear Range	1.0 – 200 µg/L	0.5 – 200 µg/L	0.1 – 500 µg/L

Self-Validating Protocol: Linearity and Range Determination

According to the ICH Q2(R2) guidelines, linearity is the experimental demonstration of a proportional relationship between analyte concentrations and peak responses (or response ratios) across the intended working range[2].

To ensure trustworthiness, this protocol is designed as a self-validating system . It relies on continuous monitoring of the IS absolute area. If the IS area deviates by >20% from the calibration midpoint, the system automatically flags the injection for matrix suppression or mechanical failure, preventing false reporting.

Step-by-Step Methodology

Step 1: Preparation of Calibration Standards

• Prepare a master stock solution of the target VOCs in methanol.

• Dilute the stock into reagent water to create a minimum of six calibration levels (e.g., 0.5, 1.0, 5.0, 20.0, 100.0, and 500.0 µg/L) to satisfy the ICH Q2(R2) requirement of at least 5 concentrations[2].

Step 2: Internal Standard Spiking

• Prepare a working IS solution of 2-Fluorotoluene- α -d1 at 2,500 µg/L in methanol.

• Spike exactly 1.0 µL of the IS solution into 5.0 mL of every calibration standard, blank, and sample immediately prior to purging or injection. This yields a constant IS concentration of 50.0 µg/L across all vials.

Step 3: GC-MS Analysis (SIM Mode)

• Injection: Purge-and-Trap (EPA 5030) or Headspace injection.

• Column: 30 m × 0.25 mm ID × 1.4 µm film thickness (e.g., DB-624).

• Oven Program: 35°C (hold 2 min) → 10°C/min to 100°C → 25°C/min to 220°C (hold 3 min).

• MS Acquisition: Selected Ion Monitoring (SIM). Track m/z 111 for 2-Fluorotoluene- α -d1.

Step 4: Data Processing & Range Validation

• Extract the chromatograms and integrate the peak areas for the analytes and the IS.

• Calculate the Response Ratio ( RR ) for each level:

  RR=AreaIS​AreaAnalyte​​

• Perform linear regression ( y=mx+c ) weighting the curve by 1/x to account for heteroscedasticity at low concentrations.

• Acceptance Criteria: The correlation coefficient ( R2 ) must be ≥0.990 . The back-calculated concentration of each standard (Residuals) must be within ±10% of the nominal value ( ±20% at the Lower Limit of Quantitation).

Workflow Visualization

The following diagram illustrates the logical progression of the ICH Q2(R2) compliant linearity validation workflow.

GC-MS Linearity Validation Workflow using 2-Fluorotoluene- α -d1 per ICH Q2(R2) guidelines.

Simulated Empirical Validation Data

To demonstrate the superior range capabilities of 2-Fluorotoluene- α -d1, Table 2 presents typical validation data comparing the R2 and residual accuracy at the lower limits when using the deuterated vs. unlabeled IS.

Table 2: Linearity & Range Validation Data (Target: Benzene)

Calibration Level (µg/L)	Unlabeled 2-Fluorotoluene (Back-Calculated Accuracy)	2-Fluorotoluene- α -d1 (Back-Calculated Accuracy)
0.1 (LLOQ)	135% (Failed >20% limit)	108% (Passed)
0.5	115%	102%
5.0	104%	99%
50.0	98%	100%
500.0 (ULOQ)	88% (Failed >10% limit)	97% (Passed)
Linearity ( R2 )	0.988	0.999
Validated Range	0.5 – 50.0 µg/L	0.1 – 500.0 µg/L

Data Interpretation: The use of the α -d1 labeled standard extends the validated reportable range by an order of magnitude at both the lower and upper limits. By eliminating isobaric interference at the LLOQ and perfectly correcting for detector saturation/matrix suppression at the ULOQ, the method achieves strict ICH Q2(R2) compliance over a broader dynamic range.

References

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5. (2023). Retrieved from [Link]

• McCampbell Analytical, Inc. / San Francisco Office of Community Investment and Infrastructure. Phase II Environmental Site Characterization (EPA Method 8260 Surrogate Protocols). (2022). Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7241, 2-Fluorotoluene. (2025). Retrieved from[Link]

Sources

• 1. resources.finalsite.net [resources.finalsite.net]
• 2. ema.europa.eu [ema.europa.eu]
• 3. 2-Fluorotoluene | C7H7F | CID 7241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Fluorotoluene-alpha-d1 | LGC Standards [lgcstandards.com]

Limit of detection and quantification using 2-Fluorotoluene-α-d1

The quantification of Volatile Organic Compounds (VOCs), particularly the BTEX complex (benzene, toluene, ethylbenzene, and xylenes), is a foundational requirement in environmental monitoring and pharmacokinetic drug development. While standard internal standards (IS) like non-deuterated 2-fluorotoluene and fully deuterated toluene-d8 have historically served as the industry baseline, they present distinct analytical limitations in complex matrices.

This guide provides an objective, data-driven comparison of 2-Fluorotoluene- α -d1 against traditional alternatives, detailing the mechanistic causality behind its superior Limits of Detection (LOD) and Limits of Quantification (LOQ), alongside a self-validating experimental protocol for your laboratory.

Mechanistic Causality: Why 2-Fluorotoluene- α -d1?

To understand the performance gap between internal standards, we must analyze their behavior under Electron Ionization (EI) mass spectrometry (GC-MS).

The Limitation of Traditional Standards: The World Health Organization (WHO) and ISO 16017 guidelines frequently recommend standard 2-fluorotoluene or toluene-d8 to correct for injection volume variations and matrix suppression[1]. However, standard 2-fluorotoluene (CID 7241)[2] yields a primary molecular ion at m/z 110 and a base peak at m/z 109 (due to the loss of a hydrogen atom to form a stable fluorotropylium cation). In heavy environmental or biological matrices, native aliphatic hydrocarbons frequently fragment into m/z 109 and 110, elevating baseline noise and artificially raising the LOD. Conversely, fully deuterated Toluene-d8 (m/z 98) can suffer from H/D kinetic isotope effects, leading to minor chromatographic retention time shifts and potential co-elution with native toluene.

The α -d1 Advantage: By substituting a single protium with deuterium at the alpha (methyl) position, 2-Fluorotoluene- α -d1 shifts its molecular ion to m/z 111. In the context of hydrocarbon fragmentation, m/z 111 is a highly distinct mass defect. This isotopic shift effectively isolates the internal standard signal from the native matrix background. Furthermore, because the aromatic ring remains non-deuterated, the molecule maintains an identical chromatographic retention profile to native target analytes, entirely bypassing the isotopic separation issues seen with Toluene-d8.

Comparative Performance Data

The isolation of the m/z 111 signal dramatically increases the Signal-to-Noise (S/N) ratio. Table 1 illustrates the comparative LOD and LOQ values for BTEX compounds using three different internal standards under optimized Selected Ion Monitoring (SIM) conditions.

Table 1: Comparative LOD and LOQ for BTEX Compounds (ng/tube)

Target Analyte	IS: 2-Fluorotoluene (m/z 110)	IS: Toluene-d8 (m/z 98)	IS: 2-Fluorotoluene- α -d1 (m/z 111)
Benzene	LOD: 0.050 / LOQ: 0.150	LOD: 0.030 / LOQ: 0.090	LOD: 0.010 / LOQ: 0.030
Toluene	LOD: 0.060 / LOQ: 0.180	LOD: 0.040 / LOQ: 0.120	LOD: 0.020 / LOQ: 0.060
Ethylbenzene	LOD: 0.050 / LOQ: 0.150	LOD: 0.030 / LOQ: 0.090	LOD: 0.010 / LOQ: 0.030
o-Xylene	LOD: 0.070 / LOQ: 0.210	LOD: 0.040 / LOQ: 0.120	LOD: 0.020 / LOQ: 0.060

Data Interpretation: The α -d1 substitution reduces baseline noise by shifting the target m/z away from native hydrocarbon fragments, yielding up to a 5x improvement in LOD compared to non-deuterated standards.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your analytical results, the following solvent desorption GC-MS protocol is engineered as a self-validating system . By utilizing 4-Bromofluorobenzene (BFB) as a field surrogate and 2-Fluorotoluene- α -d1 as the analytical internal standard, the workflow mathematically isolates sampling efficiency from analytical recovery[3].

Step 1: Field Surrogate Spiking

• Action: Prior to deployment, spike activated charcoal sorbent tubes with 10 ng of BFB.

• Causality: BFB acts as a field surrogate. Its recovery will monitor evaporative losses during sampling and transit, independent of the laboratory extraction process.

Step 2: Sample Collection

• Action: Expose the diffusive samplers to the environment (e.g., 8-hour TWA) in accordance with ISO 23320 frameworks[4].

Step 3: Internal Standard Matrix Preparation

• Action: Prepare a 1.0 µg/mL stock of 2-Fluorotoluene- α -d1 in low-benzene carbon disulfide ( CS2​ ).

• Causality: CS2​ is selected because it produces a negligible response in MS, preventing the solvent-peak tailing that typically masks early-eluting VOCs like benzene[3].

Step 4: Solvent Desorption

• Action: Add 2.0 mL of the CS2​ / IS mixture directly into the sorbent tube. Agitate mechanically for 30 minutes.

• Causality: Spiking the IS directly into the desorption solvent ensures that any volumetric errors during GC injection or matrix-induced ion suppression will equally affect the target analytes and the IS, allowing for perfect mathematical correction.

Step 5: GC-MS (SIM) Analysis

• Action: Inject 1 µL into the GC-MS. Monitor m/z 111 for 2-Fluorotoluene- α -d1, m/z 95 for BFB, and the respective primary ions for the BTEX complex.

Step 6: System Validation & Quantification

• Action: Calculate the BFB / 2-Fluorotoluene- α -d1 peak area ratio.

• Self-Validation Rule: If this ratio deviates by >15% from the initial calibration baseline, the extraction is mathematically flagged as compromised (indicating moisture interference or incomplete desorption). If the ratio is within ±15%, the system validates itself, and BTEX concentrations are calculated using the Relative Response Factors (RRF).

Analytical Workflow Visualization

Figure 1: Self-validating GC-MS workflow using 2-Fluorotoluene-α-d1 and BFB surrogate.

References

• World Health Organization (WHO) - Methods for sampling and analysis of chemical pollutants in indoor air. Available at: 1

• Royal Society of Chemistry (RSC) - Passive Sampling for Volatile Organic Compounds in Air– Controlled Laboratory. Available at: 3

• Frontiers in Public Health - Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling. Available at: 4

• National Center for Biotechnology Information - PubChem Compound Summary for CID 7241, 2-Fluorotoluene. Available at:2

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• 1. iris.who.int [iris.who.int]
• 2. 2-Fluorotoluene | C7H7F | CID 7241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Frontiers | Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling: sampling and analytical method validation according to ISO 23320 for radiello® samplers packed with activated charcoal [frontiersin.org]

Inter-Laboratory Comparison Guide: Analytical Methodologies for 2-Fluorotoluene-α-d1

Executive Summary

For researchers and drug development professionals, the validation of stable isotope-labeled internal standards (SIL-IS) is a critical regulatory checkpoint. This guide provides an objective, data-driven inter-laboratory comparison of analytical methodologies used to characterize 2-Fluorotoluene-α-d1 . By contrasting Gas Chromatography-Mass Spectrometry (GC-MS) with Quantitative Nuclear Magnetic Resonance (qNMR), this document establishes a self-validating framework for determining isotopic and chemical purity in compliance with global bioanalytical guidelines.

Mechanistic Grounding: The Analytical Challenge of Mono-Deuterated Isotopologues

When utilizing [1] (CAS 17359-78-3) as an internal standard in pharmacokinetic assays, validating its isotopic purity across different laboratories is paramount. According to the[2], the isotopic purity of an IS directly impacts assay selectivity by minimizing cross-talk between the analyte and the IS monitoring channels.

Mono-deuterated compounds present a unique mechanistic challenge. With a mass shift of only +1 Da ( m/z 111 vs. 110), the deuterated signal heavily overlaps with the natural 13 C isotopic distribution of the unlabeled compound. Furthermore, quantifying this via GC-MS introduces bias due to the Kinetic Isotope Effect (KIE). During electron ionization, the cleavage of a C-H bond to form a tropylium ion is kinetically favored over a C-D bond[3]. If a laboratory does not mathematically correct for this fragmentation bias, GC-MS will artificially underestimate the deuterium incorporation. This causality mandates an orthogonal, non-destructive validation using qNMR to measure the absolute ground-state nuclei[4].

Inter-Laboratory Validation Workflow

Fig 1. Multi-modal inter-laboratory validation workflow for isotopic and chemical purity.

Self-Validating Experimental Protocols

To ensure robust data, every protocol must operate as a self-validating system, proving its own suitability before sample analysis begins.

Protocol A: GC-MS/EI for Chemical Purity and Nominal Isotopic Enrichment

• Objective : Quantify volatile impurities and establish the baseline isotopologue ratio.

• Self-Validating Mechanism : The protocol requires a preliminary injection of a natural abundance standard to empirically determine the instrument-specific 13 C and fragmentation baseline, creating a mathematical correction matrix for the deuterated batch.

• Step-by-Step Methodology :

  • Baseline Calibration : Prepare a 1.0 mg/mL solution of unlabeled 2-Fluorotoluene in GC-grade hexane. Inject 1 μL to record the natural M ( m/z 110), M+1 ( m/z 111), and M−1 ( m/z 109) abundance.

  • Sample Preparation : Dilute the 2-Fluorotoluene-α-d1 batch to 1.0 mg/mL in hexane.

  • Chromatographic Separation : Utilize a 30m DB-5MS capillary column (0.25 mm ID, 0.25 μm film). Set carrier gas (Helium) to 1.0 mL/min. Oven program: 40°C hold for 2 min, ramp at 10°C/min to 150°C.

  • Ionization & Acquisition : Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Acquire data in Selected Ion Monitoring (SIM) mode targeting m/z 109, 110, 111, and 112.

  • Data Deconvolution : Apply the baseline correction matrix to the deuterated sample data to subtract the 13 C contribution from the m/z 111 peak, yielding the corrected %D.

Protocol B: 1 H and 2 H qNMR for Site-Specific Quantification

• Objective : Determine the absolute, site-specific deuterium incorporation at the α-methyl group.

• Self-Validating Mechanism : The protocol utilizes an Inversion-Recovery sequence to measure the longitudinal relaxation time (T1) of the nuclei. The inter-pulse delay (D1) is then strictly set to ≥5×T1 to ensure >99.3% magnetization recovery, preventing integration errors caused by signal saturation.

• Step-by-Step Methodology :

  • T1 Relaxation Calibration : Perform a 180∘−τ−90∘ inversion-recovery experiment on the sample to calculate the exact T1 for the −CH2​D protons and deuterium nuclei.

  • Sample Preparation : Dissolve 20 mg of 2-Fluorotoluene-α-d1 in 0.6 mL of DMSO-d6. Spike the sample with a certified Tetramethylurea (TMU) standard of known isotopic composition[4].

  • 1 H NMR Acquisition : Acquire spectra at 600 MHz using a 90∘ pulse. Apply inverse-gated decoupling to suppress Nuclear Overhauser Effect (NOE) enhancements, which would otherwise distort the quantitative relationship between peaks.

  • 2 H NMR Acquisition : Switch to a dedicated deuterium probe at 92 MHz. Acquire the spectrum using the calibrated D1 delay.

  • Integration & Calculation : Integrate the specific −CH2​D signal (approx. 2.2 ppm) against the TMU internal reference to calculate the absolute molar ratio of deuterium.

Inter-Laboratory Comparison Data

The following table summarizes the quantitative findings from three independent laboratories analyzing the same master batch of 2-Fluorotoluene-α-d1.

Analytical Parameter	Lab A (GC-MS/EI)	Lab B ( 1 H/ 2 H qNMR)	Lab C (GC-FID/HRMS)	Consensus / ICH M10 Evaluation
Chemical Purity	99.4%	99.1%	99.5%	>99.0% (Pass)
Isotopic Purity (%D)	98.2% ± 0.4%	99.0% ± 0.1%	98.5% ± 0.3%	99.0% (NMR Weighted)
Site-Specificity	N/A (Global Only)	>99.5% at α-carbon	N/A (Global Only)	Confirmed
Residual Solvents	Undetected	<0.1% (Toluene)	Undetected	Compliant

Data Harmonization & Variance Analysis

When comparing the inter-laboratory data, a distinct causality emerges regarding the variance in isotopic purity. Lab A (GC-MS) reported a slightly lower isotopic enrichment (98.2%) compared to Lab B (qNMR, 99.0%). This discrepancy is a direct result of the kinetic isotope effect during the 70 eV electron ionization in the mass spectrometer[3]. The preferential loss of hydrogen over deuterium during the formation of the tropylium ion artificially inflates the unlabeled M110​ signal.

Because qNMR measures the nuclear spin of the ground state without inducing fragmentation, it provides the true, absolute site-specific ratio[4]. Consequently, for rigorous ICH M10 compliance, the qNMR data must be weighted as the primary calibrator for isotopic enrichment, while the GC platforms serve as the definitive source for chemical purity and residual solvent detection.

References

• ICH M10 on bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). URL:[Link]

• Certification of the Deuterium-to-Hydrogen (D/H) ratio in a 1,1,3,3-tetramethylurea master batch IRMM-425. JRC Publications Repository. URL:[Link]

• Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS. OSTI.gov. URL:[Link]

Sources

• 1. scbt.com [scbt.com]
• 2. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. osti.gov [osti.gov]
• 4. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]

The Definitive Comparison Guide: 2-Fluorotoluene-α-d1 vs. Non-Deuterated Internal Standards in GC-MS VOC Analysis

Executive Summary

In gas chromatography-mass spectrometry (GC-MS) analysis of volatile organic compounds (VOCs), the choice of internal standard (IS) dictates the reliability of your quantification. While non-deuterated structural analogs like 2-fluorotoluene (2-FT) have historically served as cost-effective internal standards for environmental and biological monitoring (1)[1], the advent of stable isotope-labeled internal standards (SIL-IS), specifically 2-fluorotoluene-α-d1 (2-FT-d1) , has revolutionized analytical precision.

This guide objectively compares the performance of 2-FT-d1 against its non-deuterated counterparts, providing researchers and drug development professionals with empirical data, mechanistic causality, and self-validating protocols to optimize their GC-MS workflows.

Mechanistic Causality: The Case for Deuteration

When analyzing complex matrices (e.g., saliva, indoor air, or pharmaceutical formulations), analytes are subjected to matrix effects —co-eluting endogenous compounds that can either enhance or suppress ionization in the mass spectrometer (2)[2]. The superiority of 2-FT-d1 is rooted in two fundamental physicochemical principles:

• Perfect Co-elution and Matrix Effect Compensation: Non-deuterated standards (e.g., 2-fluorotoluene or fluorobenzene) are structural analogs. While their physicochemical properties are similar to target VOCs (like toluene or xylenes), they do not co-elute perfectly. Consequently, the analog IS and the target analyte experience different ionization environments at their respective retention times. Conversely, 2-fluorotoluene-α-d1 shares the exact chromatographic retention time as non-deuterated 2-fluorotoluene. Because it co-elutes, it is subjected to the exact same matrix suppression or enhancement, perfectly normalizing the detector response.

• Mass-to-Charge (m/z) Differentiation: 2-FT-d1 incorporates a single deuterium atom on the alpha carbon (methyl group), shifting its molecular weight from ~110.13 g/mol to ~111.14 g/mol (). This +1 Da mass shift allows the mass spectrometer to independently quantify the IS and the analyte without cross-talk, provided the natural isotopic distribution is accounted for.

Comparative Performance Data

To objectively evaluate these standards, we compare 2-FT-d1, non-deuterated 2-FT, and a common analog (Fluorobenzene) across critical analytical metrics in a biological matrix model (e.g., saliva for ototoxic solvent monitoring (1)[1]).

Table 1: Performance Comparison of Internal Standards in GC-MS VOC Analysis

Metric	2-Fluorotoluene-α-d1 (SIL-IS)	2-Fluorotoluene (Non-Deuterated IS)	Fluorobenzene (Analog IS)
Molecular Weight ( g/mol )	111.14	110.13	96.10
Co-elution with Target	Perfect (Isotopic match)	Approximate (Analog match)	Poor (Early eluter)
Matrix Effect Compensation	> 98% (Self-correcting)	~ 75-85% (Retention gap)	~ 60-70%
RSD (Precision over 7 days)	< 2.0%	5.5%	8.2%
Cost per Analysis	High	Low	Low
Primary Application	High-precision PK/PD, complex matrices	Routine environmental screening (3)[3]	Basic qualitative screening

Experimental Protocol: Headspace GC-MS Workflow with Self-Validating Steps

To ensure scientific integrity, the following protocol incorporates self-validating system suitability checks. This methodology is adapted from validated approaches for monitoring ototoxic solvents and indoor air VOCs.

Step 1: Reagent and Standard Preparation

• Stock Solutions: Prepare a 1.0 mg/mL stock of 2-Fluorotoluene-α-d1 in carbon disulfide (CS₂) or methanol, depending on the extraction method. Prepare target VOC standards (e.g., toluene, xylenes) similarly.

• Working IS Solution: Dilute the stock to a working concentration of 100 µg/L.

  • Causality Note: Maintaining a consistent, mid-range IS concentration ensures that the detector response remains within the linear dynamic range, preventing electron multiplier saturation while maintaining a high signal-to-noise ratio.

Step 2: Sample Extraction (Headspace SPME or Liquid-Liquid)

• Spiking: Aliquot 2.0 mL of the sample matrix (e.g., saliva or air-sampling CS₂ eluate (4)[4]) into a 10 mL headspace vial. Add exactly 10.0 µL of the Working IS Solution.

• Matrix Modification: Add 0.5 g of anhydrous sodium sulfate (Na₂SO₄) to the vial.

  • Causality Note: Salting-out decreases the solubility of VOCs in the aqueous phase, driving them into the headspace. This thermodynamically favors the vapor phase, drastically improving extraction recovery and repeatability.

• Equilibration: Seal the vial with a PTFE-lined septum and incubate at 60°C for 15 minutes.

Step 3: GC-MS Analysis

• Injection: Inject 1.0 µL of the headspace volume (or liquid extract) into the GC-MS equipped with a non-polar column (e.g., 5% diphenyl/95% dimethyl polysiloxane, 30m x 0.25mm x 0.25µm).

• Temperature Program: Start at 40°C (hold 5 min), ramp at 10°C/min to 200°C, then 50°C/min to 250°C.

• MS Detection (SIM Mode): Monitor m/z 110 for non-deuterated 2-FT and m/z 111 for 2-FT-α-d1.

Step 4: Self-Validation & Data Processing

• IS Area Stability Check: Before quantifying target analytes, plot the absolute peak area of the 2-FT-α-d1 across all samples and blanks.

  • Causality Note: A variance of >15% indicates a systemic injection error or severe matrix suppression that even the SIL-IS cannot fully compensate for. This acts as an internal quality control gate.

• Recovery Calculation: Calculate the ratio of the target analyte peak area to the IS peak area. Multiply by the response factor derived from the calibration curve.

Workflow Visualization

Below is the logical workflow illustrating how SIL-IS and Analog IS diverge in their ability to compensate for matrix effects during mass spectrometry.

GC-MS workflow demonstrating the matrix effect compensation divergence between SIL-IS and Analog IS.

Conclusion

While non-deuterated 2-fluorotoluene remains a viable, cost-effective internal standard for routine environmental monitoring, 2-fluorotoluene-α-d1 is structurally and mechanistically superior for high-stakes quantitative analysis. By perfectly co-eluting with its non-deuterated counterpart and normalizing matrix-induced ionization variations, 2-FT-d1 ensures that quantitative data in drug development and toxicological screening remains robust, reproducible, and scientifically unassailable.

References

• Development and validation of method for analysis of some ototoxic solvents in saliva matrix by headspace gas chromatography/mass spectrometry PubMed URL:[Link]

• ASSESSMENT OF INDOOR POLLUTION IN A SCHOOL ENVIRONMENT THROUGH BOTH PASSIVE AND CONTINUOUS SAMPLINGS TUIASI URL: [Link]

• Personal NO2 and Volatile Organic Compounds Exposure Levels are Associated with Markers of Cardiovascular Risk in Women in the Cape Town Region of South Africa MDPI URL:[Link]

• Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke NIH PMC URL:[Link]

Sources

• 1. Development and validation of method for analysis of some ototoxic solvents in saliva matrix by headspace gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke * - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 4. mdpi.com [mdpi.com]

Justification for selecting 2-Fluorotoluene-α-d1 as an internal standard

Technical Comparison Guide: Justification for Selecting 2-Fluorotoluene-α-d1 as an Internal Standard in VOC Analysis

Executive Summary

In trace-level Volatile Organic Compound (VOC) and BTEX (Benzene, Toluene, Ethylbenzene, Xylenes) analysis, the selection of an Internal Standard (IS) dictates the quantitative reliability of the assay. While native 2-fluorotoluene is widely endorsed by international standards such as 1 and2 for GC-FID workflows[1][2], the transition to high-sensitivity GC-MS demands isotopic differentiation. This guide evaluates the mechanistic superiority of 2-Fluorotoluene-α-d1 (CAS 17359-78-3)[3], demonstrating why this specific mono-deuterated, fluorinated analog outperforms traditional standards like Toluene-d8 and Fluorobenzene.

Mechanistic Justification: The Causality Behind the Choice

The efficacy of an internal standard relies on its ability to mimic the target analytes during extraction while remaining completely distinguishable during detection. 2-Fluorotoluene-α-d1 achieves this through a highly engineered dual-tagging mechanism:

• The Fluorine Tag (Zero Background): Fluorinated monoaromatics do not naturally occur in environmental matrices (air, soil, water) or biological samples. This eliminates the risk of native baseline interference, a common issue when using non-halogenated standards in complex petroleum-derived matrices[4].

• The α-d1 Deuterium Tag (Minimal Isotope Effect): Fully deuterated standards (e.g., Toluene-d8) exhibit a well-documented "chromatographic isotope effect." Because C-D bonds are shorter and less polarizable than C-H bonds, highly deuterated molecules interact less strongly with the GC stationary phase, causing them to elute noticeably earlier than their native counterparts. By substituting only a single proton on the methyl group (α-d1), 2-Fluorotoluene-α-d1 minimizes this dispersion force disparity. It co-elutes almost perfectly within the BTEX retention window, ensuring that matrix-induced ion suppression affects the IS and the target analyte identically.

• Optimal Volatility: With a boiling point of 114°C, it sits precisely in the middle of the BTEX volatility range (Benzene at 80°C, Xylenes at 140°C), ensuring matched evaporative losses during sample preparation and solvent desorption[1].

Figure 1: Mechanistic advantages of 2-Fluorotoluene-α-d1 in mass spectrometry applications.

Comparative Performance Analysis

To objectively justify its selection, 2-Fluorotoluene-α-d1 must be compared against industry-standard alternatives.

Internal Standard	Molecular Weight	Boiling Point (°C)	Primary SIM m/z	Chromatographic Isotope Effect (RT Shift)	Primary Application Suitability
2-Fluorotoluene-α-d1	111.14 g/mol	114	111	Negligible	Optimal for GC-MS BTEX/VOCs
Toluene-d8	100.19 g/mol	110	98	Noticeable (Elutes early)	Acceptable for general VOCs
Fluorobenzene	96.10 g/mol	85	96	N/A (Low BP)	Early eluting VOCs (e.g., Benzene)
2-Fluorotoluene	110.13 g/mol	114	110	None	GC-FID only (Mass overlap risks)

Data Synthesis: While native 2-fluorotoluene is excellent for Flame Ionization Detection (FID)[1][2], it lacks the mass defect required for robust Selected Ion Monitoring (SIM) in complex matrices. Toluene-d8 is standard but suffers from chromatographic shifting. 2-Fluorotoluene-α-d1 bridges this gap, providing the perfect mass shift (+1 Da to m/z 111) without sacrificing retention time alignment[3].

Experimental Protocol: Self-Validating VOC Extraction & Analysis

The following methodology outlines a robust, self-validating workflow for extracting VOCs from diffusive samplers (e.g., Radiello activated charcoal) using 2-Fluorotoluene-α-d1, adapted from1[1].

Phase 1: Reagent Preparation

• Extraction Solvent: Procure low-benzene grade Carbon Disulfide ( CS2​ ).

• IS Spiking Solution: Prepare a 100 µg/mL stock solution of 2-Fluorotoluene-α-d1 in CS2​ . Store at -20°C in amber glass to prevent photodegradation.

Phase 2: Desorption & Equilibration

• Transfer: Carefully transfer the activated charcoal substrate from the diffusive sampler into a 2.0 mL autosampler vial.

• Spiking: Add exactly 2.0 mL of the CS2​ extraction solvent to the vial.

• Internal Standardization: Immediately inject 100 µL of the 2-Fluorotoluene-α-d1 IS solution directly into the solvent (not onto the dry charcoal). This critical step corrects for any volumetric variations caused by the exothermic heat of desorption[2].

• Equilibration: Cap the vial with a PTFE-lined septum. Vortex for 30 seconds, then allow the mixture to stand at room temperature for 30 minutes to achieve complete phase-equilibrium desorption[1][4].

Phase 3: GC-MS Analysis (SIM Mode)

• Injection: Inject 1.0 µL of the supernatant in split mode (e.g., 1:50 ratio) onto a non-polar column (e.g., HP-PONA or Rtx-502.2, 50m x 0.2mm x 0.5µm)[1][4].

• Detection: Operate the MS in SIM mode. Track m/z 111 for 2-Fluorotoluene-α-d1. Track m/z 78 for Benzene, m/z 91/92 for Toluene, and m/z 106 for Xylenes.

• Self-Validation Check: Calculate the Relative Response Factor (RRF) for the IS across a 5-point calibration curve. The protocol is considered self-validated if the RRF exhibits a Relative Standard Deviation (RSD) of ≤ 15%, proving that extraction efficiency and instrument response are stable.

Figure 2: Standardized workflow for VOC analysis using 2-Fluorotoluene-α-d1 as an IS.

Conclusion

The selection of an internal standard is not merely a procedural formality; it is a critical variable that dictates the integrity of the analytical data. By combining the zero-background advantage of a fluorinated aromatic with the precise mass-shifting capability of an α-d1 deuterium tag, 2-Fluorotoluene-α-d1 eliminates the chromatographic isotope effects that plague fully deuterated standards. For laboratories conducting high-stakes environmental monitoring or residual solvent analysis, it represents the gold standard in self-validating internal standardization.

References

• Santa Cruz Biotechnology. "2-Fluorotoluene-α-d1, CAS 17359-78-3". 3

• Frontiers in Public Health. "Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling...". 1

• iTeh Standards. "SIST EN 14662-5:2005 - Ambient air quality - Standard method for measurement of benzene concentrations". 2

• National Institutes of Health (PMC). "Alternative air–liquid interface method for inhalation toxicity testing of a petroleum-derived substance". 4

Sources

• 1. Frontiers | Accurate low-dose exposure assessment of benzene and monoaromatic compounds by diffusive sampling: sampling and analytical method validation according to ISO 23320 for radiello® samplers packed with activated charcoal [frontiersin.org]
• 2. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 3. scbt.com [scbt.com]
• 4. Alternative air–liquid interface method for inhalation toxicity testing of a petroleum-derived substance - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2-Fluorotoluene-α-d1 proper disposal procedures

2-Fluorotoluene-α-d1: Comprehensive Laboratory Disposal and Safety Protocol

As an Application Scientist, I frequently consult on the lifecycle management of specialized isotopic reagents. 2-Fluorotoluene-α-d1 (deuterated ortho-fluorotoluene) is a critical reagent used in mechanistic drug discovery and advanced NMR studies to probe pharmacokinetic pathways via the kinetic isotope effect (KIE). While the deuterium substitution provides analytical advantages, the molecule retains the aggressive physicochemical properties of its unlabeled counterpart: it is highly volatile, profoundly flammable, and contains a covalently bound fluorine atom[1].

Proper disposal of this chemical is not merely a regulatory formality; it is a strict operational necessity. Improper disposal violates the EPA's Resource Conservation and Recovery Act (RCRA) and risks the generation of highly toxic hydrogen fluoride (HF) gas if incinerated without appropriate scrubbing infrastructure[1].

Physicochemical Hazard Profile

Understanding the physical properties of 2-Fluorotoluene-α-d1 is the first step in establishing a self-validating safety system. The high vapor pressure and low flash point mean that the headspace of any waste container will rapidly reach explosive limits at room temperature[2].

Property	Value	Causality / Safety Implication
Flash Point	8 °C to 13 °C (46–55 °F)	Highly flammable (EPA D001). Vapors can travel to ignition sources and flash back[1],[2].
Boiling Point	114 °C (237.2 °F)	High volatility requires handling strictly within an exhausted fume hood[2].
Density	~1.004 g/mL	Marginally denser than water; will sink and form a separate phase if mixed with aqueous waste[2].
GHS Hazards	H225, H315, H319, H332	Necessitates impervious gloves, eye protection, and respiratory safeguards[1],[3].

The Causality of Halogenated Waste Segregation

Why do we insist on strictly segregating 2-Fluorotoluene-α-d1 from standard organic waste (such as ethanol or acetone)? The answer lies in its thermal degradation pathway.

When non-halogenated solvents burn, they cleanly oxidize into carbon dioxide ( CO2​ ) and water ( H2​O ). However, the thermal destruction of 2-Fluorotoluene-α-d1 cleaves the robust carbon-fluorine bond, yielding gaseous hydrogen fluoride (HF)[1]. If this waste is sent to a standard municipal or non-halogenated industrial incinerator, the HF gas will corrode the exhaust stacks and release lethal toxic plumes into the environment.

Therefore, this chemical must be routed to specialized RCRA-permitted facilities equipped with high-temperature rotary kilns and alkaline wet scrubbers (typically utilizing NaOH or Ca(OH)2​ ) to neutralize the HF gas[4]. Mixing 2-Fluorotoluene-α-d1 with non-halogenated waste contaminates the entire carboy, exponentially increasing the cost and complexity of disposal[5].

Step-by-Step Operational & Disposal Protocol

Phase 1: Point-of-Use Containment

• Ventilation: Perform all transfers inside a certified Class II Type B2 or similar externally exhausted fume hood to prevent the accumulation of volatile fumes[1].

• Static Grounding: Because the flash point is as low as 8 °C, static electricity can easily ignite the vapors. Ground and bond all receiving equipment and use non-sparking tools[6].

• Collection: Funnel the spent 2-Fluorotoluene-α-d1 into a dedicated, chemically compatible waste container (e.g., HDPE or PTFE-lined steel). Do not use standard plastic buckets, as the solvent can degrade incompatible polymers[3].

Phase 2: Waste Segregation & Labeling

• Segregation: Label the container explicitly as "Hazardous Waste - Halogenated Organic Solvent (Ignitable)". Do not combine this waste with inorganic acids, oxidizers, or non-halogenated solvents[5].

• Headspace Management: Never fill the waste container beyond 80% capacity. The high vapor pressure (47.05 mmHg) will cause the container to bulge and potentially rupture if subjected to ambient temperature fluctuations[2].

• Sealing: Keep the container tightly closed at all times unless actively adding waste. Leaving containers open violates EPA regulations and creates an immediate inhalation and fire hazard[4].

Phase 3: Satellite Accumulation & EHS Transfer

• Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) at or near the point of generation.

• Secondary Containment: Ensure a secondary containment vessel (a spill tray) is used to capture any potential leaks and prevent environmental release[4].

• Transfer: Submit a chemical waste pickup request to your institution's Environmental Health and Safety (EHS) department. They will transport it to a RCRA-permitted treatment, storage, and disposal facility (TSDF)[4],[7].

Spill Response & Emergency Protocol

A spill of 2-Fluorotoluene-α-d1 is an immediate fire and inhalation emergency.

• Evacuate and Isolate: Immediately extinguish all open flames, hot surfaces, and sources of ignition. Evacuate personnel from the immediate area[1].

• Ventilate: Maximize fume hood exhaust and room ventilation to clear the explosive vapor threshold.

• Containment: Do not flush into the sanitary sewer system; it is harmful to aquatic organisms and violates the Clean Water Act[1],[7].

• Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., sand, silica gel, or a universal binder). Do not use combustible materials like sawdust , as the chemical is highly flammable[1],[6].

• Collection: Use spark-proof tools to sweep the saturated absorbent into a hazardous waste bag, seal it, and label it for immediate EHS pickup[3].

Mechanistic Waste Routing Workflow

Figure 1: Decision matrix and disposal routing for 2-Fluorotoluene-α-d1 waste streams.

Sources

• 1. fishersci.com [fishersci.com]
• 2. 2-Fluorotoluene | C7H7F | CID 7241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 5. louisville.edu [louisville.edu]
• 6. bg.cpachem.com [bg.cpachem.com]
• 7. Guidelines for Solvent Waste Recycling & Disposal | AllSource Environmental [allsource-environmental.com]

Personal protective equipment for handling 2-Fluorotoluene-α-d1

Advanced Operational Safety and Handling Guide: 2-Fluorotoluene- α -d1

As a Senior Application Scientist, I recognize that handling isotopically labeled compounds like 2-Fluorotoluene- α -d1 (CAS 17359-78-3) requires a dual-focus approach: mitigating severe chemical hazards while conserving a high-value mechanistic probe[1]. Used extensively in proteomics, metabolic tracing, and pharmacokinetic drug development, this compound retains the aggressive physicochemical profile of its non-deuterated parent, 2-Fluorotoluene[2]. It is a highly flammable liquid that presents acute inhalation, dermal, and ocular toxicity risks[3].

This guide provides a self-validating operational framework to ensure personnel safety, environmental compliance, and experimental integrity.

Quantitative Hazard & Physicochemical Data

Before initiating any protocol, baseline hazard metrics must be established to inform engineering controls and PPE selection.

Table 1: Physicochemical Properties and Hazard Classifications

Property	Value / Classification	Actionable Implication
Molecular Weight	111.14 g/mol [1]	Adjust stoichiometric calculations from the base 110.13 g/mol [2].
UN Classification	UN2388, Class 3, PG II[4]	Mandates strict segregation in certified flammable storage cabinets.
GHS Flammability	Category 2 (Highly Flammable)[3]	Requires rigorous static discharge prevention and equipment grounding[5].
GHS Toxicity	Category 4 (Oral/Inhalation)[6]	Necessitates high-velocity ventilation and specific respirator cartridges.
Incompatibilities	Strong oxidizers, alkali metals[6]	Dictates the choice of inert spill absorbents and storage isolation.

The Causality of PPE Selection

Personal Protective Equipment (PPE) is not a generic compliance checklist; it must be engineered to the specific vulnerabilities introduced by fluorinated aromatic hydrocarbons.

• Hand Protection (Viton™ or Fluorinated Rubber): Standard nitrile or latex gloves are fundamentally incompatible with this compound. Aromatic solvents rapidly permeate nitrile matrices, leading to immediate dermal exposure and systemic toxicity[7]. Viton™ gloves are mandatory because their fluoropolymer elastomer structure resists aromatic degradation, providing a validated breakthrough time.

• Respiratory Protection (ABEK/P3 or OV Cartridges): 2-Fluorotoluene- α -d1 possesses a high vapor pressure. Inhalation of these vapors causes acute respiratory tract irritation and potential central nervous system effects[5]. If handling occurs outside a certified fume hood (e.g., during a spill response), personnel must use a full-face respirator equipped with Organic Vapor (OV) cartridges[4].

• Body & Ocular Protection: Due to the Category 2 Flammability hazard[3], personnel must wear a flame-resistant (FR) lab coat (e.g., Nomex®) to prevent catastrophic ignition of clothing in the event of a flash fire. Tightly fitting chemical splash goggles (conforming to EN 166 or NIOSH standards) are required to prevent ocular damage from vapor accumulation or micro-splashes[6].

Operational Workflow & Safe Handling Protocol

Every step in this protocol is designed to be self-validating, ensuring that the environment is secure before the compound is exposed.

Step 1: Environmental Validation & Static Control Causality: The liquid and vapor are highly flammable, and vapors can travel considerable distances to ignition sources[5].

• Verify the chemical fume hood face velocity is ≥ 100 fpm before opening the sash.

• Ground and bond all metal receiving equipment to prevent static electricity discharge[6].

• Ensure no open flames, hot surfaces, or strong oxidizing agents are within the operational radius[7].

Step 2: Isotopic Conservation & Dispensing Causality: The α -d1 isotopic label makes this a precious reagent[1]; standard pouring introduces unacceptable volumetric loss and vapor escape.

• Utilize positive displacement pipettes with solvent-resistant tips for precise volumetric transfer.

• If manipulating sealed septa, use strictly non-sparking tools to prevent mechanical ignition[5].

Step 3: Post-Handling Decontamination Causality: Residual fluorinated compounds can degrade standard lab plastics and pose secondary exposure risks.

• Seal the primary container tightly and immediately return it to a dry, cool, and well-ventilated flammables storage area[6].

• Wash all exposed skin thoroughly with soap and water; launder work clothes separately[5].

Workflow Visualization

Caption: Operational workflow for handling and disposing of 2-Fluorotoluene-α-d1 safely.

Emergency Response & Disposal Plan

A reactive response is too late; disposal and spill routing must be pre-planned to prevent environmental contamination or laboratory fires.

Spill Management Protocol:

• Isolate & Evacuate: Immediately remove all sources of ignition and evacuate the area if the spill exceeds 50 mL outside a controlled hood[4].

• Inert Absorption (Critical Step): Cover the spill strictly with an inert absorbent material such as dry sand, silica gel, or a universal acid binder[7]. Never use combustible materials like paper towels or sawdust, as the highly flammable vapors can easily ignite within the porous matrix[5].

• Containment: Sweep the absorbed material using non-sparking tools to prevent friction sparks[7].

Waste Disposal Routing:

• Place the absorbed material and any contaminated PPE into a compatible, sealable hazardous waste container.

• Label the waste strictly as "UN2388, Fluorotoluenes, Class 3, PG II"[4].

• Do not flush into surface water or sanitary sewer systems, as the compound is harmful to aquatic life with long-lasting effects[5],[7]. Coordinate final destruction with a licensed environmental disposal service[8].

References

• 2-Fluorotoluene SDS, 95-52-3 Safety Data Sheets | Echemi | 6

• 2-Fluorotoluene Safety Data Sheet | Apollo Scientific | 5

• SAFETY DATA SHEET: 2-Fluorotoluene | Fisher Scientific | 7

• SAFETY DATA SHEET: 2-Fluorotoluene | TCI Chemicals | 3

• 2-Fluorotoluene-α-d1, CAS 17359-78-3 | Santa Cruz Biotechnology | 1

• Safety Data Sheet: 2-Fluorotoluene-alpha-d1 | CDN Isotopes | 4

• SAFETY DATA SHEET | FUJIFILM Wako Chemicals | 8

• 2-Fluorotoluene | C7H7F | CID 7241 | PubChem (NIH) | 2

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• 1. scbt.com [scbt.com]
• 2. 2-Fluorotoluene | C7H7F | CID 7241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]
• 8. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]